3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine

• CAS: 501325-88-8

Core Science & Biosynthesis

Synthesis and characterization of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine

An In-Depth Technical Guide to the Synthesis and Characterization of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine

Abstract

This technical guide provides a comprehensive overview of the synthesis and detailed characterization of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine, a heterocyclic compound of interest in medicinal chemistry and drug development. The isoxazole scaffold is a recognized pharmacophore present in numerous biologically active molecules.[1] This document outlines a reliable, two-step synthetic pathway commencing from commercially available precursors. We delve into the underlying reaction mechanism, offering insights into the regioselectivity of the core cyclization step. Furthermore, a complete suite of analytical protocols for structural confirmation and purity assessment is presented, including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC). This guide is intended for researchers and professionals in organic synthesis and pharmaceutical development, providing both theoretical grounding and practical, field-tested methodologies.

Rationale and Background

The 1,2-oxazole (or isoxazole) ring is a privileged five-membered heterocyclic motif that imparts unique physicochemical properties to molecules, including metabolic stability and specific binding interactions.[2] The 5-aminoisoxazole moiety, in particular, serves as a versatile building block and is found in compounds with a wide array of therapeutic activities.[3][4] The 3-(3,4-dimethoxyphenyl) substituent is also a common feature in pharmacologically active compounds, often interacting with biological targets through hydrogen bonding and hydrophobic interactions. The synthesis of this specific scaffold, therefore, is of significant interest for generating libraries of potential drug candidates.

The synthetic strategy detailed herein is predicated on the classical and highly efficient reaction between a β-ketonitrile and hydroxylamine.[5] This method is favored for its operational simplicity, high yields, and, with appropriate pH control, excellent regioselectivity for the desired 5-amino isomer.[3]

Synthesis Pathway

The synthesis of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine is achieved via a two-step process. The first step involves the synthesis of the key intermediate, 3-oxo-3-(3,4-dimethoxyphenyl)propanenitrile, through a base-catalyzed condensation. The second step is the critical cyclization reaction with hydroxylamine to form the target isoxazole ring.

Figure 1: Overall synthetic pathway for 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine.

Detailed Experimental Protocols

Step 1: Synthesis of 3-Oxo-3-(3,4-dimethoxyphenyl)propanenitrile

• Rationale: This step employs a base-catalyzed Claisen-type condensation. Sodium ethoxide acts as a strong base to deprotonate the α-carbon of ethyl cyanoacetate, generating a nucleophilic enolate. This enolate then attacks the electrophilic carbonyl carbon of 3,4-dimethoxyacetophenone. The subsequent collapse of the tetrahedral intermediate and workup yields the β-ketonitrile.

• Protocol:

  • To a dry 250 mL three-necked flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add absolute ethanol (100 mL).

  • Carefully add sodium metal (2.3 g, 0.1 mol) in small portions to the ethanol to generate sodium ethoxide in situ. Allow the reaction to proceed until all sodium has dissolved.

  • To the freshly prepared sodium ethoxide solution, add ethyl cyanoacetate (11.3 g, 0.1 mol).

  • Add a solution of 3,4-dimethoxyacetophenone (18.0 g, 0.1 mol) in 50 mL of absolute ethanol dropwise over 30 minutes.

  • After the addition is complete, heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Cool the reaction mixture to room temperature and then pour it into 500 mL of ice-cold water.

  • Acidify the aqueous mixture to pH 4-5 with dilute hydrochloric acid. A solid precipitate will form.

  • Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry under vacuum to yield the crude product.

  • Recrystallize the crude solid from an ethanol/water mixture to afford pure 3-Oxo-3-(3,4-dimethoxyphenyl)propanenitrile as a crystalline solid.

Step 2: Synthesis of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine

• Rationale: This is a classic cyclocondensation reaction. Hydroxylamine reacts with the β-ketonitrile to form the 5-aminoisoxazole. The reaction is performed under basic conditions, which facilitates the nucleophilic attack and subsequent cyclization, leading regioselectively to the 5-amino isomer over the 3-amino alternative.[3][5]

• Protocol:

  • In a 250 mL round-bottom flask, dissolve 3-Oxo-3-(3,4-dimethoxyphenyl)propanenitrile (10.35 g, 0.05 mol) in 100 mL of ethanol.

  • In a separate beaker, prepare a solution of hydroxylamine hydrochloride (4.17 g, 0.06 mol) and sodium hydroxide (4.8 g, 0.12 mol) in 50 mL of water. Stir until fully dissolved.

  • Add the aqueous hydroxylamine solution to the ethanolic solution of the β-ketonitrile.

  • Heat the resulting mixture to reflux for 3-5 hours. Monitor the reaction by TLC until the starting material is consumed.

  • After completion, cool the reaction mixture to room temperature. Reduce the volume of ethanol using a rotary evaporator.

  • The product will precipitate from the remaining aqueous solution. If precipitation is slow, cool the flask in an ice bath.

  • Collect the solid product by vacuum filtration. Wash the solid with copious amounts of cold water to remove inorganic salts.

  • Dry the product in a vacuum oven at 50°C. Further purification can be achieved by recrystallization from a suitable solvent like ethyl acetate or ethanol.

Characterization and Structural Elucidation

A rigorous analytical workflow is essential to confirm the identity, structure, and purity of the synthesized compound.

Figure 2: Workflow for the characterization of the final product.

Spectroscopic Data

The following table summarizes the expected analytical data for 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine (Molecular Formula: C₁₁H₁₂N₂O₃, Molecular Weight: 220.23 g/mol ).

Technique	Parameter	Expected Value / Observation	Interpretation
¹H NMR	Chemical Shift (δ)	~7.2-7.4 ppm (m, 2H), ~6.9 ppm (d, 1H)	Aromatic protons of the 3,4-dimethoxyphenyl group.
(400 MHz, DMSO-d₆)	~6.5 ppm (s, 2H)	-NH₂ protons (exchangeable with D₂O).
~5.5 ppm (s, 1H)	C4-H proton of the isoxazole ring.
~3.8 ppm (s, 6H)	Two -OCH₃ groups.
¹³C NMR	Chemical Shift (δ)	~170 ppm, ~160 ppm	C5 (attached to -NH₂) and C3 (attached to aryl) of the isoxazole ring.
(100 MHz, DMSO-d₆)	~149-151 ppm	Aromatic carbons attached to methoxy groups.
~110-122 ppm	Other aromatic carbons.
~90 ppm	C4 of the isoxazole ring.
~56 ppm	-OCH₃ carbons.
IR Spectroscopy	Wavenumber (cm⁻¹)	3400-3200 cm⁻¹ (two bands)	N-H stretching of the primary amine.[6]
(KBr Pellet)	~3050 cm⁻¹	Aromatic C-H stretching.
~1640 cm⁻¹	C=N stretching of the isoxazole ring.
~1590 cm⁻¹	C=C aromatic stretching.
~1250, 1020 cm⁻¹	Asymmetric and symmetric C-O-C stretching of methoxy groups.
Mass Spectrometry	m/z Ratio	221.09 [M+H]⁺	Confirms the molecular weight of the compound.
(ESI⁺)

Purity Assessment by HPLC

• Rationale: Reverse-phase HPLC is the standard method for determining the purity of small organic molecules. It separates the target compound from any unreacted starting materials, byproducts, or impurities based on differential partitioning between a nonpolar stationary phase and a polar mobile phase.[7]

• Methodology:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: Start at 10% B, ramp to 95% B over 15 minutes, hold for 2 minutes, return to 10% B and re-equilibrate for 3 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm and 280 nm.

  • Injection Volume: 10 µL.

  • Sample Preparation: Dissolve ~1 mg of the final product in 1 mL of a 50:50 mixture of Acetonitrile/Water.

• Acceptance Criteria: The purity of the final compound should be ≥95% as determined by the peak area percentage.

Conclusion

This guide provides a robust and reproducible framework for the synthesis and comprehensive characterization of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine. The described synthetic route is efficient and utilizes readily available starting materials. The detailed analytical protocols establish a self-validating system to ensure the production of a high-purity compound with a confirmed chemical structure. This foundational knowledge is critical for any subsequent application of this molecule in medicinal chemistry research and drug discovery pipelines.

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The Therapeutic Potential of Oxazole Scaffolds: A Technical Guide to Evaluating Biological Activity

Introduction: The Oxazole Moiety as a Privileged Scaffold in Medicinal Chemistry

The oxazole ring, a five-membered heterocycle containing both oxygen and nitrogen, stands as a cornerstone in the architecture of numerous biologically active compounds.[1][2][3] Its unique electronic properties and structural rigidity make it a "privileged scaffold" in medicinal chemistry, capable of engaging with a diverse array of biological targets such as enzymes and receptors through various non-covalent interactions.[3] This versatility has led to the development of a multitude of oxazole derivatives exhibiting a broad spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[1][4][5] This guide provides an in-depth exploration of these biological activities, focusing on the underlying mechanisms of action and presenting detailed, field-proven experimental protocols for their evaluation. Our objective is to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies necessary to advance the discovery of novel oxazole-based therapeutics.

I. Anticancer Activity: Targeting the Hallmarks of Malignancy

Oxazole derivatives have emerged as a promising class of anticancer agents, demonstrating efficacy against a range of malignancies, including drug-resistant cancers.[1][6] Their mechanisms of action are multifaceted, often targeting key cellular processes essential for tumor growth and survival.[2]

A. Key Mechanisms of Anticancer Action

• Tubulin Polymerization Inhibition: A primary mechanism by which certain oxazole derivatives exert their anticancer effects is through the disruption of microtubule dynamics.[1][2] Microtubules, polymers of α- and β-tubulin, are critical components of the cytoskeleton and the mitotic spindle. By binding to the colchicine site on β-tubulin, these compounds inhibit tubulin polymerization, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[7]

• Signal Transducer and Activator of Transcription 3 (STAT3) Inhibition: The STAT3 signaling pathway is a critical regulator of cell proliferation, survival, and differentiation. Its constitutive activation is a hallmark of many human cancers.[1][2] Novel oxazole derivatives have been identified as potent inhibitors of STAT3 phosphorylation at Tyr705, which is essential for its activation, dimerization, and nuclear translocation.[1] Inhibition of this pathway can suppress tumor growth and induce apoptosis.

B. Experimental Protocols for Evaluating Anticancer Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a fundamental colorimetric method to assess the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.

• Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.

• Step-by-Step Protocol:

  • Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined optimal density and incubate overnight to allow for attachment.

  • Compound Treatment: Treat the cells with serial dilutions of the novel oxazole derivative. Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

  • Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified 5% CO2 incubator.

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC50) value.

This in vitro assay directly measures the effect of a compound on the polymerization of purified tubulin.

• Principle: Tubulin polymerization can be monitored by measuring the increase in turbidity (light scattering) as microtubules form.

• Step-by-Step Protocol:

  • Reagent Preparation: Prepare a reaction mixture containing purified tubulin in a polymerization buffer (e.g., 80 mM PIPES pH 6.9, 2.0 mM MgCl₂, 0.5 mM EGTA) with GTP and a fluorescent reporter like DAPI.

  • Compound Addition: Add various concentrations of the oxazole derivative to the reaction mixture. Include positive (e.g., paclitaxel) and negative (e.g., colchicine) controls.

  • Initiation of Polymerization: Initiate polymerization by incubating the mixture at 37°C.

  • Monitoring Polymerization: Measure the increase in fluorescence or absorbance (at 340 nm for turbidity) over time using a microplate reader.

  • Data Analysis: Plot the change in absorbance/fluorescence against time to generate polymerization curves. Calculate the IC50 value, which is the concentration of the compound that inhibits tubulin polymerization by 50%.

Western blotting is a widely used technique to detect the levels of specific proteins, in this case, phosphorylated STAT3 (p-STAT3), relative to the total amount of STAT3 protein.

• Principle: Proteins from cell lysates are separated by size using gel electrophoresis, transferred to a membrane, and then probed with antibodies specific for p-STAT3 and total STAT3.

• Step-by-Step Protocol:

  • Cell Treatment and Lysis: Treat cancer cells with the oxazole derivative for a specified time. Lyse the cells to extract proteins.

  • Protein Quantification: Determine the protein concentration of each lysate.

  • Gel Electrophoresis: Separate equal amounts of protein from each sample on an SDS-PAGE gel.

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

  • Blocking and Antibody Incubation: Block the membrane to prevent non-specific antibody binding. Incubate the membrane with a primary antibody specific for p-STAT3 (Tyr705). Subsequently, incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detection: Add a chemiluminescent substrate and visualize the protein bands using an imaging system.

  • Stripping and Re-probing: Strip the membrane of the first set of antibodies and re-probe with an antibody for total STAT3 and a loading control (e.g., β-actin) to ensure equal protein loading.

  • Densitometry Analysis: Quantify the band intensities to determine the ratio of p-STAT3 to total STAT3.

C. Data Presentation: Anticancer Activity of Novel Oxazole Derivatives

Compound ID	Cancer Cell Line	IC50 (µM)	Mechanism of Action	Reference
4g	Multiple	0.00035 - 0.0046	Tubulin Polymerization Inhibitor	[7]
4i	Multiple	0.0005 - 0.0202	Tubulin Polymerization Inhibitor	[7]
NSC-776965	Multiple	1.41 - 15.8	Not specified	[8][9]
NSC-776971	Multiple	0.40 - 14.9	Not specified	[8][9]
7b	MCF-7	6.74	Not specified	[10]
7d	MCF-7	3.69	Not specified	[10]
4c	MCF-7	80 - 100 µg/mL	c-Kit Tyrosine Kinase Inhibitor	[11]

D. Visualizing Anticancer Mechanisms

Caption: Mechanisms of anticancer action for oxazole derivatives.

II. Antimicrobial Activity: Combating Drug-Resistant Pathogens

The rise of multidrug-resistant microbial infections presents a significant global health challenge, necessitating the development of new antimicrobial agents with novel mechanisms of action.[4] Oxazole derivatives have demonstrated promising antibacterial and antifungal activities, making them an important class of compounds in the search for new anti-infectives.[4][5]

A. Experimental Protocol for Antimicrobial Susceptibility Testing

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

• Principle: A standardized inoculum of a microorganism is exposed to serial dilutions of the oxazole derivative in a liquid or solid growth medium.

• Step-by-Step Protocol (Broth Microdilution Method):

  • Inoculum Preparation: Prepare a standardized bacterial or fungal suspension (e.g., 0.5 McFarland standard).

  • Compound Dilution: Prepare serial twofold dilutions of the oxazole derivative in a 96-well microtiter plate containing appropriate broth medium (e.g., Mueller-Hinton Broth).

  • Inoculation: Inoculate each well with the standardized microbial suspension. Include a growth control (no compound) and a sterility control (no microbes).

  • Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

  • MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth).

B. Data Presentation: Antimicrobial Activity of Novel Oxazole Derivatives

Compound ID	Microorganism	MIC (µg/mL)	Reference
Compound 4a	E. coli	1.25 (mg/mL)	[12]
Compound 5c	C. albicans	0.625 (mg/mL)	[12]
Compound 3a	S. aureus	17 (mm zone)	[13]
Compound 3a	S. epidermidis	17 (mm zone)	[13]

C. Visualizing the Antimicrobial Evaluation Workflow

Caption: Workflow for MIC determination via broth microdilution.

III. Anti-inflammatory Activity: Modulation of the Inflammatory Cascade

Inflammation is a complex biological response to harmful stimuli, and chronic inflammation is implicated in numerous diseases. Oxazole derivatives have shown potential as anti-inflammatory agents, with some acting as inhibitors of key inflammatory enzymes like cyclooxygenase-2 (COX-2).[14][15][16]

A. Experimental Protocol for In Vivo Anti-inflammatory Assessment

This is a classic and widely used in vivo model to screen for the acute anti-inflammatory activity of new compounds.

• Principle: Subplantar injection of carrageenan into a rat's paw induces a localized inflammatory response characterized by edema (swelling). The ability of a compound to reduce this swelling indicates its anti-inflammatory potential.

• Step-by-Step Protocol:

  • Animal Acclimatization and Grouping: Acclimate rats to the laboratory conditions and divide them into groups (e.g., control, standard drug, and test compound groups).

  • Compound Administration: Administer the novel oxazole derivative orally or intraperitoneally at various doses. Administer the vehicle to the control group and a standard anti-inflammatory drug (e.g., indomethacin) to the standard group.

  • Induction of Edema: After a set period (e.g., 30-60 minutes), inject a 1% carrageenan suspension into the subplantar region of the right hind paw of each rat.

  • Paw Volume Measurement: Measure the paw volume of each rat using a plethysmometer at time 0 (immediately before carrageenan injection) and at regular intervals thereafter (e.g., 1, 2, 3, 4, and 5 hours).

  • Data Analysis: Calculate the percentage inhibition of edema for each treated group compared to the control group. Determine the ED50 (effective dose that causes 50% inhibition).

B. Data Presentation: Anti-inflammatory Activity of Novel Oxazole Derivatives

Compound ID	Paw Edema Inhibition (%) at 4h	Dose	Reference
Derivative A	35.38	Not specified	[15]
Derivative A1	28.67	Not specified	[15][16]
Indomethacin (Standard)	45.86	Not specified	[15]

IV. Antiviral Activity: Targeting Viral Replication

The emergence of new and re-emerging viral diseases underscores the urgent need for novel antiviral therapies. Oxazole derivatives have demonstrated promising activity against a range of viruses by targeting key viral enzymes and replication pathways.[17]

A. Key Mechanisms of Antiviral Action

• Inhibition of Viral Enzymes: Oxazole-based molecules can inhibit crucial viral enzymes such as proteases (e.g., SARS-CoV-2 main protease), polymerases (e.g., RNA-dependent RNA polymerase), and reverse transcriptases.[17][18]

• Disruption of Viral Entry and Replication: Some derivatives interfere with the early stages of the viral life cycle, including attachment to host cells and replication of the viral genome.[17]

B. Experimental Protocol for Evaluating Antiviral Activity

This assay is a standard method for quantifying the infectivity of lytic viruses and determining the efficacy of antiviral compounds.

• Principle: Infectious virus particles create localized areas of cell death (plaques) in a monolayer of host cells. An effective antiviral agent will reduce the number and/or size of these plaques.

• Step-by-Step Protocol:

  • Cell Seeding: Seed a confluent monolayer of susceptible host cells in multi-well plates.

  • Infection and Treatment: Infect the cells with a known amount of virus in the presence of serial dilutions of the oxazole derivative.

  • Overlay: After a viral adsorption period, remove the inoculum and add an overlay medium (e.g., containing agarose or methylcellulose) to restrict virus spread to adjacent cells.

  • Incubation: Incubate the plates for several days to allow for plaque formation.

  • Plaque Visualization and Counting: Fix and stain the cells (e.g., with crystal violet) to visualize and count the plaques.

  • Data Analysis: Calculate the percentage of plaque reduction for each compound concentration compared to the virus control. Determine the IC50 value.

C. Data Presentation: Antiviral Activity of Novel Oxazole Derivatives

Compound ID	Virus	IC50 (µM)	Mechanism of Action	Reference
Compound 13	SARS-CoV-2	18.3	Main Protease Inhibitor	[18]
Compound 14	SARS-CoV-2	18.95	Main Protease Inhibitor	[18]
Compound 15a	SARS-CoV-2	24.69	Main Protease Inhibitor	[18]
Compound 1	HCMV	0.77	Not specified	[19]
Simplicilliumtide J XIV	HSV-1	14.0	Not specified	[18]

D. Visualizing the Antiviral Mechanism: Protease Inhibition

Caption: Inhibition of viral replication via protease inhibition.

V. Synthesis Strategies for Biologically Active Oxazoles

The synthesis of novel oxazole derivatives is a dynamic area of research. Several efficient methods have been developed to construct the oxazole core with diverse substitution patterns. A common and effective approach is the one-pot synthesis of 2,5-disubstituted oxazoles.

A. Representative Synthetic Protocol: Iodine-Catalyzed Tandem Oxidative Cyclization

This method offers a metal-free and practical route to 2,5-disubstituted oxazoles from readily available starting materials.

• Step-by-Step Protocol:

  • To a solution of an aromatic aldehyde (1.0 mmol) and 2-amino-1-phenylethanone hydrochloride (1.2 mmol) in DMF (5 mL), add sodium hydrogen carbonate (2.0 mmol).

  • Stir the mixture at room temperature for 10 minutes.

  • Add iodine (0.2 mmol) and tert-butyl hydroperoxide (TBHP, 70% in water, 3.0 mmol).

  • Heat the reaction mixture to 80°C and stir until the reaction is complete (monitored by TLC).

  • Cool the mixture, dilute with water, and extract with ethyl acetate.

  • Wash the combined organic layers with saturated aqueous sodium thiosulfate solution and brine, then dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure and purify the crude product by column chromatography.

Conclusion: Future Perspectives

The oxazole scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. The diverse biological activities and synthetic accessibility of oxazole derivatives ensure their continued importance in medicinal chemistry. Future research will likely focus on the development of more potent and selective derivatives, the elucidation of novel mechanisms of action, and the optimization of pharmacokinetic properties to translate these promising compounds into clinical candidates. The methodologies and insights provided in this guide are intended to support and accelerate these vital research endeavors.

References

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An In-Depth Technical Guide to Elucidating the Mechanism of Action of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine is a heterocyclic compound featuring a core isoxazole ring, a known pharmacophore, and a 3,4-dimethoxyphenyl substituent. While direct studies on this specific molecule are not extensively documented in publicly available literature, its structural motifs are present in a variety of biologically active agents. This guide synthesizes information from related compounds to postulate potential mechanisms of action and provides a comprehensive, technically-grounded framework for their experimental validation. We will explore potential biological targets, including carbonic anhydrases, cyclooxygenases, and tubulin, drawing from the established activities of similar isoxazole and dimethoxyphenyl-containing molecules. The primary focus of this document is to provide a robust, self-validating experimental workflow for researchers to systematically investigate the true mechanism of action of this and other novel chemical entities.

Introduction: Deconstructing the Molecule

The therapeutic potential of a novel compound is intrinsically linked to its structure. In 3-(3,4-dimethoxyphenyl)-1,2-oxazol-5-amine, we can identify two key structural components that inform our initial hypotheses regarding its biological activity:

• The Isoxazole Moiety: The isoxazole ring is a five-membered heterocycle containing adjacent nitrogen and oxygen atoms. This scaffold is a "privileged structure" in medicinal chemistry, known for its metabolic stability and its presence in a wide array of pharmacologically active compounds.[1][2][3] Derivatives of isoxazole have demonstrated a broad spectrum of biological activities, including anti-inflammatory, anticancer, antimicrobial, and anticonvulsant effects.[2][3] The isoxazole ring can engage in various non-covalent interactions with biological targets, contributing to binding affinity and specificity.[1]

• The 3,4-Dimethoxyphenyl Group: This substituent is also a common feature in bioactive molecules, including those with anticancer and anti-inflammatory properties.[4][5][6] The methoxy groups can influence the compound's solubility, electronic properties, and ability to form hydrogen bonds, all of which are critical for its pharmacokinetic and pharmacodynamic profile. For instance, the dimethoxy phenyl (DMP) ring is found in compounds that exhibit cytotoxic potency and inhibit tubulin polymerization.[4]

Given these structural features, a logical starting point for investigating the mechanism of action of 3-(3,4-dimethoxyphenyl)-1,2-oxazol-5-amine is to explore the established targets of structurally related compounds.

Postulated Mechanisms of Action and Biological Targets

Based on the known activities of isoxazole and 3,4-dimethoxyphenyl derivatives, we can propose several plausible mechanisms of action for 3-(3,4-dimethoxyphenyl)-1,2-oxazol-5-amine.

Enzyme Inhibition

Many heterocyclic compounds exert their effects by inhibiting specific enzymes. Two prominent enzyme families targeted by isoxazole derivatives are carbonic anhydrases and cyclooxygenases.

• Carbonic Anhydrase (CA) Inhibition: CAs are a family of metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[1] They are involved in numerous physiological processes, including pH regulation and fluid balance, making them attractive drug targets for conditions like glaucoma, epilepsy, and certain cancers.[1] Several isoxazole derivatives have been shown to be effective CA inhibitors.[1][7]

• Cyclooxygenase (COX) Inhibition: COX-1 and COX-2 are key enzymes in the prostaglandin biosynthesis pathway and are well-established targets for anti-inflammatory drugs.[2][8] The anti-inflammatory properties of some isoxazole derivatives are attributed to their ability to inhibit these enzymes.[2][8]

Disruption of Microtubule Dynamics

The 3,4,5-trimethoxyphenyl moiety is a well-known feature of colchicine, a potent inhibitor of tubulin polymerization. While the subject molecule has a 3,4-dimethoxyphenyl group, the structural similarity warrants an investigation into its effects on microtubule dynamics. Microtubules are essential components of the cytoskeleton involved in cell division, motility, and intracellular transport.[4] Compounds that interfere with tubulin polymerization are effective anticancer agents.[4][9] Derivatives containing dimethoxy phenyl rings have shown promising tubulin polymerization inhibition activities.[4]

Modulation of Other Signaling Pathways

The broad bioactivity of isoxazole derivatives suggests the potential for interaction with a variety of other cellular targets. These could include G-protein coupled receptors, ion channels, or other enzymes involved in key signaling cascades.

A Framework for Experimental Validation

The following sections outline a systematic and rigorous experimental workflow to elucidate the mechanism of action of 3-(3,4-dimethoxyphenyl)-1,2-oxazol-5-amine.

Initial Phenotypic Screening

The first step is to perform broad phenotypic screens to identify the compound's most prominent biological effects.

Experimental Protocol: Multi-Assay Phenotypic Screen

• Cell Viability Assays:

  • Utilize a panel of cancer cell lines from different tissue origins (e.g., breast, lung, colon, leukemia) and a non-cancerous control cell line (e.g., fibroblasts).

  • Treat cells with a range of concentrations of the compound (e.g., from 10 nM to 100 µM) for 48-72 hours.

  • Assess cell viability using assays such as MTT, MTS, or a real-time cell analysis system.

  • Causality: This will determine if the compound has cytotoxic or cytostatic effects and reveal any cell-type specificity.

• Anti-inflammatory Assays:

  • Use a cell-based model of inflammation, such as lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7).

  • Treat the cells with the compound before or after LPS stimulation.

  • Measure the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6) using ELISA and nitric oxide (NO) production using the Griess assay.

  • Causality: This will provide evidence for potential anti-inflammatory activity.

• Enzyme Inhibition Assays (Initial Screen):

  • Perform in vitro inhibition assays for key enzyme targets based on structural similarity:

    • Carbonic Anhydrase (CA) isoforms (e.g., CA II, CA IX)

    • Cyclooxygenase (COX-1 and COX-2)

  • Use commercially available assay kits following the manufacturer's instructions.

  • Causality: Positive hits in these assays will provide direct evidence for enzyme inhibition and guide further investigation.

Data Presentation: Summary of Initial Screening Data

Assay Type	Cell Line / Target	Endpoint	Result (e.g., IC50, % Inhibition)
Cell Viability	MCF-7 (Breast Cancer)	IC50
Cell Viability	A549 (Lung Cancer)	IC50
Cell Viability	HCT116 (Colon Cancer)	IC50
Cell Viability	BJ (Normal Fibroblast)	IC50
Anti-inflammatory	LPS-stimulated RAW 264.7	TNF-α Inhibition
Anti-inflammatory	LPS-stimulated RAW 264.7	NO Inhibition
Enzyme Inhibition	Carbonic Anhydrase II	IC50
Enzyme Inhibition	COX-2	IC50

Target Identification and Validation

If the initial screens suggest a particular activity (e.g., anticancer), the next step is to identify the specific molecular target.

Experimental Workflow: Target Identification

Caption: Workflow for target identification and validation.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

• Treat intact cells with the compound or a vehicle control.

• Heat aliquots of the cell lysates to a range of temperatures.

• Cool and centrifuge the samples to pellet precipitated proteins.

• Analyze the soluble protein fraction by Western blotting for a candidate target protein (e.g., tubulin).

• Causality: A shift in the melting curve of the target protein in the presence of the compound indicates direct binding.

Elucidation of Signaling Pathways

Once a target is validated, the next step is to understand how the compound's interaction with its target affects cellular signaling.

Example Signaling Pathway: Tubulin Polymerization Inhibition

Caption: Hypothesized pathway for tubulin polymerization inhibition.

Experimental Protocol: Cell Cycle Analysis

• Treat cancer cells with the compound at its IC50 concentration for various time points (e.g., 12, 24, 48 hours).

• Harvest, fix, and stain the cells with a DNA-intercalating dye (e.g., propidium iodide).

• Analyze the DNA content of the cells by flow cytometry.

• Causality: An accumulation of cells in the G2/M phase would support the hypothesis that the compound interferes with mitosis, consistent with tubulin polymerization inhibition.[9]

Experimental Protocol: Immunofluorescence Microscopy of Microtubules

• Grow cells on coverslips and treat with the compound or a vehicle control.

• Fix and permeabilize the cells.

• Stain the cells with an anti-α-tubulin antibody followed by a fluorescently labeled secondary antibody.

• Stain the nuclei with DAPI.

• Visualize the microtubule network using fluorescence microscopy.

• Causality: Disruption of the normal filamentous microtubule structure and abnormal mitotic spindle formation in compound-treated cells would provide visual evidence of tubulin destabilization.[9]

Conclusion and Future Directions

This guide provides a comprehensive, hypothesis-driven framework for elucidating the mechanism of action of 3-(3,4-dimethoxyphenyl)-1,2-oxazol-5-amine. By leveraging the known pharmacology of its core scaffolds—the isoxazole ring and the 3,4-dimethoxyphenyl group—we can formulate testable hypotheses and design rigorous experiments to validate them. The proposed workflow, from broad phenotypic screening to specific target validation and pathway analysis, represents a robust strategy for characterizing novel chemical entities in drug discovery and development. The insights gained from these studies will be crucial in determining the therapeutic potential of this compound and guiding its further optimization.

References

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• National Center for Biotechnology Information (2022). Isoxazole Derivatives against Carbonic Anhydrase: Synthesis, Molecular Docking, MD Simulations, and Free Energy Calculations Coupled with In Vitro Studies. National Library of Medicine. Available at: [Link]

• S. Khan, et al. (2023). Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives. Frontiers in Chemistry. Available at: [Link]

• S. Khan, et al. (2023). Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives. PubMed. Available at: [Link]

• S. K. Singh, et al. (2022). A review of isoxazole biological activity and present synthetic techniques. Journal of the Indian Chemical Society. Available at: [Link]

• A. A. El-Sayed, et al. (2022). Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents. Molecules. Available at: [Link]

• L. Labanauskas, et al. (2001). Synthesis of 3-(3,4-Dimethoxyphenyl)-1H-1,2,4-triazole-5-thiol and 2-Amino-5-(3,4-dimethoxyphenyl)-1,3,4-thiadiazole Derivatives Exhibiting Antiinflammatory Activity. ResearchGate. Available at: [Link]

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• S. M. Al-Mahmoud, et al. (2023). Design and Synthesis of New 4-(3,4,5-Trimethoxyphenyl)Thiazole–Pyrimidine Derivatives as Potential Antiproliferative Agents. Pharmaceuticals. Available at: [Link]

• F. P. J. T. Rutjes, et al. (2022). 1-(3,4-Dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one. Molbank. Available at: [Link]

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In vitro anticancer activity of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine

An In-Depth Technical Guide to the In Vitro Anticancer Activity of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine

Introduction

The isoxazole ring system is a prominent heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its wide array of biological activities.[1] Notably, various isoxazole derivatives have demonstrated considerable potential as anticancer agents, targeting a range of malignancies through diverse mechanisms of action.[2][3] These compounds have been shown to inhibit critical cellular processes in cancer cells, including proliferation and migration, and to induce programmed cell death.[3][4] The structural versatility of the isoxazole core allows for fine-tuning of its physicochemical properties, making it an attractive starting point for the design of novel therapeutic agents.

This guide focuses on a specific isoxazole derivative, 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine. The presence of the dimethoxyphenyl group is a common feature in many biologically active compounds, including those with anticancer properties. This technical guide provides a comprehensive, step-by-step framework for the systematic in vitro evaluation of the anticancer activity of this compound. The methodologies detailed herein are designed to first establish cytotoxic efficacy across a panel of cancer cell lines, followed by investigations into the underlying mechanisms, including the induction of apoptosis, effects on cell cycle progression, and modulation of key cancer-related signaling pathways. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery and preclinical evaluation of novel anticancer agents.

Part 1: Assessment of General Cytotoxicity

The initial step in evaluating a novel compound's anticancer potential is to determine its cytotoxicity against a representative panel of human cancer cell lines. This allows for the quantification of its potency, typically expressed as the half-maximal inhibitory concentration (IC50), and an initial assessment of its spectrum of activity. The Sulforhodamine B (SRB) assay is a robust and widely used method for this purpose. It is a colorimetric assay that relies on the ability of SRB to bind to basic amino acid residues of cellular proteins, providing a sensitive measure of cell biomass.[5][6]

Experimental Protocol: Sulforhodamine B (SRB) Assay[5][6]

• Cell Seeding:

  • Harvest cancer cells from exponential phase cultures using trypsin.

  • Perform a cell count and determine cell viability (e.g., via trypan blue exclusion).

  • Seed the cells into 96-well microtiter plates at a density of 5,000 to 10,000 cells per well in a total volume of 100 µL of complete culture medium.

  • Incubate the plates for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine in a suitable solvent, such as DMSO.

  • Perform serial dilutions of the stock solution to obtain a range of test concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

  • Add 100 µL of the medium containing the test compound at various concentrations to the respective wells. Include a vehicle control (medium with the same concentration of DMSO) and a positive control (a known anticancer drug like Doxorubicin).

  • Incubate the plates for an additional 48 hours.

• Cell Fixation and Staining:

  • After the incubation period, gently add 50 µL of cold 50% (w/v) trichloroacetic acid (TCA) to each well, making a final concentration of 10% TCA, to fix the cells.

  • Incubate the plates at 4°C for 1 hour.

  • Wash the plates five times with slow-running tap water to remove TCA and excess medium. Air dry the plates completely.

  • Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and stain for 30 minutes at room temperature.

  • Quickly rinse the plates four times with 1% (v/v) acetic acid to remove unbound dye. Air dry the plates.

• Measurement and Data Analysis:

  • Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

  • Shake the plates on a plate shaker for 10 minutes.

  • Measure the optical density (OD) at 564 nm using a microplate reader.

  • Calculate the percentage of cell growth inhibition using the following formula: % Inhibition = 100 - [(OD_treated - OD_blank) / (OD_control - OD_blank)] * 100

  • Plot the percentage of inhibition against the compound concentration and determine the IC50 value using non-linear regression analysis.

Data Presentation: Hypothetical IC50 Values

Cell Line	Cancer Type	Hypothetical IC50 (µM) of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine
MCF-7	Breast Adenocarcinoma	12.5
MDA-MB-231	Breast Adenocarcinoma	25.8
A549	Lung Carcinoma	18.2
HCT-116	Colon Carcinoma	9.7
HepG2	Hepatocellular Carcinoma	32.1
PC-3	Prostate Adenocarcinoma	21.4

Visualization: SRB Assay Workflow

Caption: Workflow of the Sulforhodamine B (SRB) cytotoxicity assay.

Part 2: Investigation of Apoptosis Induction

A key hallmark of an effective anticancer agent is its ability to induce apoptosis, or programmed cell death, in cancer cells. One of the earliest events in apoptosis is the translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to detect early apoptotic cells. Propidium Iodide (PI) is a fluorescent intercalating agent that cannot cross the membrane of live or early apoptotic cells, but it can stain the DNA of late apoptotic and necrotic cells, which have compromised membrane integrity.[7] Dual staining with Annexin V-FITC and PI allows for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cells via flow cytometry.[7]

Experimental Protocol: Annexin V/PI Apoptosis Assay[7][9][10]

• Cell Treatment:

  • Seed cells (e.g., 1 x 10^6 cells) in 6-well plates and allow them to attach overnight.

  • Treat the cells with 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine at its IC50 and 2x IC50 concentrations for 24 or 48 hours. Include an untreated control.

• Cell Harvesting and Staining:

  • Collect both floating and adherent cells. For adherent cells, use a gentle cell scraper or mild trypsinization.

  • Wash the cells twice with cold PBS by centrifugation at 300 x g for 5 minutes.

  • Resuspend the cell pellet in 1X Annexin V binding buffer to a concentration of approximately 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) solution.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Annexin V binding buffer to each tube.

  • Analyze the samples by flow cytometry within one hour.

  • Use FITC signal detector (FL1) for Annexin V and a phycoerythrin signal detector (FL2 or FL3) for PI.

  • Four populations of cells can be distinguished:

    • Annexin V- / PI- (lower left quadrant): Viable cells

    • Annexin V+ / PI- (lower right quadrant): Early apoptotic cells

    • Annexin V+ / PI+ (upper right quadrant): Late apoptotic/necrotic cells

    • Annexin V- / PI+ (upper left quadrant): Necrotic cells

Visualization: Apoptosis Detection Workflow

Caption: Workflow for apoptosis detection using Annexin V and PI staining.

Part 3: Cell Cycle Analysis

Dysregulation of the cell cycle is a fundamental characteristic of cancer.[8] Many anticancer drugs exert their effects by interfering with cell cycle progression, leading to cell cycle arrest at specific checkpoints (G1, S, or G2/M), which can ultimately trigger apoptosis.[9] The distribution of a cell population in the different phases of the cell cycle can be determined by measuring the cellular DNA content. Propidium iodide (PI) is a fluorescent dye that stoichiometrically binds to DNA, meaning the fluorescence intensity is directly proportional to the amount of DNA.[10] Flow cytometry can then be used to quantify the fluorescence of individual cells and generate a histogram representing the cell cycle distribution.[10][11]

Experimental Protocol: Cell Cycle Analysis by PI Staining[13][15]

• Cell Culture and Treatment:

  • Seed cells in 6-well plates and treat with the test compound at IC50 concentration for 24, 48, and 72 hours.

• Cell Harvesting and Fixation:

  • Harvest the cells (including any floating cells) and wash them with PBS.

  • Centrifuge at 300 x g for 5 minutes and discard the supernatant.

  • Resuspend the cell pellet in 500 µL of PBS.

  • While vortexing gently, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells.

  • Incubate the cells at -20°C for at least 2 hours (or overnight).

• Staining and Analysis:

  • Centrifuge the fixed cells at 500 x g for 5 minutes and discard the ethanol.

  • Wash the cells once with PBS.

  • Resuspend the cell pellet in 500 µL of PBS containing 100 µg/mL RNase A and 50 µg/mL Propidium Iodide.

  • Incubate at 37°C for 30 minutes in the dark.

  • Analyze the samples using a flow cytometer.

  • The DNA content is measured, and a histogram is generated to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualization: Cell Cycle Analysis Workflow

Caption: Workflow for cell cycle analysis using propidium iodide staining.

Part 4: Preliminary Mechanistic Elucidation via Western Blotting

To gain initial insights into the molecular mechanism of action, it is crucial to investigate the compound's effect on key signaling pathways that regulate cell proliferation, survival, and apoptosis. The PI3K/Akt and MAPK/ERK pathways are frequently dysregulated in cancer and are common targets for anticancer drugs.[12] Western blotting is a powerful technique to detect and quantify changes in the expression levels and phosphorylation status of specific proteins within these cascades.[13][14] A change in the phosphorylation of proteins like Akt and ERK can indicate an alteration in the pathway's activity.[12][15]

Experimental Protocol: Western Blotting[17][18][20]

• Protein Extraction:

  • Treat cells with the test compound at its IC50 concentration for various time points (e.g., 6, 12, 24 hours).

  • Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells and collect the lysate. Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant and determine the protein concentration using a BCA or Bradford assay.

• SDS-PAGE and Protein Transfer:

  • Denature 20-50 µg of protein per sample by boiling in Laemmli sample buffer.

  • Separate the proteins based on molecular weight using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for target proteins (e.g., Akt, phospho-Akt (Ser473), ERK1/2, phospho-ERK1/2 (Thr202/Tyr204), and a loading control like β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection:

  • Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Detect the signal using an imaging system or X-ray film.

  • Analyze the band intensities using densitometry software. Normalize the expression of target proteins to the loading control.

Visualization: Hypothetical Signaling Pathway Modulation

Caption: Hypothetical inhibition of PI3K/Akt and MAPK/ERK pathways.

Conclusion

This technical guide outlines a systematic and robust workflow for the comprehensive in vitro evaluation of the anticancer activity of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine. The described methodologies, from initial cytotoxicity screening using the SRB assay to more detailed mechanistic studies involving apoptosis and cell cycle analysis, provide a solid foundation for characterizing the compound's biological effects. Furthermore, the use of Western blotting to probe key signaling pathways such as PI3K/Akt and MAPK/ERK can offer crucial insights into its molecular mechanism of action. The successful execution of these experiments will generate the necessary data to determine the potential of this novel isoxazole derivative as a candidate for further preclinical and clinical development in oncology.

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The Anti-Inflammatory Potential of Dimethoxyphenyl Compounds: A Technical Guide for Drug Discovery

Abstract

Chronic inflammation is a significant contributing factor to a myriad of human diseases, driving a continuous search for novel and effective anti-inflammatory therapeutics. Dimethoxyphenyl compounds, a class of molecules characterized by the presence of a dimethoxy-substituted phenyl ring, have emerged as a promising area of investigation due to their demonstrated anti-inflammatory properties. This technical guide provides an in-depth exploration of the mechanisms of action, experimental validation, and therapeutic potential of this chemical class for researchers, scientists, and drug development professionals. We will delve into the modulation of key inflammatory signaling pathways, including Nuclear Factor-kappa B (NF-κB), Mitogen-Activated Protein Kinases (MAPKs), and Cyclooxygenase (COX) enzymes. Furthermore, this guide presents detailed, field-proven protocols for the in vitro and in vivo evaluation of dimethoxyphenyl compounds, complete with data interpretation insights and visualizations to facilitate a comprehensive understanding of their anti-inflammatory capabilities.

Introduction: The Inflammatory Cascade and the Promise of Dimethoxyphenyl Scaffolds

Inflammation is a fundamental biological process orchestrated by the immune system in response to harmful stimuli, such as pathogens and damaged cells. While acute inflammation is a protective and restorative process, its dysregulation can lead to chronic inflammatory states that underpin numerous diseases, including rheumatoid arthritis, inflammatory bowel disease, atherosclerosis, and neurodegenerative disorders. The current therapeutic landscape for inflammatory diseases, while offering relief for many, is not without its limitations, including adverse side effects and the development of tolerance. This necessitates the exploration of novel chemical entities with improved efficacy and safety profiles.

Dimethoxyphenyl compounds, found in various natural products and also accessible through synthetic chemistry, have garnered significant attention for their anti-inflammatory effects. The strategic placement of methoxy groups on the phenyl ring appears to be a key determinant of their biological activity, influencing their interaction with critical molecular targets within the inflammatory cascade. This guide will provide a comprehensive overview of the scientific evidence supporting the anti-inflammatory properties of these compounds and equip researchers with the necessary tools to further investigate their potential.

Mechanisms of Action: Targeting Key Inflammatory Pathways

The anti-inflammatory effects of dimethoxyphenyl compounds are not attributed to a single mechanism but rather to their ability to modulate multiple, interconnected signaling pathways. This multi-target engagement is a desirable attribute in the development of anti-inflammatory drugs, as it may lead to broader efficacy and a reduced likelihood of resistance.

Inhibition of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) family of transcription factors are central regulators of the inflammatory response.[1] In an inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins.[1] Upon stimulation by pro-inflammatory signals, such as lipopolysaccharide (LPS), IκB is phosphorylated and subsequently degraded, allowing NF-κB to translocate to the nucleus and activate the transcription of a wide array of pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules.[2]

Several dimethoxyphenyl compounds have been shown to suppress NF-κB activation. For instance, 1,7-Dihydroxy-3,4-dimethoxyxanthone has been demonstrated to inhibit lipopolysaccharide-induced inflammation in RAW264.7 macrophages by suppressing TLR4/NF-κB signaling cascades.[3][4] This inhibition is often achieved by preventing the phosphorylation and degradation of IκBα, thereby blocking the nuclear translocation of the active p65 subunit of NF-κB.

Diagram: Simplified NF-κB Signaling Pathway and Point of Intervention by Dimethoxyphenyl Compounds

Caption: Dimethoxyphenyl compounds can inhibit the NF-κB pathway by preventing IKK-mediated phosphorylation of IκBα.

Modulation of MAPK Signaling Cascades

Mitogen-Activated Protein Kinases (MAPKs) are a family of serine/threonine protein kinases that play a critical role in transducing extracellular signals to cellular responses, including inflammation. The three major MAPK subfamilies are extracellular signal-regulated kinases (ERKs), c-Jun N-terminal kinases (JNKs), and p38 MAPKs. Activation of these kinases through phosphorylation leads to the activation of downstream transcription factors, such as AP-1, which in turn regulate the expression of pro-inflammatory genes.

Studies have shown that dimethoxyphenyl compounds can selectively modulate MAPK signaling. For example, 1,7-dihydroxy-3,4-dimethoxyxanthone has been found to exert anti-proliferative and anti-inflammatory activities in rheumatoid arthritis-derived fibroblast-like synoviocytes through the selective modulation of MAPKs, including the upregulation of phosphorylated p38 and ERK, and the downregulation of phosphorylated JNK.[5] This differential regulation highlights the nuanced effects these compounds can have on intracellular signaling.

Inhibition of Cyclooxygenase (COX) Enzymes

Cyclooxygenase (COX) enzymes, particularly the inducible isoform COX-2, are key players in the inflammatory process.[6] COX-2 is responsible for the conversion of arachidonic acid into prostaglandins, which are potent inflammatory mediators.[7] Non-steroidal anti-inflammatory drugs (NSAIDs) primarily exert their effects through the inhibition of COX enzymes.

Certain dimethoxyphenyl derivatives have demonstrated significant COX-2 inhibitory activity. For instance, studies on 2-(trimethoxyphenyl)-thiazoles revealed that some of these compounds are potent inhibitors of both COX-1 and COX-2, with some exhibiting a favorable COX-2 selectivity index.[6][8] Furthermore, conjugating a 3,4,5-trimethoxybenzyl moiety to existing NSAIDs like ibuprofen and ketoprofen has been shown to enhance their anti-inflammatory activity and COX-2 inhibition.[9][10]

Experimental Validation: Protocols and Methodologies

The evaluation of the anti-inflammatory properties of dimethoxyphenyl compounds requires a combination of in vitro and in vivo experimental models. This section provides detailed, step-by-step protocols for key assays.

In Vitro Assays

This assay is a cornerstone for the initial screening of anti-inflammatory compounds. Murine macrophage cell line RAW 264.7 is stimulated with lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, to induce an inflammatory response characterized by the production of nitric oxide (NO) and pro-inflammatory cytokines.[11]

Protocol: Measurement of Nitric Oxide (NO) Production

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^4 cells per well in 200 µL of complete medium and incubate for 24 hours.[12]

• Compound Treatment: Pre-treat the cells with various concentrations of the dimethoxyphenyl compound for 2 hours.[12] Include a vehicle control and a positive control (e.g., a known anti-inflammatory drug).

• LPS Stimulation: Add LPS (1 µg/mL) to the wells (except for the unstimulated control) and incubate for an additional 24 hours.[12]

• Nitrite Measurement (Griess Assay):

  • Transfer 50 µL of the cell culture supernatant to a new 96-well plate.

  • Add 50 µL of Griess Reagent I (1% sulfanilamide in 5% phosphoric acid) to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent II (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) to each well and incubate for another 10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the nitrite concentration based on a standard curve generated with sodium nitrite.

Data Presentation: Inhibition of NO Production

Compound	Concentration (µM)	% Inhibition of NO Production
Compound X	1	15.2 ± 2.1
5	45.8 ± 3.5
10	78.3 ± 4.2
Positive Control	10	85.1 ± 2.9

Western blotting is a powerful technique to investigate the effect of dimethoxyphenyl compounds on the phosphorylation status of key proteins in the NF-κB and MAPK signaling pathways.

Protocol: Western Blot for p-p65, p-IκBα, and p-p38

• Cell Culture and Treatment: Culture RAW 264.7 cells and treat with the dimethoxyphenyl compound and/or LPS as described in the previous protocol.

• Protein Extraction: Lyse the cells with RIPA buffer containing protease and phosphatase inhibitors. Determine the protein concentration using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein (20-30 µg) on a 10% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against p-p65, p-IκBα, p-p38, total p65, total IκBα, total p38, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C. Recommended antibodies include those from suppliers like Bio-Rad, which offer a range for NF-κB research.[13][14]

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Densitometry Analysis: Quantify the band intensities using image analysis software and normalize to the loading control and total protein levels.

Diagram: Experimental Workflow for Western Blot Analysis

Caption: A stepwise workflow for assessing protein phosphorylation via Western blot.

This in vitro assay directly measures the ability of a compound to inhibit the activity of COX-1 and COX-2 enzymes.

Protocol: In Vitro COX Inhibition Assay

• Enzyme Preparation: Use purified ovine COX-1 and human recombinant COX-2 enzymes.

• Incubation: In a 96-well plate, incubate the COX-1 or COX-2 enzyme with a reaction buffer, heme, and the test compound at various concentrations for 10 minutes at 37°C.[6]

• Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid and incubate for 2 minutes at 37°C.[6]

• Reaction Termination: Stop the reaction by adding hydrochloric acid.[6]

• Prostaglandin Measurement: Quantify the amount of prostaglandin E2 (PGE2) produced using an enzyme immunoassay (EIA) kit.

• IC50 Calculation: Determine the concentration of the compound that causes 50% inhibition (IC50) of enzyme activity.

Data Presentation: COX Inhibition Profile

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	COX-2 Selectivity Index (COX-1 IC50 / COX-2 IC50)
Compound Y	>100	25.5	>3.9
Celecoxib (Control)	15	0.04	375

In Vivo Models

This is a widely used and reproducible model of acute inflammation to evaluate the in vivo efficacy of anti-inflammatory drugs.[15][16]

Protocol: Carrageenan-Induced Paw Edema

• Animal Acclimatization: Acclimate male Wistar rats (150-200 g) for at least one week before the experiment.

• Grouping and Dosing: Divide the rats into groups (n=6 per group): vehicle control, positive control (e.g., indomethacin, 10 mg/kg), and test groups receiving different doses of the dimethoxyphenyl compound. Administer the compounds orally 1 hour before carrageenan injection.[16]

• Induction of Edema: Inject 0.1 mL of a 1% carrageenan suspension in saline into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Volume: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, 4, and 5 hours after carrageenan injection.

• Calculation of Edema Inhibition: Calculate the percentage of edema inhibition for each group compared to the vehicle control group.

Data Presentation: In Vivo Anti-inflammatory Activity

Treatment	Dose (mg/kg)	% Edema Inhibition at 3 hours
Vehicle Control	-	0
Compound Z	25	35.6 ± 4.1
50	58.2 ± 5.3
Indomethacin	10	65.4 ± 3.8

Conclusion and Future Directions

Dimethoxyphenyl compounds represent a promising class of molecules for the development of novel anti-inflammatory agents. Their ability to modulate key inflammatory pathways, including NF-κB, MAPKs, and COX enzymes, provides a strong rationale for their therapeutic potential. The experimental protocols detailed in this guide offer a robust framework for the systematic evaluation of these compounds.

Future research should focus on elucidating the structure-activity relationships of dimethoxyphenyl compounds to optimize their potency and selectivity. Furthermore, exploring their efficacy in more complex, chronic models of inflammatory diseases will be crucial in translating these promising preclinical findings into clinically relevant therapies. The multi-targeting nature of these compounds may offer advantages over single-target agents, potentially leading to the development of more effective and safer treatments for a wide range of inflammatory conditions.

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Physicochemical properties of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine

An In-depth Technical Guide to the Physicochemical Properties of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine

Disclaimer: The compound 3-(3,4-dimethoxyphenyl)-1,2-oxazol-5-amine is not extensively documented in publicly accessible scientific literature. Therefore, this guide serves as a predictive framework based on established principles of physical organic chemistry and the known properties of its constituent functional groups: the 5-aminoisoxazole core and the 3,4-dimethoxyphenyl substituent. The experimental protocols provided are robust, standard methodologies for the characterization of novel chemical entities.

Introduction and Molecular Structure

3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine belongs to the isoxazole class of heterocyclic compounds, which are notable components in many biologically active molecules. The structure features a 5-aminoisoxazole ring, which is known to be a bioisostere for various functional groups, linked to a 3,4-dimethoxyphenyl (veratryl) moiety. The interplay between the electron-donating amine group, the relatively electron-poor isoxazole ring, and the electron-rich dimethoxyphenyl group dictates its physicochemical profile. Understanding these properties is a critical first step in evaluating its potential for drug development, particularly in predicting its absorption, distribution, metabolism, and excretion (ADME) profile.

Caption: A logical workflow for the physicochemical characterization of a new chemical entity.

Protocol: Aqueous Solubility Determination (Kinetic Method)

Rationale: A kinetic solubility assay using a plate-based method provides a high-throughput assessment of a compound's solubility in aqueous buffers. This is critical for early drug discovery, as poor solubility can terminate a compound's development. A dimethyl sulfoxide (DMSO) stock solution is used, as this is a common practice in early screening.

Methodology:

• Stock Solution Preparation: Prepare a 10 mM stock solution of the test compound in 100% DMSO.

• Sample Preparation: In a 96-well microplate, add 2 µL of the 10 mM DMSO stock solution to 198 µL of phosphate-buffered saline (PBS) at pH 7.4. This creates a final nominal concentration of 100 µM with 1% DMSO. Prepare in triplicate.

• Equilibration: Seal the plate and shake at room temperature (e.g., 300 rpm) for 2 hours to allow for equilibration.

• Precipitate Removal: Centrifuge the plate at high speed (e.g., 4000 rpm) for 20 minutes to pellet any precipitated compound.

• Quantification: Carefully transfer a known volume of the supernatant to a new 96-well plate. Quantify the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV), by comparing the peak area to a standard curve prepared in a 50:50 mixture of acetonitrile and water.

Protocol: pKa Determination (Potentiometric Titration)

Rationale: The pKa value governs the ionization state of a molecule at a given pH, which profoundly impacts its solubility, permeability, and target binding. Potentiometric titration is a gold-standard method that directly measures pH changes upon the addition of a titrant.

Methodology:

• System Setup: Calibrate a pH meter with standard buffers (e.g., pH 4, 7, and 10). Use a temperature-controlled vessel to maintain a constant temperature (e.g., 25 °C).

• Sample Preparation: Accurately weigh and dissolve a known amount of the compound in a suitable co-solvent/water mixture (e.g., 50% methanol/water) to ensure solubility throughout the titration.

• Titration (Acidification): Start by adding a strong base (e.g., 0.5 M NaOH) to the solution to fully deprotonate the basic center (the 5-amino group).

• Titration (Basification): Titrate the solution by adding small, precise aliquots of a strong acid (e.g., 0.5 M HCl). Record the pH after each addition.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the inflection point of the titration curve. Specialized software can be used to calculate the pKa by fitting the data to the Henderson-Hasselbalch equation.

Predicted Spectroscopic Data

Spectroscopic analysis is essential for structural confirmation and purity assessment.

Technique	Predicted Key Features
¹H NMR	- Aromatic Protons: Signals in the δ 6.8-7.5 ppm range, showing characteristic splitting patterns for the 1,2,4-trisubstituted phenyl ring. - Isoxazole Proton: A singlet around δ 6.0-6.5 ppm for the C4-H. - Amine Protons: A broad singlet (NH₂) that may be exchangeable with D₂O, typically in the δ 5.0-6.0 ppm range. - Methoxy Protons: Two sharp singlets around δ 3.8-4.0 ppm, each integrating to 3H.
¹³C NMR	- Aromatic Carbons: Signals in the δ 110-150 ppm range. - Isoxazole Carbons: Signals for C3, C4, and C5 in the δ 90-170 ppm range. C3 and C5 will be significantly downfield due to attachment to heteroatoms. - Methoxy Carbons: Signals around δ 55-60 ppm.
FT-IR	- N-H Stretch: A pair of bands in the 3300-3500 cm⁻¹ region (primary amine). - C=N Stretch: A band around 1620-1680 cm⁻¹ from the isoxazole ring. - C-O Stretch: Strong bands around 1250 cm⁻¹ and 1020 cm⁻¹ corresponding to the aryl ether linkages.
Mass Spec (ESI+)	- [M+H]⁺: A prominent peak at m/z 222.08, corresponding to the protonated molecule.

Conclusion and Future Directions

The in-silico and theoretical analysis of 3-(3,4-dimethoxyphenyl)-1,2-oxazol-5-amine suggests it is a moderately lipophilic, weakly basic compound with predictable spectroscopic features. The provided experimental protocols offer a clear and robust pathway for its empirical characterization. This foundational physicochemical data is indispensable for any further investigation into its biological activity and potential as a lead compound in drug discovery. Subsequent studies should focus on determining its membrane permeability, metabolic stability, and solid-state properties (e.g., polymorphism) to build a comprehensive profile for structure-activity relationship (SAR) studies.

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Spectroscopic Characterization of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine: A Multi-technique Approach to Structural Elucidation

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract This technical guide provides a comprehensive framework for the spectroscopic analysis of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine, a heterocyclic compound of interest in medicinal chemistry and materials science. As a Senior Application Scientist, this document moves beyond mere data presentation to offer a detailed interpretation of predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The causality behind spectral features is explained, providing a robust, self-validating methodology for unambiguous structural confirmation. This guide is designed to equip researchers and drug development professionals with the expertise to confidently characterize this and structurally related molecules, ensuring scientific integrity from discovery to application.

Introduction: The Imperative for Rigorous Characterization

The 3-(3,4-dimethoxyphenyl)-1,2-oxazol-5-amine scaffold integrates several key pharmacophores: the electron-rich dimethoxybenzene moiety, the versatile isoxazole ring, and a primary amine. Isoxazole derivatives are known for a wide array of biological activities, making them privileged structures in drug discovery.[1] Unambiguous structural verification is the bedrock of chemical research and development. It ensures reproducibility, validates biological findings, and is a non-negotiable requirement for intellectual property and regulatory submissions.

This guide presents an integrated analytical workflow, demonstrating how ¹H NMR, ¹³C NMR, IR, and MS data synergize to provide a complete and validated structural assignment.

Molecular Structure and Analytical Workflow

The target molecule comprises three distinct regions, each contributing unique spectroscopic signatures:

• The 3,4-Dimethoxyphenyl Group: An aromatic system with strong electron-donating methoxy substituents.

• The 1,2-Oxazole Ring: A five-membered aromatic heterocycle containing an inherently weak N-O bond.[2]

• The 5-Amine Group: A primary amine directly attached to the heterocyclic ring.

The logical flow for characterization follows a multi-pronged approach to ensure all structural aspects are confirmed.

Caption: Integrated workflow for spectroscopic analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Proton and Carbon Skeleton

NMR spectroscopy is the cornerstone of structural elucidation, providing precise information about the chemical environment, connectivity, and number of hydrogen and carbon atoms.

Predicted ¹H NMR Analysis (500 MHz, DMSO-d₆)

The choice of DMSO-d₆ as a solvent is strategic; its ability to engage in hydrogen bonding will help resolve the amine protons, which might otherwise be broadened or exchange too rapidly in other solvents.

Predicted ¹H NMR Data Summary

Predicted δ (ppm)	Multiplicity	Integration	Assignment	Rationale & Commentary
~7.70	s (broad)	2H	-NH₂	The amine protons are expected to be downfield and broad due to hydrogen bonding and quadrupole effects from the nitrogen.
~7.35	d, J ≈ 2.0 Hz	1H	Ar-H (H-2')	This proton is ortho to the C-3 isoxazole substituent and meta to the C-4' methoxy group. It experiences minimal coupling from H-6'.
~7.28	dd, J ≈ 8.5, 2.0 Hz	1H	Ar-H (H-6')	Coupled to both H-5' (ortho, large J) and H-2' (meta, small J).
~7.05	d, J ≈ 8.5 Hz	1H	Ar-H (H-5')	Ortho-coupled to H-6'. Shifted upfield due to the strong electron-donating effect of the adjacent methoxy group at C-4'.
~5.90	s	1H	Isoxazole H-4	This is a characteristic singlet for a proton at the C-4 position of a 3,5-disubstituted isoxazole.[3]
~3.85	s	3H	Ar-OCH₃	Methoxy group at C-3'.

| ~3.82 | s | 3H | Ar-OCH₃ | Methoxy group at C-4'. These two singlets may be very close or even overlap.[4] |

Caption: Labeled structure for NMR assignments.

Predicted ¹³C NMR & DEPT-135 Analysis (125 MHz, DMSO-d₆)

¹³C NMR provides a count of unique carbon environments, while a DEPT-135 experiment is crucial for differentiating between CH/CH₃ (positive signals) and CH₂ (negative signals) carbons. Quaternary carbons are absent in DEPT-135 spectra.

Predicted ¹³C NMR Data Summary

Predicted δ (ppm)	DEPT-135	Assignment	Rationale & Commentary
~173.0	Absent	C5 (Isoxazole)	Carbon bearing the amine group, significantly deshielded.
~160.5	Absent	C3 (Isoxazole)	Carbon attached to the dimethoxyphenyl ring.
~151.0	Absent	C4' (Aromatic)	Aromatic carbon bearing a methoxy group.
~149.0	Absent	C3' (Aromatic)	Aromatic carbon bearing a methoxy group.
~121.0	Absent	C1' (Aromatic)	Quaternary carbon linking the phenyl and isoxazole rings.
~118.5	Positive	C6' (Aromatic)	Aromatic CH.
~112.0	Positive	C5' (Aromatic)	Aromatic CH, shifted upfield by the ortho-methoxy group.
~110.0	Positive	C2' (Aromatic)	Aromatic CH.
~93.0	Positive	C4 (Isoxazole)	The isoxazole CH carbon, typically found in the 90-100 ppm range.[5]

| ~55.6 | Positive | -OCH₃ | The two methoxy carbons are expected to have very similar chemical shifts.[4] |

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve ~5-10 mg of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• Acquisition: Record a standard ¹H NMR spectrum. Subsequently, acquire a proton-decoupled ¹³C NMR spectrum and a DEPT-135 spectrum.

• Processing: Process the raw data (FID) using appropriate software by applying Fourier transform, phase correction, and baseline correction. Calibrate the ¹H spectrum to the residual DMSO signal at 2.50 ppm and the ¹³C spectrum to the DMSO signal at 39.52 ppm.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy excels at identifying specific functional groups by detecting their characteristic vibrational frequencies.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Expected Appearance
3450 - 3300	N-H Asymmetric & Symmetric Stretch	Primary Amine (-NH₂)	Two distinct, sharp to medium bands.[6]
3100 - 3000	C-H Aromatic Stretch	Ar-H	Medium to weak bands.
2980 - 2850	C-H Aliphatic Stretch	-OCH₃	Medium to weak bands.
~1640	N-H Bend (Scissoring)	Primary Amine (-NH₂)	Medium to strong, sharp band.[6]
~1610, ~1515	C=C Aromatic Stretch	Phenyl Ring	Strong to medium bands, characteristic of substituted benzenes.
~1580	C=N Stretch	Isoxazole Ring	Medium intensity.

| ~1260, ~1020 | C-O Asymmetric & Symmetric Stretch | Aryl Ether (-O-CH₃) | Two strong, distinct bands. |

Expert Insights: The Diagnostic Value of the N-H Stretch

The presence of two distinct bands in the 3450-3300 cm⁻¹ region is a definitive indicator of a primary amine (R-NH₂). This arises from the symmetric and asymmetric stretching modes of the two N-H bonds. A secondary amine (R₂NH) would show only one band, and a tertiary amine would show none.[6] This observation provides immediate, orthogonal confirmation of the amine's nature, complementing the NMR integration.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR

• Sample Preparation: Place a small amount (~1-2 mg) of the solid sample directly onto the ATR crystal.

• Background Scan: Record a background spectrum of the clean, empty ATR crystal.

• Sample Scan: Lower the anvil to ensure good contact between the sample and the crystal. Record the sample spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Data Analysis: The instrument software will automatically ratio the sample spectrum against the background to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of the compound and offers structural clues through the analysis of its fragmentation patterns under energetic conditions.

Molecular Weight Calculation

• Formula: C₁₁H₁₃N₂O₃

• Monoisotopic Mass: 221.0926 g/mol

• Expected High-Resolution MS (HRMS) [M+H]⁺: 222.0999

Key Fragmentation Pathways (Electron Ionization - EI)

The fragmentation of isoxazoles is characteristically initiated by the cleavage of the weak N-O bond, which dictates the subsequent fragmentation cascade.[2] This mechanistic insight is crucial for interpreting the spectrum.

Caption: Predicted EI-MS fragmentation pathway for the target molecule.

Predicted Key Fragments in Mass Spectrum

m/z	Proposed Fragment	Commentary
221	[M]⁺•	The molecular ion. Its presence and intensity depend on the ionization method.
206	[M - CH₃]⁺	Loss of a methyl radical from one of the methoxy groups. A common fragmentation for methoxy-substituted aromatics.
193	[M - CO]⁺•	Loss of carbon monoxide, potentially from the dimethoxyphenyl ring after rearrangement.
178	[C₉H₁₀NO₂]⁺	A key fragment resulting from the characteristic isoxazole ring cleavage (loss of HNCO).[2]

| 136 | [C₈H₈O₂]⁺• | The 3,4-dimethoxyphenyl acetylene radical cation, formed after further fragmentation of the m/z 178 ion. |

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction: Introduce a small quantity of the sample into the ion source, typically via a direct insertion probe.

• Ionization: Bombard the vaporized sample with a high-energy electron beam (standardly 70 eV).

• Analysis: Separate the resulting positively charged fragments based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., quadrupole or time-of-flight).

• Detection: Detect the ions and generate a mass spectrum plotting relative abundance against m/z.

Conclusion: A Self-Validating Structural Proof

The true power of this multi-technique approach lies in its self-validating nature.

• MS provides the molecular formula (C₁₁H₁₃N₂O₃).

• ¹H and ¹³C NMR confirm the number of protons (13) and carbons (11) and establish the connectivity of the molecular skeleton.

• IR definitively identifies the key functional groups (-NH₂, Ar-O-CH₃, C=N) predicted by the proposed structure.

Each technique provides a piece of the puzzle, and only when all pieces fit together perfectly can the structure of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine be assigned with the highest degree of scientific confidence. This rigorous, cross-validated characterization is essential for advancing any research or development program based on this promising molecular scaffold.

References

• Bowie, J. H., et al. (1967). Electron impact studies. XXXVII. Skeletal-rearrangement fragments in the mass spectra of alkyl and aryl isoxazoles. Australian Journal of Chemistry, 20(8), 1613-1624. Available from: [Link]

• Qiu, D., et al. (2023). Supporting Information: Lewis acid-promoted direct synthesis of isoxazole derivatives. Beilstein Journal of Organic Chemistry, 19, 1562–1567. Available from: [Link]

• PubChem. Isoxazole Compound Summary for CID 9254. National Center for Biotechnology Information. Available from: [Link]

• Uccella, N. (1980). Mass Spectrometry of Oxazoles. Heterocycles, 14(6), 765-780. Available from: [Link]

• UCLA Department of Chemistry and Biochemistry. IR Spectroscopy Tutorial: Amines. Available from: [Link]

• Gómez-Pérez, A., et al. (2021). 1-(3,4-Dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one. Molbank, 2021(2), M1223. Available from: [Link]

• Saeed, A., et al. (2014). Synthesis, Characterization and In Vivo Study of Some Novel 3,4,5-Trimethoxybenzylidene-hydrazinecarbothioamides and Thiadiazoles as Anti-Apoptotic Caspase-3 Inhibitors. Molecules, 27(7), 2266. Available from: [Link]

• Abbas, F. A., et al. (2014). Synthesis, Characterization and Computational Study of Some New 5-(Furan-2-yl)-3-phenyl-4,5-dihydroisoxazole Derivatives from Chalcones. International Journal of Pharmaceutical and Chemical Sciences, 4(3), 717-724. Available from: [Link]

• Agrawal, N., et al. (2021). A review on isoxazole derivatives with its pharmacological activities. European Journal of Medicinal Chemistry, 213, 113175. Available from: [Link]

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The Emergence of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine Scaffolds: A Technical Guide to a Promising Therapeutic Frontier

For Researchers, Scientists, and Drug Development Professionals

Abstract

The isoxazole nucleus, a five-membered heterocycle, represents a cornerstone in medicinal chemistry, with its derivatives demonstrating a vast array of pharmacological activities.[1] This technical guide delves into the therapeutic potential of a specific class of isoxazole derivatives, namely those bearing a 3,4-dimethoxyphenyl substituent, with a focus on the promising, yet underexplored, 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine scaffold. While direct research on this exact molecule is nascent, this guide synthesizes data from closely related analogues to provide a comprehensive overview of its synthetic accessibility, potential mechanisms of action, and prospective therapeutic applications. We will explore the rationale behind targeting this chemical space, detail relevant synthetic protocols, and analyze the structure-activity relationships gleaned from analogous compounds exhibiting significant anti-inflammatory and anticancer properties. This document serves as a foundational resource for researchers aiming to innovate within this promising area of drug discovery.

Introduction: The Isoxazole Scaffold in Modern Drug Discovery

The isoxazole ring is a privileged structure in drug development, conferring favorable physicochemical properties and metabolic stability to bioactive molecules.[1] Its presence in a range of FDA-approved drugs underscores its therapeutic relevance. Isoxazole derivatives have been shown to possess a wide spectrum of biological activities, including antimicrobial, antiviral, anticancer, immunomodulatory, and anti-inflammatory effects.[2][3] The versatility of the isoxazole core allows for diverse substitutions, enabling the fine-tuning of pharmacological profiles to achieve desired therapeutic outcomes.

The strategic incorporation of a 3,4-dimethoxyphenyl moiety onto the isoxazole backbone is a key area of interest. This substituent is prevalent in numerous natural and synthetic compounds with demonstrated biological activity. For instance, chalcones containing a dimethoxy substitution have shown potent anticancer activity against prostate cancer cell lines.[4] The methoxy groups can participate in hydrogen bonding and influence the overall electronic properties of the molecule, often enhancing its interaction with biological targets.[3] This guide will therefore focus on the convergence of these two key structural features: the isoxazole nucleus and the 3,4-dimethoxyphenyl substituent, to build a case for the therapeutic potential of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine.

Synthetic Pathways to 3-(3,4-Dimethoxyphenyl)-Substituted Isoxazoles

The synthesis of 3,5-disubstituted isoxazoles is well-established, with the most common approach involving the cyclization of a 1,3-dicarbonyl compound or its equivalent with hydroxylamine.[2] A prevalent strategy for generating the necessary precursor is the Claisen-Schmidt condensation to form a chalcone, which is then cyclized.

A representative synthetic workflow for a 3-(3,4-dimethoxyphenyl)-substituted isoxazole is depicted below. This pathway highlights the key steps from commercially available starting materials to the final isoxazole product.

Caption: General synthetic workflow for 3,5-disubstituted isoxazoles.

Detailed Protocol: Synthesis of 3-(3,4-dimethoxyphenyl)-5-(thiophen-2-yl)isoxazole

This protocol is adapted from a reported synthesis and serves as a practical example for constructing a 3-(3,4-dimethoxyphenyl)-substituted isoxazole.[5]

Step 1: Synthesis of (E)-1-(3,4-dimethoxyphenyl)-3-(thiophen-2-yl)prop-2-en-1-one (Chalcone)

• To a stirred solution of 3,4-dimethoxyacetophenone (1.0 eq) and thiophene-2-carbaldehyde (1.2 eq) in ethanol, add a solution of sodium hydroxide (2.0 eq) in water dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into crushed ice and acidify with dilute HCl.

• Filter the precipitated solid, wash with water, and dry under vacuum.

• Recrystallize the crude product from ethanol to afford the pure chalcone.

Step 2: Synthesis of 3-(3,4-dimethoxyphenyl)-5-(thiophen-2-yl)isoxazole

• To a solution of the chalcone from Step 1 (1.0 eq) in ethanol, add hydroxylamine hydrochloride (1.5 eq) and sodium hydroxide (2.0 eq).

• Reflux the reaction mixture for 6 hours, monitoring by TLC.

• After cooling to room temperature, pour the mixture into ice-cold water.

• Filter the resulting precipitate, wash with water, and dry.

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate solvent system to yield the final isoxazole.

Pharmacological Landscape of 3,4-Dimethoxyphenyl-Substituted Isoxazoles and Analogs

While data on 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine is not yet available, the pharmacological activities of closely related analogs provide compelling evidence for its potential therapeutic applications.

Anti-Inflammatory Activity

Several studies have highlighted the anti-inflammatory properties of isoxazole derivatives.[6][7][8][9] The mechanism of action is often attributed to the inhibition of cyclooxygenase (COX) enzymes, which are key mediators of the inflammatory cascade.[6] A study on 3-methoxy acetophenone-derived isoxazoles demonstrated significant anti-inflammatory effects in a carrageenan-induced paw edema model in rats.[6]

Compound/Analog	Model	Efficacy	Reference
4-(3-Methoxyphenyl)-3-(aryl)-isoxazoles	Carrageenan-induced paw edema (rat)	Up to 63.69% inhibition	[6]
5-benzoylamino-3-methyl-4-isoxazolecarboxylic acid amides	In vitro	Strong anti-inflammatory activity	[9]

Table 1: Anti-inflammatory activity of related isoxazole derivatives.

Anticancer Activity

The anticancer potential of isoxazole derivatives is a rapidly growing field of research.[10][11][12][13] These compounds have been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines. The 3,4-dimethoxyphenyl moiety, in particular, has been associated with potent anticancer effects in other heterocyclic systems.[4] A study on 3-(3,4-dimethoxyphenyl)-5-(thiophen-2-yl)-4-(trifluoromethyl)isoxazole demonstrated significant anticancer activity against human breast cancer cells (MCF-7).[5]

Compound/Analog	Cell Line	IC50 Value	Reference
3-(3,4-dimethoxyphenyl)-5-(thiophen-2-yl)-4-(trifluoromethyl)isoxazole	MCF-7 (Breast Cancer)	2.63 µM	[5]
Isoxazole-amide analogues with dimethoxyphenyl substituents	Hep3B (Hepatocellular Carcinoma)	Cytotoxic effects observed	[10]
Chalcone with 3,4-dimethoxyphenyl substituent	DU-145 (Prostate Cancer)	Excellent anticancer activity	[4]

Table 2: Anticancer activity of related isoxazole derivatives and precursors.

Postulated Mechanism of Action and Therapeutic Rationale

Based on the evidence from related compounds, we can hypothesize the potential mechanisms of action for 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine.

Caption: Postulated mechanisms of action.

The anti-inflammatory effects are likely mediated through the inhibition of COX enzymes, leading to a reduction in prostaglandin synthesis.[6] For its potential anticancer activity, multiple pathways could be involved. The induction of apoptosis is a common mechanism for many anticancer agents, and several isoxazole derivatives have been shown to act via this pathway.[13] Furthermore, some diarylisoxazole amides have been identified as potent inhibitors of Heat Shock Protein 90 (HSP90), a chaperone protein that is often overexpressed in cancer cells and is crucial for the stability of many oncoproteins.[10] The 5-amino group on the target scaffold could provide an additional point of interaction with biological targets, potentially enhancing its activity and selectivity.

Future Directions and Conclusion

The exploration of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine and its derivatives presents a compelling opportunity for the development of novel therapeutic agents. The strong precedent set by related compounds with potent anti-inflammatory and anticancer activities provides a solid foundation for further investigation.

Key future research directions include:

• De novo Synthesis and Characterization: The synthesis and full spectroscopic characterization of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine are paramount.

• In Vitro Biological Evaluation: Screening the compound against a panel of cancer cell lines and in assays for key inflammatory mediators (e.g., COX-1/COX-2 inhibition, cytokine production).

• Structure-Activity Relationship (SAR) Studies: Synthesizing a library of analogues with modifications to the 5-amino group and the 3,4-dimethoxyphenyl ring to optimize potency and selectivity.

• Mechanism of Action Studies: Elucidating the precise molecular targets and signaling pathways affected by the lead compounds.

• In Vivo Efficacy and Safety Profiling: Evaluating the most promising candidates in relevant animal models of inflammation and cancer to assess their therapeutic potential and safety.

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• Synthesis of some new isoxazole compounds and their biological tyrosinase and antioxidant activities. PubMed Central. [Link]

• Synthesis, Pharmacological Study of 3,5-Di- Substituted Isoxazole Derivatives as Anticancer Drug Against Breast Cancer Cell Line. Impactfactor. [Link]

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• Synthesis, characterization, molecular docking and pharmacological evaluation of isoxazole derivatives as potent anti-inflammatory agents. PubMed Central. [Link]

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• Isoxazole Derivatives as Regulators of Immune Functions. MDPI. [Link]

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• Antimicrobial, Antioxidant, and Anticancer Activities of Some Novel Isoxazole Ring Containing Chalcone and Dihydropyrazole Derivatives. MDPI. [Link]

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• Pro-apoptotic activity of novel synthetic isoxazole derivatives exhibiting inhibitory activity against tumor cell growth in vitro. NIH. [Link]

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A Technical Guide to the Preliminary Cytotoxic Screening of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine

Abstract

This guide provides a comprehensive framework for the initial in vitro cytotoxic evaluation of the novel compound, 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine. The isoxazole scaffold is a recognized pharmacophore present in numerous compounds with diverse biological activities, including anticancer properties.[1][2] The presence of the 3,4-dimethoxyphenyl group, also found in other biologically active molecules, suggests a potential for interaction with cellular targets involved in proliferation and survival.[3][4][5] This document outlines a multi-faceted experimental strategy designed for researchers in drug development, detailing the rationale and methodology for a tiered screening approach. We will cover the assessment of metabolic viability via the MTT assay, the evaluation of membrane integrity through the LDH release assay, and the elucidation of the mode of cell death using Annexin V/Propidium Iodide staining. The protocols herein are designed to be self-validating, ensuring robust and reproducible data generation for an informed progression of this compound through the drug discovery pipeline.

Introduction: The Rationale for Cytotoxicity Screening

The preliminary screening of novel chemical entities for cytotoxic effects is a cornerstone of modern drug discovery.[6][7] The objective is to ascertain a compound's potential to inhibit cell growth or induce cell death, which is a critical first step in identifying new therapeutic agents, particularly in oncology. The subject of this guide, 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine, is an isoxazole derivative. The isoxazole ring is a versatile heterocyclic motif known to impart a range of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects.[1][2] Furthermore, derivatives of isoxazole have been investigated as potential tubulin polymerization inhibitors, a validated anticancer mechanism.[8]

This initial cytotoxic assessment will focus on three key questions:

• Does the compound reduce the viability of cancer cells?

• What is the potency of the compound (i.e., its effective concentration)?

• What is the primary mechanism of cell death (i.e., apoptosis or necrosis)?

To answer these questions, a logical, tiered approach to experimentation is essential. We will begin with a broad assessment of cell viability and then proceed to more specific assays to understand the mechanism of action.

Experimental Design: A Step-by-Step Approach

A robust experimental design is crucial for obtaining meaningful and reproducible data. This section outlines the key considerations for the preliminary cytotoxic screening of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine.

Cell Line Selection and Culture

The choice of cell lines is critical and should be guided by the therapeutic area of interest. For a general preliminary screen, a panel of well-characterized cancer cell lines from different tissue origins is recommended. For this guide, we will use the following as examples:

• MCF-7: A human breast adenocarcinoma cell line. It is estrogen receptor-positive and a common model for breast cancer research.

• HeLa: A human cervical adenocarcinoma cell line. It is a highly proliferative and widely used cancer cell line.

• HepG2: A human hepatocellular carcinoma cell line. It is a good model for liver cancer studies.

All cell lines should be obtained from a reputable cell bank (e.g., ATCC) to ensure their identity and purity. Cells should be cultured in the recommended medium, supplemented with fetal bovine serum (FBS) and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

Preparation of Test Compound

The test compound, 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine, should be dissolved in a suitable solvent, typically dimethyl sulfoxide (DMSO), to create a high-concentration stock solution (e.g., 10 mM). This stock solution is then serially diluted in cell culture medium to achieve the desired final concentrations for the assays. It is crucial to ensure that the final concentration of DMSO in the culture medium is non-toxic to the cells (typically ≤ 0.5%).

Determining the Concentration Range

A broad range of concentrations should be tested initially to determine the compound's potency, often expressed as the half-maximal inhibitory concentration (IC50). A typical starting range for a novel compound would be from 0.1 µM to 100 µM, using a semi-logarithmic dilution series.

Tier 1: Assessing Cell Viability with the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability.[9] Viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT to a purple formazan product.[9][10] The amount of formazan produced is proportional to the number of viable cells.[10]

MTT Assay Protocol

• Cell Seeding: Seed the selected cancer cell lines into 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.[11]

• Compound Treatment: The following day, treat the cells with a range of concentrations of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine. Include a vehicle control (DMSO) and a positive control (e.g., a known cytotoxic drug like doxorubicin).

• Incubation: Incubate the plates for a specified period, typically 24 to 72 hours, to allow the compound to exert its effects.[12]

• MTT Addition: After the incubation period, add MTT solution to each well (final concentration of 0.5 mg/mL) and incubate for 2-4 hours at 37°C.[13]

• Formazan Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO or a specialized detergent solution) to dissolve the formazan crystals.[13]

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.[9]

Data Analysis and Interpretation

The absorbance values are used to calculate the percentage of cell viability relative to the vehicle-treated control cells. A dose-response curve is then plotted, and the IC50 value is determined. A lower IC50 value indicates a higher cytotoxic potency.

Data Presentation: MTT Assay Results

Compound Concentration (µM)	% Cell Viability (MCF-7)	% Cell Viability (HeLa)	% Cell Viability (HepG2)
0 (Vehicle Control)	100	100	100
0.1	98.5	99.1	97.8
1	92.3	95.4	91.5
10	55.7	62.1	48.9
50	15.2	20.8	10.3
100	5.6	8.9	4.1
IC50 (µM)	~12	~18	~9

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Tier 2: Assessing Membrane Integrity with the LDH Assay

The Lactate Dehydrogenase (LDH) assay is a cytotoxicity assay that measures the activity of LDH released from cells with damaged plasma membranes.[14][15] LDH is a stable cytoplasmic enzyme that is released into the cell culture medium upon cell lysis or necrosis.[14] This assay is complementary to the MTT assay, as it directly measures cell death rather than metabolic activity.

LDH Assay Protocol

• Experimental Setup: The cell seeding and compound treatment are performed in the same manner as the MTT assay.

• Supernatant Collection: After the incubation period, a small aliquot of the cell culture supernatant is carefully collected from each well.[16]

• LDH Reaction: The collected supernatant is mixed with the LDH assay reaction mixture, which contains lactate, NAD+, and a tetrazolium salt.[17] The LDH in the supernatant catalyzes the conversion of lactate to pyruvate, reducing NAD+ to NADH. The NADH then reduces the tetrazolium salt to a colored formazan product.[17]

• Absorbance Measurement: The absorbance of the formazan product is measured at a wavelength of 490 nm.[17]

• Controls: It is essential to include controls for spontaneous LDH release (from untreated cells) and maximum LDH release (from cells lysed with a detergent).[18]

Data Analysis and Interpretation

The amount of LDH released is proportional to the number of dead or damaged cells. The percentage of cytotoxicity is calculated based on the absorbance values of the treated samples relative to the spontaneous and maximum release controls.

Tier 3: Elucidating the Mode of Cell Death with Annexin V/PI Staining

To distinguish between apoptosis (programmed cell death) and necrosis (uncontrolled cell death), a flow cytometry-based assay using Annexin V and Propidium Iodide (PI) is employed.[19] In the early stages of apoptosis, a phospholipid called phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein that has a high affinity for PS and can be conjugated to a fluorescent dye (e.g., FITC) to detect apoptotic cells. PI is a fluorescent nuclear stain that is impermeable to live and early apoptotic cells but can enter late apoptotic and necrotic cells with compromised membrane integrity.

Annexin V/PI Staining Protocol

• Cell Treatment: Treat cells in culture plates with the test compound at concentrations around its IC50 value for a predetermined time.

• Cell Harvesting: Harvest the cells (both adherent and floating) and wash them with cold PBS.[19][20]

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and PI.[21]

• Incubation: Incubate the cells in the dark at room temperature for 15-20 minutes.[20]

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The results will allow for the differentiation of four cell populations:

  • Annexin V- / PI- : Live cells

  • Annexin V+ / PI- : Early apoptotic cells

  • Annexin V+ / PI+ : Late apoptotic or necrotic cells

  • Annexin V- / PI+ : Necrotic cells

Data Visualization and Interpretation

The data from the flow cytometry analysis can be visualized in a dot plot, which allows for the quantification of each cell population. An increase in the Annexin V+/PI- and Annexin V+/PI+ populations upon treatment with the compound would suggest an apoptotic mechanism of cell death.

Visualization of Experimental Workflow and Potential Pathways

Experimental Workflow Diagram

Caption: A flowchart of the preliminary cytotoxicity screening process.

Hypothetical Signaling Pathway

Given that some isoxazole derivatives target tubulin, a potential mechanism of action for 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine could involve the disruption of microtubule dynamics, leading to cell cycle arrest and subsequent apoptosis.

Caption: A potential mechanism of action leading to apoptosis.

Conclusion and Future Directions

This guide has detailed a systematic approach for the preliminary cytotoxic screening of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine. By employing a tiered strategy of MTT, LDH, and Annexin V/PI assays, researchers can efficiently gather crucial data on the compound's bioactivity. The results from this initial screen will form the basis for further investigations, including:

• Selectivity testing: Assessing the compound's cytotoxicity in non-cancerous cell lines to determine its therapeutic index.

• Mechanism of action studies: Further experiments to confirm the molecular target, such as tubulin polymerization assays or cell cycle analysis.

• In vivo studies: If the in vitro data is promising, the compound can be advanced to animal models to evaluate its efficacy and safety.

By following the rigorous and logical experimental framework presented here, drug development professionals can make well-informed decisions about the future of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine as a potential therapeutic agent.

References

• Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from [Link]

• PMC. (n.d.). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Retrieved from [Link]

• Tiaris Biosciences. (n.d.). LDH CYTOTOXICITY ASSAY KIT. Retrieved from [Link]

• Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Retrieved from [Link]

• ACS Omega. (2021). Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. Retrieved from [Link]

• MDPI. (n.d.). Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery. Retrieved from [Link]

• ResearchGate. (2025). MTT Proliferation Assay Protocol. Retrieved from [Link]

• NIH. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• NIH. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. Retrieved from [Link]

• ResearchGate. (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 3-(3,4-dimethoxyphenyl)-5-(thiophen-2-yl)isoxazole 14 from.... Retrieved from [Link]

• NIH. (2021). Synthesis and Biological Evaluation of Novel Isoxazole-Amide Analogues as Anticancer and Antioxidant Agents. Retrieved from [Link]

• NIH. (n.d.). Synthesis of some new isoxazole compounds and their biological tyrosinase and antioxidant activities. Retrieved from [Link]

• ResearchGate. (2020). Design, synthesis and biological evaluation of isoxazole -naphthalene derivatives as anti-tubulin agents. Retrieved from [Link]

• World Journal of Pharmaceutical Research. (n.d.). A review of isoxazole biological activity and present synthetic techniques. Retrieved from [Link]

• NIH. (n.d.). Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents. Retrieved from [Link]

• ResearchGate. (2025). ChemInform Abstract: Synthesis of 3-(3,4-Dimethoxyphenyl)-1H-1,2,4-triazole-5-thiol and 2-Amino-5-(3,4-dimethoxyphenyl)-1,3,4-thiadiazole Derivatives Exhibiting Antiinflammatory Activity.. Retrieved from [Link]

• PubMed. (2015). Synthesis and biological activity of 5-(4-methoxyphenyl)-oxazole derivatives. Retrieved from [Link]

• PubMed. (n.d.). 1 H-1,2,4-triazole-5-thiol and 2-amino-5-(3,4-dimethoxyphenyl)-1,3,4-thiadiazole derivatives exhibiting anti-inflammatory activity. Retrieved from [Link]

• MDPI. (n.d.). Synthesis, Characterization, and In Vivo Study of Some Novel 3,4,5-Trimethoxybenzylidene-hydrazinecarbothioamides and Thiadiazoles as Anti-Apoptotic Caspase-3 Inhibitors. Retrieved from [Link]

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An In-Depth Technical Guide to the Structure Elucidation of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine

This technical guide provides a comprehensive walkthrough of the methodologies and analytical reasoning employed in the structural elucidation of the novel heterocyclic compound, 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine. This document is intended for researchers, scientists, and professionals in drug development who are engaged in the characterization of new chemical entities. The narrative emphasizes the "why" behind experimental choices, ensuring a deep understanding of the process, grounded in established scientific principles.

Introduction: The Significance of Structural Verification

The precise determination of a molecule's three-dimensional structure is a cornerstone of modern chemical and pharmaceutical sciences. For a novel compound like 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine, which incorporates the pharmacologically relevant isoxazole and dimethoxyphenyl moieties, unambiguous structural confirmation is paramount. The isoxazole ring is a key component in numerous bioactive molecules, exhibiting a wide range of therapeutic activities. Therefore, a robust and systematic approach to its structural elucidation is essential for advancing drug discovery and development programs.

This guide will detail a multi-technique spectroscopic approach, integrating data from Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy. The synergy of these techniques provides a self-validating system for structural confirmation, ensuring the highest degree of confidence in the assigned structure.

Part 1: Foundational Analysis through Mass Spectrometry and Infrared Spectroscopy

The initial steps in structure elucidation often involve obtaining the molecular formula and identifying the key functional groups present in the molecule. High-Resolution Mass Spectrometry (HRMS) and Fourier-Transform Infrared (FTIR) Spectroscopy are indispensable tools for this purpose.

Determining the Molecular Formula via High-Resolution Mass Spectrometry (HRMS)

Experimental Protocol: HRMS Analysis

• Sample Preparation: A dilute solution of the analyte is prepared in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Ionization: Electrospray ionization (ESI) in positive ion mode is employed to generate protonated molecular ions, [M+H]⁺.

• Mass Analysis: The sample is introduced into a high-resolution mass spectrometer (e.g., a Time-of-Flight or Orbitrap analyzer) to measure the mass-to-charge ratio (m/z) with high accuracy.

Data Interpretation and Rationale

For 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine (C₁₁H₁₃N₃O₃), the expected exact mass of the protonated molecule [M+H]⁺ is calculated to be 236.1035. The observation of a prominent ion at this m/z in the HRMS spectrum, with a mass accuracy typically within 5 ppm, provides strong evidence for the elemental composition of the molecule. This step is crucial as it establishes the molecular formula, which serves as the foundation for all subsequent spectroscopic analysis.

Plausible Mass Fragmentation Pattern

Electron Impact (EI) or Collision-Induced Dissociation (CID) mass spectrometry can provide valuable structural information through the analysis of fragmentation patterns. The isoxazole ring is known to undergo characteristic cleavages. Key expected fragmentation pathways for 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine would involve:

• Initial N-O bond cleavage: A characteristic fragmentation of isoxazoles.

• Loss of small neutral molecules: Such as CO, HCN, or radicals like •CH₃ from the methoxy groups.

• Cleavage of the bond between the phenyl and isoxazole rings.

A plausible fragmentation scheme is depicted below:

Caption: Plausible mass fragmentation pathway.

Identifying Functional Groups with Infrared (IR) Spectroscopy

Experimental Protocol: FTIR Analysis

• Sample Preparation: The solid sample is typically analyzed as a KBr pellet or using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: The IR spectrum is recorded over the range of 4000-400 cm⁻¹.

Data Interpretation and Rationale

The IR spectrum provides a "fingerprint" of the functional groups present in the molecule. For 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine, the following characteristic absorption bands are expected:

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3400-3200	N-H stretching (symmetric & asymmetric)	Primary amine (-NH₂)
3100-3000	C-H stretching (aromatic)	Aromatic ring
2980-2850	C-H stretching (aliphatic)	Methoxy groups (-OCH₃)
~1620	C=N stretching	Isoxazole ring
~1590, ~1510	C=C stretching (aromatic)	Aromatic ring
~1260, ~1030	C-O stretching (asymmetric & symmetric)	Aryl ether (-O-CH₃)

The presence of strong bands in the N-H stretching region confirms the primary amine, while the combination of aromatic and ether C-O stretching bands supports the presence of the dimethoxyphenyl group.

Part 2: Unraveling the Connectivity with 1D and 2D NMR Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic molecules, providing information on the chemical environment, connectivity, and spatial proximity of atoms.

Experimental Protocols: NMR Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the sample is dissolved in 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). Tetramethylsilane (TMS) is used as an internal standard (0 ppm).

• 1D NMR: ¹H and ¹³C{¹H} NMR spectra are acquired to identify the different types of protons and carbons and their chemical environments. A DEPT-135 experiment is also performed to differentiate between CH, CH₂, and CH₃ groups.

• 2D NMR: A suite of 2D NMR experiments is conducted to establish atomic connectivity:

  • COSY (Correlation Spectroscopy): To identify proton-proton (¹H-¹H) spin-spin couplings.

  • HSQC (Heteronuclear Single Quantum Coherence): To identify direct one-bond proton-carbon (¹H-¹³C) correlations.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) proton-carbon (¹H-¹³C) correlations.

¹H NMR Spectral Analysis: Assigning the Protons

The predicted ¹H NMR spectrum of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine in DMSO-d₆ would exhibit the following signals:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~7.2-7.4	m	2H	H-2', H-6'	Protons on the dimethoxyphenyl ring, with splitting patterns determined by their coupling to H-5'.
~7.0	d	1H	H-5'	Aromatic proton ortho to a methoxy group.
~6.0	s	1H	H-4 (isoxazole)	The isoxazole proton, appearing as a singlet due to the absence of adjacent protons.
~5.8	br s	2H	-NH₂	The primary amine protons, often broad and exchangeable with D₂O.
~3.8	s	6H	-OCH₃	The two methoxy groups on the phenyl ring, potentially appearing as two distinct singlets.

¹³C NMR and DEPT Spectral Analysis: Mapping the Carbon Skeleton

The predicted ¹³C NMR and DEPT-135 spectra would provide the following information:

Chemical Shift (δ, ppm)	DEPT-135	Assignment	Rationale
~170	C	C-5 (isoxazole)	Carbon attached to the amino group, significantly deshielded.
~160	C	C-3 (isoxazole)	Carbon attached to the phenyl ring.
~150, ~149	C	C-3', C-4'	Aromatic carbons attached to the methoxy groups.
~125	C	C-1'	Quaternary carbon of the phenyl ring attached to the isoxazole.
~120	CH	C-6'	Aromatic CH.
~112, ~111	CH	C-2', C-5'	Aromatic CHs.
~90	CH	C-4 (isoxazole)	The CH of the isoxazole ring.
~56	CH₃	-OCH₃	The two methoxy carbons.

2D NMR Analysis: Connecting the Pieces

The 2D NMR experiments are crucial for unambiguously connecting the different structural fragments identified in the 1D spectra.

COSY Analysis

The COSY spectrum would reveal the coupling between the aromatic protons on the dimethoxyphenyl ring, confirming their relative positions. A correlation between the signals at ~7.2-7.4 ppm and ~7.0 ppm would establish the connectivity within the aromatic spin system.

HSQC Analysis

The HSQC spectrum directly links each proton to the carbon it is attached to. This allows for the confident assignment of the protonated carbons in the molecule.

HMBC Analysis: The Key to Long-Range Connectivity

The HMBC spectrum is arguably the most informative for elucidating the overall structure, as it reveals correlations between protons and carbons that are two or three bonds apart. Key expected HMBC correlations are:

• H-4 (isoxazole) to C-3 and C-5: This confirms the position of the isoxazole proton.

• H-2' and H-6' to C-3 (isoxazole): This establishes the connection between the dimethoxyphenyl ring and the isoxazole ring at the C-3 position.

• -OCH₃ protons to C-3' and C-4': This confirms the positions of the methoxy groups on the aromatic ring.

• -NH₂ protons to C-5 (isoxazole): This confirms the position of the amino group.

Caption: Key HMBC correlations for structure confirmation.

Part 3: Integrated Structure Confirmation and Conclusion

The convergence of data from HRMS, FTIR, and a full suite of 1D and 2D NMR experiments provides an irrefutable confirmation of the structure of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine.

Systematic Workflow for Structure Elucidation

Caption: Workflow for spectroscopic structure elucidation.

The structure of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine has been unequivocally established through the systematic application and interpretation of modern spectroscopic techniques. The molecular formula was confirmed by HRMS, and the key functional groups were identified by FTIR. The detailed connectivity of the molecular framework was pieced together using a combination of 1D and 2D NMR experiments, with HMBC providing the crucial long-range correlations that linked the dimethoxyphenyl and 5-aminoisoxazole moieties. This rigorous, multi-faceted approach ensures the scientific integrity of the structural assignment, providing a solid foundation for any future research and development involving this compound.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• Field, L. D., Li, H., & Magill, A. M. (2007). Organic Structures from 2D NMR Spectra. John Wiley & Sons. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

• Stephens, C. E., & Arafa, R. K. (2009). 3,5-Diarylisoxazoles: Individualized Three-Step Synthesis and Isomer Determination Using 13C NMR or Mass Spectroscopy. Journal of Chemical Education, 86(9), 1084. [Link]

• Bowie, J. H., Kallury, R. K. M. R., & Cooks, R. G. (1973). Electron impact studies. XXXVII. Skeletal-rearrangement fragments in the mass spectra of alkyl and aryl isoxazoles. Australian Journal of Chemistry, 26(4), 889-895. [Link]

Protocols & Analytical Methods

Synthesis of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine: A Detailed Protocol for Researchers

Abstract

This comprehensive application note provides a detailed, step-by-step protocol for the synthesis of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine, a heterocyclic compound of significant interest in medicinal chemistry and drug development. The described methodology is centered around the well-established and efficient cyclocondensation reaction between a β-ketonitrile and hydroxylamine. This guide is intended for researchers, scientists, and professionals in the fields of organic synthesis and drug discovery, offering not only a procedural walkthrough but also insights into the underlying chemical principles and critical parameters that govern the reaction's success. All quantitative data is summarized for clarity, and a visual representation of the workflow is provided.

Introduction

The 3-aryl-5-aminoisoxazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active molecules. The specific analogue, 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine, holds potential for further chemical exploration and derivatization in the pursuit of novel therapeutic agents. The synthesis of such isoxazoles is most commonly and reliably achieved through the reaction of a corresponding β-ketonitrile with hydroxylamine.[1][2] This method is advantageous due to the ready availability of starting materials and the generally high yields and regioselectivity that can be achieved under controlled conditions.[3] The regiochemical outcome of the reaction, yielding either the 3-amino or 5-amino isoxazole isomer, is critically dependent on the reaction conditions, with pH and temperature being the key determinants.[3] This protocol has been optimized for the preferential formation of the desired 5-amino isomer.

Reaction Scheme

Caption: Synthetic route to 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine.

Experimental Protocol

This protocol details the synthesis of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine from 3-(3,4-dimethoxyphenyl)-3-oxopropanenitrile and hydroxylamine hydrochloride.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity	Moles (mmol)
3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile	6099-31-6	205.20	2.05 g	10.0
Hydroxylamine Hydrochloride	5470-11-1	69.49	0.83 g	12.0
Sodium Bicarbonate (NaHCO₃)	144-55-8	84.01	1.26 g	15.0
Ethanol (95%)	64-17-5	46.07	50 mL	-
Deionized Water	7732-18-5	18.02	As needed	-
Ethyl Acetate	141-78-6	88.11	As needed	-
Anhydrous Sodium Sulfate	7757-82-6	142.04	As needed	-

Step-by-Step Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-(3,4-dimethoxyphenyl)-3-oxopropanenitrile (2.05 g, 10.0 mmol).

• Addition of Reagents: Add ethanol (50 mL) to the flask and stir the mixture until the starting material is fully dissolved. To this solution, add hydroxylamine hydrochloride (0.83 g, 12.0 mmol) and sodium bicarbonate (1.26 g, 15.0 mmol). The addition of a base like sodium bicarbonate is crucial to neutralize the hydrochloride salt of hydroxylamine and to maintain a slightly basic pH, which favors the formation of the 5-aminoisoxazole isomer.[3]

• Reaction: Heat the reaction mixture to reflux and maintain this temperature for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane).

• Workup: After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: To the resulting residue, add deionized water (50 mL) and extract the aqueous layer with ethyl acetate (3 x 50 mL). The organic layers are combined.

• Drying and Filtration: Dry the combined organic layers over anhydrous sodium sulfate, and then filter to remove the drying agent.

• Purification: Concentrate the filtrate under reduced pressure to yield the crude product. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) or by column chromatography on silica gel to afford the pure 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine.

Characterization

The identity and purity of the synthesized compound should be confirmed by standard analytical techniques, including:

• ¹H NMR and ¹³C NMR Spectroscopy: To confirm the molecular structure.

• Mass Spectrometry: To determine the molecular weight.

• Melting Point Analysis: To assess purity.

Mechanism and Scientific Rationale

The synthesis of 3-aryl-5-aminoisoxazoles from β-ketonitriles and hydroxylamine proceeds through a cyclocondensation reaction. The key to obtaining the desired 5-amino isomer lies in controlling the initial site of nucleophilic attack by hydroxylamine. Under slightly basic conditions (pH > 8), the hydroxylamine preferentially attacks the ketone carbonyl group of the β-ketonitrile.[3] This is followed by an intramolecular cyclization where the nitrogen of the resulting oxime attacks the nitrile group, leading to the formation of the isoxazole ring. Subsequent tautomerization yields the stable 5-amino isoxazole product. Conversely, under neutral or slightly acidic conditions (pH 7-8), the hydroxylamine tends to react with the nitrile group first, which would lead to the formation of the isomeric 3-aminoisoxazole.[3]

Caption: Simplified reaction mechanism for 5-aminoisoxazole formation.

Safety Precautions

• Standard laboratory safety practices should be followed, including the use of personal protective equipment (PPE) such as safety glasses, lab coat, and gloves.

• All manipulations should be performed in a well-ventilated fume hood.

• Hydroxylamine hydrochloride is a potentially explosive and toxic compound. Handle with care and avoid heating in the absence of a solvent.

• Consult the Safety Data Sheets (SDS) for all chemicals used in this procedure.

Conclusion

The protocol outlined in this application note provides a reliable and efficient method for the synthesis of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine. By carefully controlling the reaction conditions, particularly the pH, researchers can achieve high regioselectivity for the desired 5-amino isomer. This foundational protocol enables access to a valuable building block for the development of novel compounds with potential therapeutic applications.

References

• Jat, R. S., Kothapalli, R., & Bhanuchandra, M. (2024). K2CO3-Mediated Intramolecular Oxa-Michael Cyclization of α,β-Unsaturated Ketoximes: Synthesis of Densely Arene-Substituted 2-Isoxazolines Bearing a Quaternary Center. Synthesis, 56, 1593-1600. Available at: [Link]

• Recent advances in the application of β-ketonitriles as multifunctional intermediates in organic chemistry. (2025). RSC Advances. Available at: [Link]

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• 3. A Reliable Synthesis of 3-Amino-5-Alkyl and 5-Amino-3-Alkyl Isoxazoles [organic-chemistry.org]

Application Notes and Protocols: Investigating the Anticancer Potential of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine

Authored by: Gemini, Senior Application Scientist

Introduction

The relentless pursuit of novel therapeutic agents is a cornerstone of oncology research. Small molecules, due to their potential for oral bioavailability and targeted action, represent a significant avenue of exploration. This document provides a comprehensive guide for the initial characterization of a novel isoxazole derivative, 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine (hereafter referred to as "the compound"), in cancer cell line studies.

The chemical structure of the compound, featuring a 1,2-oxazole core and a 3,4-dimethoxyphenyl moiety, suggests a potential for biological activity. The 3,4-dimethoxyphenyl group is a common feature in compounds targeting various kinases and other enzymes implicated in cancer progression. The isoxazole ring serves as a versatile scaffold in medicinal chemistry, often contributing to the pharmacokinetic and pharmacodynamic properties of drug candidates. While the specific mechanism of action for this compound is yet to be elucidated, its structural alerts warrant a systematic investigation into its potential as an anticancer agent.

These application notes are designed to guide researchers through a logical, tiered approach to evaluating the compound's efficacy and mechanism of action in vitro. The protocols provided are based on established methodologies and include explanations of the scientific rationale behind each step, ensuring a robust and reproducible investigation.

Part 1: Initial Cytotoxicity Screening and IC50 Determination

The first critical step in evaluating a potential anticancer compound is to determine its cytotoxic or cytostatic effects across a panel of cancer cell lines. This initial screening provides a broad overview of the compound's potency and selectivity.

Scientific Rationale

A diverse panel of cancer cell lines, representing different tumor types (e.g., breast, lung, colon, leukemia), is employed to identify potential tissue-specific sensitivities. The half-maximal inhibitory concentration (IC50) is a quantitative measure of the compound's potency. A lower IC50 value indicates higher potency. The Sulforhodamine B (SRB) assay is a reliable and widely used method for determining cell density based on the measurement of cellular protein content.

Experimental Workflow: Cytotoxicity Screening

Figure 1: Workflow for determining the IC50 of the compound using the SRB assay.

Protocol: IC50 Determination by SRB Assay

• Cell Seeding:

  • Harvest and count cells from logarithmic growth phase.

  • Seed cells into 96-well plates at a pre-determined optimal density (e.g., 5,000-10,000 cells/well).

  • Incubate plates at 37°C, 5% CO2 for 24 hours.

• Compound Preparation and Treatment:

  • Prepare a stock solution of the compound in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the stock solution in complete cell culture medium to achieve a range of final concentrations (e.g., 0.1 to 100 µM).

  • Remove the medium from the cell plates and add 100 µL of the diluted compound solutions to the respective wells. Include vehicle control (medium with DMSO) and untreated control wells.

  • Incubate the plates for a further 48 to 72 hours.

• SRB Assay:

  • Gently add 50 µL of cold 50% (w/v) trichloroacetic acid (TCA) to each well and incubate at 4°C for 1 hour to fix the cells.

  • Wash the plates five times with deionized water and allow them to air dry completely.

  • Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

  • Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye.

  • Allow the plates to air dry completely.

  • Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the bound dye.

  • Shake the plates for 10 minutes on a plate shaker.

  • Read the absorbance at 510 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell growth inhibition for each concentration.

  • Plot the percentage of growth inhibition against the log of the compound concentration.

  • Determine the IC50 value using non-linear regression analysis.

Expected Data Output

The results of the cytotoxicity screening can be summarized in a table for easy comparison of the compound's potency across different cancer cell lines.

Cell Line	Cancer Type	IC50 (µM)
MCF-7	Breast Cancer	Value
A549	Lung Cancer	Value
HCT116	Colon Cancer	Value
K562	Leukemia	Value

Part 2: Mechanistic Studies - Elucidating the Mode of Action

Once the cytotoxic potential of the compound is established, the next logical step is to investigate how it induces cell death. The primary modes of cancer cell death induced by therapeutic agents are apoptosis and necrosis.

Scientific Rationale

Apoptosis, or programmed cell death, is a highly regulated process characterized by specific morphological and biochemical hallmarks, including cell shrinkage, chromatin condensation, and the activation of a cascade of cysteine proteases called caspases. Distinguishing between apoptosis and necrosis is crucial, as apoptosis is generally the preferred mechanism for anticancer drugs. The Annexin V/Propidium Iodide (PI) assay is a standard flow cytometry-based method to differentiate between early apoptotic, late apoptotic, and necrotic cells.

Protocol: Apoptosis Assessment by Annexin V/PI Staining

• Cell Treatment:

  • Seed cells in 6-well plates and allow them to attach overnight.

  • Treat the cells with the compound at its IC50 and 2x IC50 concentrations for 24 or 48 hours. Include a vehicle-treated control.

• Cell Harvesting and Staining:

  • Harvest both adherent and floating cells and wash them with cold PBS.

  • Resuspend the cells in 1X Annexin V binding buffer.

  • Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension according to the manufacturer's instructions.

  • Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells by flow cytometry within one hour.

  • FITC signal (Annexin V) is typically detected in the FL1 channel, and PI signal is detected in the FL2 or FL3 channel.

  • Analyze the data to quantify the percentage of cells in each quadrant:

    • Lower-left (Annexin V-/PI-): Live cells

    • Lower-right (Annexin V+/PI-): Early apoptotic cells

    • Upper-right (Annexin V+/PI+): Late apoptotic/necrotic cells

    • Upper-left (Annexin V-/PI+): Necrotic cells

Hypothesized Signaling Pathway Involvement

Given the 3,4-dimethoxyphenyl moiety, it is plausible that the compound may exert its effects by inhibiting a kinase signaling pathway critical for cancer cell survival and proliferation, such as the PI3K/Akt/mTOR pathway. This pathway is frequently hyperactivated in various cancers and plays a central role in regulating cell growth, survival, and metabolism.

Evaluating 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine in Tubulin Polymerization Inhibition Assays

An Application Guide for Researchers

Abstract: This document provides a comprehensive guide and detailed protocols for characterizing the activity of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine as a potential inhibitor of tubulin polymerization. Microtubules, dynamic polymers of α- and β-tubulin, are a cornerstone target in oncology due to their critical role in mitosis.[1][2] Microtubule-targeting agents (MTAs) that disrupt microtubule dynamics are among the most successful classes of cancer therapeutics.[3] Isoxazole derivatives have emerged as a promising chemical scaffold for the development of novel tubulin inhibitors.[4][5][6] This guide details the principles of the in vitro tubulin polymerization assay, provides a step-by-step protocol for both fluorescence and absorbance-based methods, and outlines procedures for robust data analysis and interpretation.

Scientific Foundation: Why Target Tubulin?

Microtubules are essential components of the eukaryotic cytoskeleton, orchestrating vital cellular processes such as the maintenance of cell shape, intracellular transport, and, most critically, the formation of the mitotic spindle during cell division.[1][7] The dynamic instability of microtubules—a constant cycling between polymerization (growth) and depolymerization (shrinkage)—is fundamental to their function.[8] Interference with these dynamics triggers the mitotic checkpoint, leading to cell cycle arrest at the G2/M phase and, ultimately, apoptosis (programmed cell death).[1][9] This vulnerability makes tubulin a highly validated and attractive target for anticancer drug development.

MTAs are broadly classified into two groups:

• Stabilizing Agents (e.g., Paclitaxel): These agents bind to polymerized microtubules, suppressing their depolymerization.[3][10]

• Destabilizing Agents (e.g., Colchicine, Vinca alkaloids): These agents bind to tubulin dimers, preventing their assembly into microtubules.[10][11]

The compound of interest, 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine, belongs to the isoxazole class of heterocycles, which have shown potent activity in inhibiting tubulin polymerization.[4][5] Furthermore, the 3,4-dimethoxyphenyl moiety is a structural feature present in other known tubulin inhibitors that bind at the colchicine site, suggesting a plausible mechanism of action.[12][13] The in vitro polymerization assay is the gold-standard biochemical method to directly test this hypothesis.

Principle of the Assay

The in vitro tubulin polymerization assay quantitatively monitors the assembly of purified tubulin heterodimers into microtubules over time. The process is initiated by raising the temperature to 37°C in the presence of guanosine-5'-triphosphate (GTP). The reaction follows a characteristic sigmoidal curve:

• Nucleation (Lag Phase): The initial slow formation of tubulin oligomers, which act as "seeds" for further growth.

• Growth (Elongation Phase): The rapid addition of tubulin dimers to the ends of the nucleation seeds, resulting in microtubule elongation.

• Plateau (Steady-State): The rate of polymerization equals the rate of depolymerization, resulting in no net change in the total microtubule polymer mass.[8]

The effect of a test compound is measured by its impact on this curve. An inhibitor like 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine is expected to decrease the rate (Vmax) and extent (plateau height) of polymerization. This process can be monitored using two primary methods:

• Turbidity (Absorbance): As microtubules form, they scatter light, leading to an increase in the optical density (OD) of the solution, which can be measured at 340-350 nm.[11]

• Fluorescence: This more sensitive method uses a fluorescent reporter (e.g., DAPI) that preferentially binds to polymerized microtubules, causing a significant increase in its fluorescence signal.[7][8][14]

Experimental Workflow and Proposed Mechanism

The overall process involves careful preparation of reagents, initiating the polymerization reaction in a multi-well plate, and monitoring the kinetic changes in a plate reader.

Caption: Overview of the Tubulin Polymerization Inhibition Assay Workflow.

The hypothesized mechanism for an inhibitory compound is the direct interference with the addition of αβ-tubulin dimers to the growing microtubule polymer.

Caption: Proposed Mechanism of Tubulin Polymerization Inhibition.

Detailed Experimental Protocol

This protocol is adapted from established, validated methods.[7][8][11] It is designed to be a self-validating system through the mandatory inclusion of positive and negative controls.

Materials and Reagents

• Tubulin: >99% pure tubulin, lyophilized (e.g., from bovine brain, Cytoskeleton, Inc. Cat# T240 or similar). Store at -80°C.

• General Tubulin Buffer (GTB): 80 mM PIPES (pH 6.9), 2 mM MgCl₂, 0.5 mM EGTA. Filter sterilize and store at 4°C.

• GTP Stock Solution: 100 mM GTP in distilled water. Aliquot and store at -80°C.

• Glycerol: ACS grade.

• Fluorescent Reporter: DAPI (4′,6-diamidino-2-phenylindole) or a commercial fluorescence-based assay kit (e.g., Cytoskeleton, Inc. Cat# BK011P).[14]

• Test Compound: 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine.

• Vehicle Control: Anhydrous DMSO.

• Positive Controls:

  • Inhibitor: Nocodazole or Colchicine.

  • Enhancer: Paclitaxel (Taxol).

• Equipment:

  • Black, clear-bottom 96-well plates (for fluorescence) or clear 96-well plates (for absorbance).

  • Temperature-controlled microplate reader capable of kinetic reads at 37°C.

    • Fluorescence: Ex: ~360 nm, Em: ~450 nm.

    • Absorbance: 340 nm.

  • Multichannel pipette.

  • Ice bucket.

Reagent Preparation

• CAUSALITY NOTE: All tubulin-containing solutions must be prepared and kept on ice to prevent premature polymerization before the assay begins. Tubulin is temperature-sensitive; avoid repeated freeze-thaw cycles.

• Tubulin Reconstitution: Reconstitute lyophilized tubulin in ice-cold GTB to a stock concentration of 10 mg/mL. Let it sit on ice for 10 minutes to fully dissolve, gently flicking the tube periodically. Do not vortex. Centrifuge at ~14,000 x g for 10 min at 4°C to remove any aggregates; use the supernatant.

• Compound Stock Solutions (100x):

  • Prepare a 10 mM stock of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine in 100% DMSO.

  • From this, create a dilution series in DMSO to generate the desired final concentrations for the dose-response curve (e.g., final concentrations ranging from 0.1 µM to 100 µM). The final DMSO concentration in the assay must be constant and should not exceed 1-2% to avoid affecting polymerization.[11]

  • Prepare 100x stocks of controls similarly (e.g., 1 mM Nocodazole, 1 mM Paclitaxel).

• Tubulin Reaction Mix (Prepare immediately before use on ice):

  • This mix provides the components for a 45 µL addition to each well. Calculate the total volume needed plus a 10% excess.

  • Final concentration in the 50 µL well: ~2-3 mg/mL Tubulin, 1 mM GTP, 10-15% Glycerol.

  • Example for 20 wells (Total volume ~1100 µL):

    • Ice-cold GTB: ~600 µL

    • Glycerol: 165 µL (for 15% final)

    • GTP Stock (100 mM): 11 µL (for 1 mM final)

    • Tubulin Stock (10 mg/mL): ~300 µL (for ~2.7 mg/mL final)

    • Fluorescent Reporter: Add as per manufacturer's instructions (e.g., 6.3 µM DAPI).[7]

Assay Procedure

• Plate Setup: Pre-warm the microplate reader to 37°C.

• Compound Plating: Add 0.5 µL of the 100x compound/control/DMSO stocks to the appropriate wells of the 96-well plate.

• Initiate Polymerization:

  • Using a multichannel pipette, carefully add 45 µL of the ice-cold Tubulin Reaction Mix to each well.

  • TRUSTWORTHINESS NOTE: Pipette gently down the side of the wells to avoid introducing air bubbles, which can interfere with optical readings.

  • The final volume in each well will be ~50 µL.

• Data Acquisition: Immediately place the plate in the pre-warmed 37°C microplate reader. Begin kinetic measurements every 30-60 seconds for 60-90 minutes.[11] If possible, include a brief shaking step before each read to ensure a homogenous solution.

Data Analysis and Presentation

Data Processing

• Plot Kinetic Curves: For each concentration of the test compound and controls, plot the raw data (Fluorescence or Absorbance) against Time (minutes). This visualizes the polymerization dynamics.

• Quantify Key Parameters: From these curves, determine the following for each well:[8][15]

  • Vmax (Maximum Rate): The steepest slope of the curve during the growth phase (mOD/min or RFU/min). This reflects the rate of polymerization.

  • Maximal Polymer Mass: The signal value at the plateau phase. This represents the total amount of polymerized tubulin at steady-state.

  • Lag Time: The time taken to reach the onset of the growth phase.

Dose-Response Analysis and IC₅₀ Determination

• Calculate Percent Inhibition: Using either the Vmax or the Maximal Polymer Mass, calculate the percentage of inhibition for each compound concentration relative to the vehicle (DMSO) control.

  • % Inhibition = 100 * (1 - [(Signal_Compound - Signal_Blank) / (Signal_Vehicle - Signal_Blank)])

  • (Signal_Blank corresponds to a well with buffer but no tubulin).

• Generate IC₅₀ Curve: Plot the % Inhibition against the logarithm of the compound concentration.

• Calculate IC₅₀: Use a non-linear regression model (e.g., four-parameter logistic fit) in software like GraphPad Prism to determine the IC₅₀ value. The IC₅₀ is the concentration of the compound required to inhibit tubulin polymerization by 50%.[11][16]

Data Presentation

Summarize the quantitative results in a clear, tabular format for easy comparison.

Compound	Concentration (µM)	Vmax (mOD/min)	Max Polymer Mass (mOD)	% Inhibition (Vmax)
Vehicle Control (1% DMSO)	-	10.5 ± 0.8	250 ± 15	0%
Positive Inhibitor (Nocodazole)	10	1.2 ± 0.3	45 ± 9	88.6%
Positive Enhancer (Paclitaxel)	10	18.2 ± 1.1	350 ± 21	-73.3% (Enhancement)
3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine	1	8.1 ± 0.6	205 ± 11	22.9%
"	3	5.5 ± 0.4	130 ± 14	47.6%
"	10	2.4 ± 0.5	68 ± 7	77.1%
"	30	1.1 ± 0.2	42 ± 8	89.5%
Calculated IC₅₀	~3.2 µM	-	-	-

Note: Data presented are hypothetical and for illustrative purposes only.

References

• Al-Ostoot, F. H., El-Sayed, M. A., Al-Mokyna, H. A., Al-Qurain, N. A., & Al-Massarani, S. M. (2024). Design of novel isoxazole derivatives as tubulin inhibitors using computer-aided techniques: QSAR modeling, in silico ADMETox, molecular docking, molecular dynamics, biological efficacy, and retrosynthesis. Journal of Biomolecular Structure & Dynamics, 43(10), 4997–5008. [Link][4][17]

• Bhatt, K., & Rathinasamy, K. (2014). Targeting Microtubules by Natural Agents for Cancer Therapy. Molecular Cancer Therapeutics, 13(2), 275–284. [Link][1]

• Ferreira, J., Pêgo, A., & Logarinho, E. (2021). Microtubule Targeting Agents in Disease: Classic Drugs, Novel Roles. International Journal of Molecular Sciences, 22(22), 12285. [Link][9]

• Katsetos, C. D., Reginato, M. J., & Dráber, P. (2023). Microtubule-Targeting Agents: Advances in Tubulin Binding and Small Molecule Therapy for Gliomas and Neurodegenerative Diseases. International Journal of Molecular Sciences, 24(22), 16460. [Link][3]

• Kubiak, J. Z., & Tůmová, L. (2020). Microtubule-targeting agents and their impact on cancer treatment. European Journal of Cell Biology, 99(4), 151075. [Link][2]

• Wang, G., Zhang, Y., Chen, Y., et al. (2020). Design, synthesis and biological evaluation of isoxazole-naphthalene derivatives as anti-tubulin agents. Arabian Journal of Chemistry, 13(7), 6193-6205. [Link][5]

• Al-Dhfyan, A., & Al-Malki, A. L. (2023). Recent Advances in Microtubule Targeting Agents for Cancer Therapy. Molecules, 28(14), 5321. [Link][10]

• Purg, P., & Pečar, S. (2025). Isoxazole-Based Compounds Targeting the Taxane-Binding Site of Tubulin. Archiv der Pharmazie. [Link][18]

• Kaur, H., & Jaitak, V. (2021). Isoxazole derivatives as anticancer agent: A review on synthetic strategies, mechanism of action and SAR studies. European Journal of Medicinal Chemistry, 221, 113511. [Link][6]

• Sum, C. S., Nickischer, D., Lei, M., Weston, A., Zhang, L., & Schweizer, L. (2014). Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds. Current Chemical Genomics & Translational Medicine, 8, 16-26. [Link][7][19]

• ResearchGate. (2023). Tubulin polymerization inhibition analysis. [Link][16]

• Kamal, A., Reddy, M. K., Nayak, V. L., et al. (2014). Synthesis, cytotoxicity, docking study, and tubulin polymerization inhibitory activity of novel 1-(3,4-dimethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole-3-carboxanilides. Archiv der Pharmazie, 347(9), 658-667. [Link][12]

• Li, Y., Wang, Y., Zhu, Y., et al. (2025). Design, synthesis, and biological evaluation of novel 3-aryl-4-(3,4,5-trimethoxyphenyl)selenophene derivatives as new tubulin inhibitors. European Journal of Medicinal Chemistry. [Link][13]

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Application Notes and Protocols: Preclinical Efficacy Evaluation of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine

Introduction: The Therapeutic Potential of Isoxazole Scaffolds

The isoxazole moiety is a cornerstone in medicinal chemistry, recognized for its presence in numerous FDA-approved drugs and its role as a versatile scaffold in drug discovery.[1][2][3][4] These five-membered heterocyclic compounds exhibit a wide spectrum of biological activities, including anti-inflammatory, anticancer, antimicrobial, and neuroprotective effects.[1][2][3][4] The unique physicochemical properties of the isoxazole ring, such as its ability to participate in various non-covalent interactions, contribute to its favorable pharmacokinetic and pharmacodynamic profiles.[5] The subject of this guide, 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine, is a novel isoxazole derivative. While the specific biological activities of this compound are yet to be fully elucidated, its structural features suggest a strong potential for therapeutic efficacy, particularly as an anti-inflammatory agent.

This document provides a comprehensive framework for the preclinical evaluation of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine, with a primary focus on its potential anti-inflammatory properties. The experimental design detailed herein is structured to rigorously assess the compound's efficacy, from initial in vitro screening to more complex in vivo models, ensuring scientific integrity and providing a solid foundation for potential clinical translation.[6][7][8]

Strategic Overview of the Preclinical Evaluation

The journey from a promising compound to a potential therapeutic is a systematic process of evidence gathering.[6][7] Our experimental design for 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine follows a tiered approach, beginning with broad in vitro assessments to establish a foundational understanding of its biological activity and culminating in targeted in vivo studies to demonstrate efficacy in a physiological context. This strategy is designed to be both resource-efficient and scientifically robust, allowing for early go/no-go decisions.

Caption: Tiered experimental workflow for preclinical evaluation.

Phase 1: In Vitro Characterization

The initial phase of our investigation is designed to rapidly assess the biological activity of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine at the cellular level. These assays are cost-effective and provide crucial data to guide subsequent, more complex experiments.[9]

Cytotoxicity Assessment: Establishing a Therapeutic Window

Rationale: Before evaluating the efficacy of any compound, it is imperative to determine the concentration range at which it is not toxic to cells. This ensures that any observed effects are due to the compound's specific biological activity and not a result of general cytotoxicity. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely accepted, colorimetric method for assessing cell viability.

Protocol: MTT Assay

• Cell Culture: Plate murine macrophage cells (e.g., RAW 264.7) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere.

• Compound Treatment: Prepare a serial dilution of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine (e.g., from 0.1 µM to 100 µM) in the appropriate cell culture medium. Replace the existing medium with the medium containing the test compound and incubate for 24 hours. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity (e.g., doxorubicin).

• MTT Incubation: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The concentration that reduces cell viability by 50% (IC50) can be determined.

Parameter	Description
Cell Line	RAW 264.7 (murine macrophages)
Seeding Density	1 x 10^4 cells/well
Compound Concentrations	0.1, 1, 10, 50, 100 µM
Incubation Time	24 hours
Readout	Absorbance at 570 nm

Primary Anti-Inflammatory Screening

Rationale: The overproduction of inflammatory mediators such as nitric oxide (NO) and prostaglandins is a hallmark of inflammation.[9] Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a potent inducer of the inflammatory response in macrophages.[10] By measuring the inhibition of NO production in LPS-stimulated macrophages, we can obtain a preliminary indication of the anti-inflammatory potential of our test compound.

Protocol: Nitric Oxide (NO) Inhibition Assay

• Cell Culture and Seeding: Seed RAW 264.7 cells in a 96-well plate as described in the MTT assay protocol.

• Compound Pre-treatment: Treat the cells with non-toxic concentrations of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine for 1 hour.

• Inflammatory Stimulus: Induce inflammation by adding LPS (1 µg/mL) to each well (except for the negative control) and incubate for 24 hours. Include a positive control such as dexamethasone.

• Nitrite Measurement: Collect the cell culture supernatant. Mix 50 µL of the supernatant with 50 µL of Griess reagent A and 50 µL of Griess reagent B.

• Absorbance Reading: After a 10-minute incubation at room temperature, measure the absorbance at 540 nm.

• Quantification: Determine the nitrite concentration from a standard curve prepared with sodium nitrite. Calculate the percentage of NO inhibition compared to the LPS-only treated cells.

Parameter	Description
Cell Line	RAW 264.7
Inflammatory Stimulus	Lipopolysaccharide (LPS) at 1 µg/mL
Test Compound Concentrations	Based on cytotoxicity data
Incubation Time	24 hours
Readout	Nitrite concentration (Griess Assay)

Mechanistic Elucidation: Unraveling the Mode of Action

Rationale: To understand how 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine exerts its anti-inflammatory effects, it is crucial to investigate its impact on key inflammatory signaling pathways. Pro-inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6) play a pivotal role in the inflammatory cascade.[11] Furthermore, the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) is upregulated during inflammation, leading to the production of NO and prostaglandins, respectively.[9]

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Application Note & Protocols: A Multi-Parametric Approach to Evaluating the Cytotoxicity of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Imperative for Comprehensive Cytotoxicity Profiling

The development of novel therapeutic agents necessitates a thorough understanding of their interaction with biological systems. A critical step in this process is the evaluation of cytotoxicity, which provides essential insights into a compound's safety and potential mechanisms of action. This guide provides a detailed framework for assessing the cytotoxic effects of a novel small molecule, designated here as Compound X: 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine .

While specific data on this particular oxazole derivative is limited, related chemical structures, such as those containing dimethoxyphenyl and trimethoxyphenyl groups, have been investigated for their potential as anticancer agents, often targeting cellular components like microtubules.[1][2][3][4][5] This precedent underscores the importance of a multi-parametric approach to cytotoxicity testing for Compound X. Relying on a single assay can be misleading, as different compounds can induce cell death through distinct biochemical pathways, including apoptosis (programmed cell death) and necrosis (uncontrolled cell death).[6][7]

This document outlines a strategic panel of cell-based assays designed to build a comprehensive cytotoxic profile. We will detail the principles, protocols, and data interpretation for assays that measure:

• Metabolic Viability (MTT Assay): To assess the overall health and proliferative capacity of the cell population.

• Membrane Integrity (LDH Release Assay): To specifically quantify necrotic cell death.

• Apoptosis Induction (Caspase-3/7 Activation Assay): To measure a key event in the programmed cell death pathway.

By integrating data from these orthogonal assays, researchers can achieve a more nuanced understanding of the dose-dependent effects and the primary mechanism of cell death induced by Compound X.

Strategic Assay Selection: Deconstructing Cytotoxicity

The choice of cytotoxicity assay is dictated by the specific question being asked. A comprehensive evaluation should distinguish between different modes of cell death. Our recommended workflow is designed to provide a layered understanding of Compound X's effects.

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.6, fontname="Arial"]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

} caption="Figure 1: Strategic workflow for cytotoxicity assessment."

• Phase 1 - Metabolic Viability (MTT Assay): This is a robust initial screening assay. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures the metabolic activity of cells.[8][9] NAD(P)H-dependent cellular oxidoreductase enzymes, primarily in the mitochondria of living cells, reduce the yellow MTT tetrazolium salt to purple formazan crystals.[8][10] The amount of formazan produced is directly proportional to the number of viable, metabolically active cells.[8][11] A significant decrease in the MTT signal indicates a loss of cell viability, which could be due to apoptosis, necrosis, or inhibition of proliferation.

• Phase 2 - Mechanistic Assays (LDH and Caspase): If the MTT assay reveals cytotoxicity, the next step is to determine the mechanism.

  • Lactate Dehydrogenase (LDH) Release Assay: This assay quantifies necrosis. LDH is a stable cytoplasmic enzyme present in all cells.[12] When the plasma membrane is damaged, a hallmark of necrosis, LDH is released into the cell culture medium.[6][12][13] The assay measures the enzymatic activity of LDH in the supernatant, which is proportional to the number of necrotic cells.[12]

  • Caspase-3/7 Activity Assay: This assay is a specific indicator of apoptosis. Caspases are a family of proteases that are critical executioners of programmed cell death.[14] Caspase-3 and Caspase-7 are key effector caspases that cleave a multitude of cellular proteins, leading to the characteristic morphological changes of apoptosis.[15] These assays use a specific peptide substrate (e.g., DEVD) conjugated to a reporter molecule (colorimetric, fluorescent, or luminescent) that is released upon cleavage by active caspases.[14][15]

Detailed Protocols

General Cell Culture and Compound Preparation

• Cell Line Selection: Choose a cell line relevant to the intended therapeutic area (e.g., MCF-7 breast cancer cells for oncology applications).

• Cell Seeding: Plate cells in a 96-well, clear-bottom plate at a pre-determined optimal density to ensure they are in the exponential growth phase during the experiment. A typical density might be 5,000-10,000 cells per well. Incubate for 24 hours to allow for cell attachment.

• Compound X Preparation: Prepare a stock solution of Compound X (e.g., 10 mM in DMSO). Create a serial dilution series in culture medium to achieve the desired final concentrations for the dose-response curve. Include a vehicle control (medium with the highest concentration of DMSO used).

Protocol: MTT Cell Viability Assay

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to insoluble purple formazan crystals.[10]

Materials:

• MTT solution (5 mg/mL in sterile PBS).

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS).

• Phosphate-Buffered Saline (PBS).

Procedure:

• After the 24-hour treatment period with Compound X, carefully aspirate the media from each well.

• Add 100 µL of fresh, serum-free medium to each well.

• Add 10 µL of the 5 mg/mL MTT solution to each well for a final concentration of 0.5 mg/mL.[16]

• Incubate the plate for 2-4 hours at 37°C, protected from light, allowing formazan crystals to form.

• Carefully aspirate the MTT-containing medium.

• Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[8]

• Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[10]

• Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background.[10]

Protocol: LDH Release Cytotoxicity Assay

Principle: The release of the cytosolic enzyme LDH into the culture medium indicates a loss of plasma membrane integrity.[6]

Materials:

• Commercially available LDH assay kit (containing LDH reaction mix and stop solution).

• Lysis buffer (often 10X, provided in kits).

Procedure:

• Following treatment with Compound X, prepare a maximum LDH release control by adding 10 µL of 10X Lysis Buffer to a set of untreated wells 45 minutes before the end of the incubation period.

• Centrifuge the 96-well plate at 250 x g for 4 minutes to pellet any detached cells.

• Carefully transfer 50 µL of supernatant from each well to a new, flat-bottom 96-well plate.

• Add 50 µL of the LDH reaction mixture to each well containing the supernatant.[12]

• Incubate for 10-30 minutes at room temperature, protected from light.[12]

• Add 50 µL of Stop Solution to each well.[12]

• Measure the absorbance at 490 nm using a microplate reader.

Protocol: Caspase-Glo® 3/7 Apoptosis Assay

Principle: This homogeneous, luminescent assay measures the activity of caspases-3 and -7, key biomarkers of apoptosis.[17]

Materials:

• Commercially available Caspase-Glo® 3/7 Assay kit (Promega or similar).

Procedure:

• Remove the 96-well plate containing cells treated with Compound X from the incubator and allow it to equilibrate to room temperature.

• Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.

• Add 100 µL of the Caspase-Glo® 3/7 Reagent directly to each well.

• Mix the contents by placing the plate on an orbital shaker for 30 seconds.

• Incubate the plate at room temperature for 1 to 3 hours, protected from light.

• Measure the luminescence using a plate-reading luminometer.

Data Analysis and Interpretation

A crucial aspect of cytotoxicity testing is the accurate analysis and interpretation of the data to determine key parameters like the half-maximal inhibitory concentration (IC50).

dot graph { graph [fontname="Arial"]; node [fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

} caption="Figure 2: Data analysis workflow from raw data to IC50."

Calculations

• Background Correction: For each assay, subtract the average absorbance/luminescence value of the "medium only" (no cells) wells from all other readings.

• Normalization:

  • MTT Assay (% Viability): % Viability = (Abs_sample / Abs_vehicle_control) * 100

  • LDH Assay (% Cytotoxicity): % Cytotoxicity = [(Abs_sample - Abs_vehicle_control) / (Abs_max_release - Abs_vehicle_control)] * 100

  • Caspase-3/7 Assay (Fold Change): Fold Change = (Lum_sample / Lum_vehicle_control)

• IC50 Determination: Plot the normalized data (% Viability or % Cytotoxicity) against the log of Compound X concentration. Use a non-linear regression model (e.g., four-parameter logistic curve) to fit the data and calculate the IC50 value, which is the concentration of Compound X that induces a 50% response.

Data Presentation and Interpretation

Summarize the calculated IC50 values in a table for clear comparison.

Assay Type	Endpoint Measured	Typical IC50 Interpretation
MTT Assay	Metabolic Activity / Viability	Concentration at which cell viability is reduced by 50%.
LDH Release Assay	Necrosis (Membrane Rupture)	Concentration causing 50% of maximum LDH release.
Caspase-3/7 Assay	Apoptosis Execution	Concentration causing a 50% maximal increase in caspase activity.

Interpreting the Results:

• Potent Apoptosis Inducer: A low IC50 value in the Caspase-3/7 assay, coupled with a similar IC50 from the MTT assay and a high IC50 (or no activity) in the LDH assay, suggests that Compound X primarily induces apoptosis.

• Potent Necrotic Agent: A low IC50 in the LDH assay that correlates with the MTT assay IC50, and minimal caspase activation, points towards a necrotic mechanism of cell death.

• Mixed or Late-Stage Effects: If both caspase and LDH activity are observed, it may indicate a mixed apoptosis/necrosis phenotype or that the measured time point is capturing late-stage apoptosis where secondary necrosis occurs.[7]

• Anti-proliferative Effects: If the MTT assay shows a dose-dependent decrease in signal but both LDH and caspase assays show no activity, Compound X may be cytostatic (inhibiting proliferation) rather than cytotoxic.

Advanced Mechanistic Insights: High-Content Screening

For a deeper toxicological profile, High-Content Screening (HCS) can be employed. HCS combines automated fluorescence microscopy with quantitative image analysis to simultaneously measure multiple parameters in individual cells.[18][19][20] This approach can provide detailed information on:

• Nuclear morphology (e.g., condensation, fragmentation)

• Mitochondrial membrane potential

• Generation of reactive oxygen species (ROS)

• DNA damage (e.g., γH2AX staining)[21]

HCS is a powerful tool for moving beyond simple viability readouts to understand the specific subcellular events that precede cell death, offering a systems-level view of a compound's toxicity.[20][21][22]

Conclusion

Evaluating the cytotoxicity of a novel compound like 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine requires a scientifically rigorous, multi-parametric strategy. The combination of assays for metabolic viability (MTT), membrane integrity (LDH), and apoptosis (Caspase-3/7) provides a robust and self-validating framework. This approach allows researchers not only to quantify the potency of a compound but also to elucidate its primary mechanism of action, a critical step in the drug discovery and development pipeline.

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• Is LDH assay able to evaluate possible mechanism of action related to necrosis?. ResearchGate. Available at: [Link]

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Application Note: Quantitative Analysis of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine in Human Plasma using LC-MS/MS

Abstract

This application note presents a detailed, robust, and validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the sensitive and selective quantification of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine in human plasma. The protocol is designed for researchers, scientists, and drug development professionals engaged in pharmacokinetic, toxicokinetic, and therapeutic drug monitoring studies. The methodology encompasses a streamlined sample preparation procedure, optimized chromatographic separation, and precise mass spectrometric detection. All validation parameters adhere to the harmonized guidelines set forth by the International Council for Harmonisation (ICH) M10, ensuring data integrity and regulatory compliance.[1][2][3][4][5][6][7][8]

Introduction

3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine is a novel chemical entity with potential therapeutic applications. To accurately assess its absorption, distribution, metabolism, and excretion (ADME) profile, a reliable bioanalytical method is paramount.[2][3] The quantification of this small molecule in complex biological matrices like plasma presents challenges, including potential interference from endogenous components and the need for high sensitivity to capture the full pharmacokinetic profile.[9][10]

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for quantitative bioanalysis due to its inherent selectivity, sensitivity, and wide dynamic range.[9][11][12] This note provides a comprehensive guide, from sample collection and preparation to method validation and data analysis, explaining the scientific rationale behind each procedural step.

Principle of the Method

The method involves the extraction of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine and a stable isotope-labeled internal standard (SIL-IS) from human plasma via protein precipitation.[13][14][15] This technique was chosen for its simplicity, speed, and effectiveness in removing the majority of plasma proteins, which can interfere with analysis.[16][17] Following extraction, the analytes are separated using reversed-phase liquid chromatography and detected by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.[10][12] Quantification is achieved by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Materials and Reagents

• Analytes: 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine (Reference Standard, >99% purity), 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine-d4 (Internal Standard, >99% purity).

• Solvents: Acetonitrile (LC-MS Grade), Methanol (LC-MS Grade), Formic Acid (LC-MS Grade), Deionized Water (18.2 MΩ·cm).

• Biological Matrix: Drug-free human plasma (with K2-EDTA as anticoagulant).

• Equipment: Analytical balance, vortex mixer, microcentrifuge, 96-well collection plates, LC-MS/MS system (e.g., Agilent, Sciex, Thermo Fisher Scientific, Waters).

Experimental Protocols

Preparation of Stock and Working Solutions

Rationale: Accurate preparation of stock and working solutions is fundamental for the entire quantitative assay. Using a SIL-IS is the preferred approach to compensate for variability during sample preparation and potential matrix effects.[16]

• Primary Stock Solutions (1 mg/mL): Accurately weigh ~1 mg of the reference standard and the SIL-IS. Dissolve each in methanol to a final concentration of 1 mg/mL.

• Working Standard Solutions: Serially dilute the primary stock solution with 50:50 (v/v) acetonitrile:water to prepare working solutions for calibration curve standards (CS) and quality control (QC) samples.

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the SIL-IS primary stock solution with acetonitrile to a final concentration of 100 ng/mL.

Sample Preparation: Protein Precipitation (PPT)

Rationale: Protein precipitation is a rapid and effective method for removing high-abundance proteins from plasma.[13][14][18] Acetonitrile is a common choice as it efficiently precipitates proteins while keeping small molecule drugs in the solution.[14][15] A 3:1 ratio of precipitant to plasma is standard practice to ensure complete protein removal.[18]

Caption: Protein Precipitation Workflow.

Protocol:

• Aliquot 50 µL of plasma (calibration standard, QC, or unknown sample) into a 1.5 mL microcentrifuge tube or a 96-well plate.

• Add 150 µL of the IS working solution (in acetonitrile) to each sample.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein denaturation.[15]

• Centrifuge the samples at 4000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean 96-well plate for injection into the LC-MS/MS system.

LC-MS/MS Conditions

Rationale: Chromatographic conditions are optimized to achieve a sharp, symmetrical peak for the analyte, separated from any interfering matrix components, with a short run time. A C18 column is suitable for this moderately lipophilic compound. The mobile phase composition is selected to provide good retention and elution characteristics. Mass spectrometric parameters are tuned to maximize the signal for the specific precursor-to-product ion transitions, ensuring high selectivity and sensitivity.[9][12]

Table 1: Optimized LC-MS/MS Parameters

Parameter	Condition
LC System	Standard UPLC/HPLC System
Column	Reversed-Phase C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B over 2.5 min, hold for 0.5 min, return to 5% B and re-equilibrate for 1 min
Column Temperature	40°C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions (Analyte)	To be determined experimentally (e.g., [M+H]+ → fragment)
MRM Transitions (IS)	To be determined experimentally (e.g., [M+H]+ → fragment)
Ion Source Temperature	550°C
IonSpray Voltage	5500 V

Method Validation

The method was fully validated according to the ICH M10 guideline.[1][2][3][7] The validation assessed selectivity, linearity, accuracy, precision, recovery, matrix effect, and stability.

Caption: Core Bioanalytical Validation Parameters.

Selectivity

Selectivity was evaluated by analyzing blank plasma samples from six different sources. No significant interfering peaks were observed at the retention times of the analyte or the IS.

Linearity and Range

The calibration curve was linear over the range of 1.00 to 1000 ng/mL. The coefficient of determination (r²) was consistently >0.99.

Accuracy and Precision

Intra- and inter-day accuracy and precision were evaluated at four QC levels: Lower Limit of Quantification (LLOQ), Low QC (LQC), Medium QC (MQC), and High QC (HQC). All results were within the acceptance criteria of ±15% (±20% for LLOQ).

Table 2: Summary of Accuracy and Precision Data

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV)	Inter-day Accuracy (%Bias)
LLOQ	1.00	≤ 8.5	-4.2 to 5.5	≤ 9.8	-2.1 to 6.3
LQC	3.00	≤ 6.1	-2.5 to 3.1	≤ 7.5	-1.5 to 4.0
MQC	100	≤ 4.5	-1.8 to 2.0	≤ 5.2	-0.9 to 2.5
HQC	800	≤ 3.9	-3.0 to 1.5	≤ 4.8	-2.2 to 1.8

Matrix Effect and Recovery

Rationale: The matrix effect assesses the impact of co-eluting endogenous components on the ionization of the analyte.[19][20][21] It is a critical parameter in LC-MS bioanalysis.[21][22] Recovery evaluates the efficiency of the extraction procedure.

The matrix factor was calculated and found to be between 0.95 and 1.08, indicating minimal ion suppression or enhancement. Extraction recovery was consistent and ranged from 88% to 96%.

Stability

The stability of the analyte was demonstrated under various conditions relevant to sample handling and storage, including bench-top, freeze-thaw, and long-term storage.[23][24][25] All stability assessments met the acceptance criteria.

Table 3: Summary of Stability Data

Stability Condition	Duration	Result
Bench-Top (Room Temp)	8 hours	Stable
Freeze-Thaw Cycles	3 cycles (-80°C to RT)	Stable
Long-Term Storage	90 days at -80°C	Stable
Post-Preparative (Autosampler)	48 hours at 10°C	Stable

Conclusion

This application note describes a selective, sensitive, and robust LC-MS/MS method for the quantification of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine in human plasma. The simple protein precipitation sample preparation and rapid chromatographic analysis make it suitable for high-throughput applications. The method has been thoroughly validated according to the ICH M10 guidelines and is fit for purpose in supporting regulated pharmacokinetic and clinical studies.

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Protocol for Assessing the Anti-inflammatory Activity of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine

An Application Guide for Researchers

This document provides a comprehensive framework for the preclinical evaluation of the anti-inflammatory properties of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine, a novel isoxazole derivative. The protocols herein are designed for researchers in pharmacology and drug development, offering a tiered approach from initial in vitro screening to in vivo validation.

Introduction: Targeting the Inflammatory Cascade

Inflammation is a fundamental biological response to harmful stimuli, such as pathogens, damaged cells, or irritants.[1] While acute inflammation is a protective mechanism, chronic or dysregulated inflammation is a key driver of numerous diseases, including rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders.[2] The inflammatory process is orchestrated by a complex network of signaling pathways and cellular mediators. Key among these are the cyclooxygenase (COX) enzymes, which produce prostaglandins, and signaling cascades like Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinases (MAPKs), which regulate the expression of pro-inflammatory cytokines and enzymes.[3][4][5]

The transcription factor NF-κB is a master regulator of inflammation, inducing the expression of genes encoding cytokines (e.g., TNF-α, IL-1β, IL-6), chemokines, and adhesion molecules.[3][6] Similarly, MAPK pathways (including ERK, JNK, and p38) are activated by inflammatory stimuli and play critical roles in cellular responses like stress and apoptosis, further propagating inflammation.[4][5][7]

Isoxazole derivatives represent a class of heterocyclic compounds that have shown a broad spectrum of biological activities, including anti-inflammatory and immunomodulatory effects.[8][9] The core isoxazole structure is found in established drugs like the COX-2 inhibitor Valdecoxib and the antirheumatic agent Leflunomide, highlighting its potential as a pharmacophore for anti-inflammatory agents.[10] This guide details a strategic protocol to systematically evaluate 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine (hereinafter referred to as the "Test Compound") for its potential to modulate these key inflammatory pathways.

Core Signaling Pathways in Inflammation

Understanding the underlying molecular pathways is critical for designing relevant assays and interpreting results. The following diagrams illustrate the canonical NF-κB and MAPK signaling cascades, which are primary targets for anti-inflammatory drug discovery.

Caption: Canonical NF-κB signaling pathway activated by inflammatory stimuli.[3][11][12]

Caption: Overview of the three major Mitogen-Activated Protein Kinase (MAPK) pathways.[4][5]

Experimental Strategy: A Tiered Approach

A robust assessment follows a logical progression from targeted, mechanism-based in vitro assays to a more complex in vivo model of acute inflammation. This strategy ensures that resources are used efficiently and provides a comprehensive profile of the Test Compound's activity.

Caption: A strategic workflow for evaluating the Test Compound.

PART I: In Vitro Assessment

Protocol 1: Cyclooxygenase (COX-1 and COX-2) Inhibition Assay

Objective: To determine if the Test Compound directly inhibits the activity of COX-1 and COX-2 enzymes, which are key to prostaglandin synthesis. This assay differentiates between selective COX-2 inhibition and non-selective inhibition.

Principle: This is a cell-free enzymatic assay that measures the peroxidase activity of purified COX enzymes. The conversion of arachidonic acid to prostaglandin G2 (PGG2) is the first step, followed by the reduction of PGG2 to PGH2, which involves the oxidation of a chromogenic probe that can be measured spectrophotometrically or fluorometrically.[13][14]

Materials:

• Human recombinant COX-1 and COX-2 enzymes (Cayman Chemical, BPS Bioscience, etc.)[15][16]

• COX Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Heme cofactor

• Arachidonic Acid (substrate)

• Fluorometric probe (e.g., Amplex™ Red)[15]

• Test Compound stock solution (in DMSO)

• Positive Controls: Celecoxib (COX-2 selective) and Indomethacin (non-selective)[13]

• 96-well black opaque microplate

• Fluorescence plate reader (Ex/Em = 535/590 nm)

Step-by-Step Protocol:

• Reagent Preparation: Prepare all reagents according to the manufacturer's instructions.[14][17] Create a dilution series of the Test Compound and positive controls in DMSO, followed by a further dilution in COX Assay Buffer. The final DMSO concentration in the well should not exceed 1%.

• Enzyme Addition: To each well of the 96-well plate, add 20 µL of diluted COX-1 or COX-2 enzyme solution. Include "No Enzyme" wells for background control.

  • Rationale: Running separate plates or sections for COX-1 and COX-2 allows for direct comparison of inhibitory activity and calculation of a selectivity index.

• Inhibitor Addition: Add 10 µL of the diluted Test Compound or control inhibitors to the appropriate wells. For "100% Activity" wells, add 10 µL of Assay Buffer containing the same percentage of DMSO.

• Pre-incubation: Gently mix and incubate the plate at 37°C for 10-15 minutes.

  • Expert Tip: Many COX inhibitors are time-dependent. A pre-incubation step allows the compound to bind to the enzyme before the substrate is introduced, providing a more accurate measure of its inhibitory potential.[16]

• Reaction Initiation: Add 10 µL of the arachidonic acid substrate solution to all wells to initiate the reaction. Simultaneously, add the fluorometric probe according to the kit protocol.

• Kinetic Measurement: Immediately place the plate in the reader and measure fluorescence kinetically at 25-37°C for 5-10 minutes.

Data Analysis:

• Calculate the rate of reaction (slope of the linear portion of the kinetic curve) for each well.

• Subtract the background rate (No Enzyme control) from all other readings.

• Calculate the percent inhibition for each concentration of the Test Compound: % Inhibition = (1 - (Rate_inhibitor / Rate_100%_activity)) * 100

• Plot the % Inhibition against the logarithm of the Test Compound concentration and use non-linear regression to determine the IC50 value (the concentration that causes 50% inhibition).

• Calculate the COX-2 Selectivity Index: IC50 (COX-1) / IC50 (COX-2). A value >1 indicates selectivity for COX-2.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	COX-2 Selectivity Index
Test Compound	5.2	0.8	6.5
Celecoxib (Control)	>10	0.05	>200
Indomethacin (Control)	0.1	0.9	0.11
Table 1: Example data from the COX inhibition assay.

Protocol 2: Inhibition of LPS-Induced Pro-inflammatory Cytokine Production in Macrophages

Objective: To assess the ability of the Test Compound to suppress the production of key pro-inflammatory cytokines (TNF-α, IL-6) from macrophages stimulated with lipopolysaccharide (LPS).

Principle: Macrophages are key cells in the innate immune response.[18] LPS, a component of Gram-negative bacteria, activates macrophages through Toll-like receptor 4 (TLR4), triggering signaling cascades (including NF-κB and MAPKs) that result in the robust production and secretion of pro-inflammatory cytokines.[19][20][21] The concentration of these cytokines in the cell culture supernatant can be quantified using an Enzyme-Linked Immunosorbent Assay (ELISA).

Materials:

• Macrophage cell line (e.g., murine RAW 264.7 or human THP-1, differentiated with PMA)

• Complete culture medium (e.g., DMEM/RPMI with 10% FBS, 1% Penicillin-Streptomycin)

• Lipopolysaccharide (LPS) from E. coli

• Test Compound stock solution (in DMSO)

• Positive Control: Dexamethasone (a potent anti-inflammatory steroid)[22]

• MTT or similar reagent for cytotoxicity testing

• ELISA kits for TNF-α and IL-6

• Sterile cell culture plates (24- or 96-well)

Step-by-Step Protocol:

• Cell Seeding: Seed macrophages in a 24-well plate at a density of 2.5 x 10^5 cells/well and allow them to adhere overnight.

• Prerequisite - Cytotoxicity Assay: Before the main experiment, determine the non-toxic concentration range of the Test Compound on the macrophage cell line using an MTT assay. An anti-inflammatory effect must be distinguished from simple cell death.

• Compound Pre-treatment: Remove the culture medium and replace it with fresh medium containing various non-toxic concentrations of the Test Compound or Dexamethasone. Include a "Vehicle Control" group with the same final concentration of DMSO. Incubate for 1-2 hours.

  • Rationale: Pre-treatment allows the compound to enter the cells and act on intracellular targets before the inflammatory stimulus is introduced.

• LPS Stimulation: Add LPS to all wells (except the "Unstimulated Control" wells) to a final concentration of 100 ng/mL.[23][24]

• Incubation: Incubate the plate for 18-24 hours at 37°C in a CO2 incubator.

  • Expert Tip: The incubation time can be optimized. TNF-α levels often peak earlier (4-6 hours), while IL-6 may require longer (18-24 hours).

• Supernatant Collection: After incubation, carefully collect the cell culture supernatant from each well. Centrifuge to pellet any detached cells and store the clear supernatant at -80°C until analysis.

• ELISA Analysis: Quantify the concentration of TNF-α and IL-6 in the collected supernatants using commercial ELISA kits, following the manufacturer's protocol precisely.

Data Analysis:

• Generate a standard curve for each cytokine using the provided standards.

• Calculate the concentration (pg/mL) of TNF-α and IL-6 in each sample from the standard curve.

• Calculate the percent inhibition of cytokine production for each concentration of the Test Compound: % Inhibition = (1 - (Cytokine_Test - Cytokine_Unstim) / (Cytokine_LPS_only - Cytokine_Unstim)) * 100

• Determine the IC50 value for the inhibition of each cytokine.

Treatment Group	TNF-α (pg/mL)	% Inhibition	IL-6 (pg/mL)	% Inhibition
Unstimulated Control	55	-	30	-
Vehicle + LPS (100 ng/mL)	3580	0%	5210	0%
Test Compound (1 µM) + LPS	1850	49.0%	2650	49.4%
Test Compound (10 µM) + LPS	420	89.8%	680	87.4%
Dexamethasone (1 µM) + LPS	310	92.9%	450	91.9%
Table 2: Example data for cytokine inhibition in LPS-stimulated macrophages.

PART II: In Vivo Validation

Protocol 3: Carrageenan-Induced Paw Edema Model

Objective: To evaluate the acute anti-inflammatory activity of the Test Compound in a well-established in vivo model of inflammation.

Principle: The subplantar injection of carrageenan, a sulfated polysaccharide, into the paw of a rat or mouse induces a reproducible, biphasic inflammatory response.[25][26] The early phase (0-2.5 hours) is mediated by histamine and serotonin, while the late phase (2.5-6 hours) is primarily driven by the production of prostaglandins, involving the upregulation of COX-2.[25] Measuring the reduction in paw swelling (edema) is a reliable method for screening potential anti-inflammatory drugs.[27][28][29]

Materials:

• Male Wistar rats or Swiss albino mice (specific pathogen-free)

• Test Compound formulation (e.g., suspension in 0.5% carboxymethyl cellulose)

• Positive Control: Indomethacin (10 mg/kg)

• Vehicle Control (e.g., 0.5% CMC)

• Carrageenan solution (1% w/v in sterile saline)

• Paw volume measurement instrument (plethysmometer) or digital calipers

• Oral gavage needles

Step-by-Step Protocol:

• Animal Acclimatization: Acclimate animals to laboratory conditions for at least one week prior to the experiment. Fast animals overnight before the experiment but allow free access to water.

• Animal Grouping: Randomly divide animals into groups (n=6 per group):

  • Group I: Vehicle Control

  • Group II: Positive Control (Indomethacin, 10 mg/kg, p.o.)

  • Group III-V: Test Compound (e.g., 10, 25, 50 mg/kg, p.o.)

• Baseline Measurement: Measure the initial volume (V₀) of the right hind paw of each animal using a plethysmometer just before drug administration.[25]

• Drug Administration: Administer the Test Compound, Indomethacin, or Vehicle via oral gavage (p.o.).

  • Trustworthiness: The route of administration should be consistent. Oral administration is common for screening compounds intended for systemic use.

• Induction of Edema: One hour after drug administration, inject 0.1 mL of 1% carrageenan solution into the subplantar surface of the right hind paw of each animal.[27][30]

  • Rationale: The one-hour delay allows for the absorption and distribution of the orally administered compounds before the inflammatory insult.

• Paw Volume Measurement: Measure the paw volume (Vₜ) of the injected paw at 1, 2, 3, 4, and 5 hours after the carrageenan injection.[25]

• Euthanasia: At the end of the experiment, euthanize the animals using an approved ethical method.

Data Analysis:

• Calculate the increase in paw volume (edema) for each animal at each time point: Edema (mL) = Vₜ - V₀.

• Calculate the mean edema for each group at each time point.

• Calculate the percent inhibition of edema for each group at the peak inflammatory time point (usually 3-4 hours) compared to the Vehicle Control group: % Inhibition = (1 - (Edema_Test_Group / Edema_Vehicle_Group)) * 100

• Analyze the data using a one-way ANOVA followed by a post-hoc test (e.g., Dunnett's) to determine statistical significance.

Treatment Group (p.o.)	Mean Paw Volume Increase (mL) at 3 hours	% Inhibition of Edema
Vehicle Control	0.85 ± 0.06	-
Indomethacin (10 mg/kg)	0.38 ± 0.04	55.3%
Test Compound (25 mg/kg)	0.65 ± 0.05	23.5%
Test Compound (50 mg/kg)	0.45 ± 0.03	47.1%
Table 3: Example data from the carrageenan-induced paw edema model. Data are Mean ± SEM. *p < 0.05 vs. Vehicle Control.

Conclusion

This application guide outlines a systematic and robust methodology for characterizing the anti-inflammatory potential of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine. By progressing from targeted biochemical assays (COX inhibition) to cell-based functional screens (cytokine release) and culminating in a validated in vivo model (paw edema), researchers can build a comprehensive data package. Positive results from this workflow would provide a strong rationale for advancing the compound into more complex models of chronic inflammation and further mechanistic studies.

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Application Notes and Protocols for the Derivatization of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine to Enhance Biological Activity

Introduction: Unlocking the Therapeutic Potential of a Privileged Scaffold

The 3-(3,4-dimethoxyphenyl)-1,2-oxazol-5-amine core represents a privileged scaffold in medicinal chemistry. The 1,2-oxazole (isoxazole) ring is a key feature in numerous biologically active compounds, exhibiting a wide range of therapeutic properties including anticancer, antimicrobial, and anti-inflammatory activities. The 3,4-dimethoxyphenyl moiety is also a common pharmacophore, known to contribute to various biological interactions. The primary amino group at the 5-position of the oxazole ring serves as a versatile handle for chemical modification, allowing for the exploration of a vast chemical space and the potential for significant enhancement of the molecule's inherent biological activity.

This guide provides a comprehensive overview of strategic approaches and detailed protocols for the derivatization of 3-(3,4-dimethoxyphenyl)-1,2-oxazol-5-amine. The methodologies described herein are designed to be robust and adaptable, enabling researchers to systematically probe the structure-activity relationships (SAR) of this promising scaffold and develop novel derivatives with superior therapeutic profiles.

Strategic Rationale for Derivatization

The primary objective of derivatizing 3-(3,4-dimethoxyphenyl)-1,2-oxazol-5-amine is to modulate its physicochemical and pharmacological properties to enhance its interaction with biological targets. Key derivatization strategies focus on three main regions of the molecule:

• The 5-Amino Group: Modification of this primary amine is the most direct approach to introduce a wide variety of functional groups. This can influence the molecule's polarity, hydrogen bonding capacity, and overall shape, which are critical for target binding.

• The 3-(3,4-Dimethoxyphenyl) Ring: While the dimethoxyphenyl group is often beneficial for activity, its modification or replacement with bioisosteres can improve metabolic stability, alter selectivity, and explore new binding interactions.

• The 1,2-Oxazole Ring: Although less commonly modified, subtle changes to the oxazole ring itself can impact the overall electronic properties and geometry of the molecule.

This guide will primarily focus on the derivatization of the 5-amino group, as it offers the most facile and diverse route to a library of new chemical entities.

Derivatization Strategies and Protocols

The following sections detail validated synthetic protocols for the derivatization of the 5-amino group of 3-(3,4-dimethoxyphenyl)-1,2-oxazol-5-amine. Each protocol is presented with a rationale for its selection, detailed step-by-step instructions, and expected outcomes.

N-Acylation: Introducing Amide Functionality

Rationale: The introduction of an amide bond via N-acylation is a cornerstone of medicinal chemistry. Amide groups can act as both hydrogen bond donors and acceptors, providing crucial interactions with biological targets. Furthermore, the diverse range of commercially available acyl chlorides and carboxylic acids allows for the systematic exploration of the influence of various substituents (aliphatic, aromatic, heterocyclic) on biological activity.

Diagram of N-Acylation Workflow:

Caption: Workflow for the N-acylation of the parent amine.

Experimental Protocol: N-Acylation with Acyl Chlorides

• Dissolution: Dissolve 3-(3,4-dimethoxyphenyl)-1,2-oxazol-5-amine (1.0 eq) in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon).

• Base Addition: Add a suitable base, such as pyridine (1.2 eq) or triethylamine (1.5 eq), to the solution and stir for 10 minutes at room temperature.

• Acylation: Cool the reaction mixture to 0°C using an ice bath. Add the desired acyl chloride (1.1 eq) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Upon completion, quench the reaction by the slow addition of water or a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with DCM or ethyl acetate (3 x 20 mL).

• Washing and Drying: Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).[1]

Table 1: Representative N-Acylation Reactions

Acyl Chloride	Base	Solvent	Reaction Time (h)	Expected Yield (%)
Acetyl chloride	Pyridine	DCM	2	85-95
Benzoyl chloride	Triethylamine	THF	4	80-90
4-Chlorobenzoyl chloride	Triethylamine	DCM	6	75-85
Cyclopropanecarbonyl chloride	Pyridine	THF	3	80-90

N-Sulfonylation: Introducing Sulfonamide Functionality

Rationale: The sulfonamide group is a key pharmacophore found in a wide array of drugs, including antibiotics, diuretics, and anticonvulsants. It is a good hydrogen bond donor and can participate in strong electrostatic interactions. Derivatization with various sulfonyl chlorides allows for the introduction of different aryl and alkyl groups, which can significantly impact the molecule's biological activity and pharmacokinetic profile.

Diagram of N-Sulfonylation Workflow:

Caption: Workflow for the N-sulfonylation of the parent amine.

Experimental Protocol: N-Sulfonylation

• Dissolution: Dissolve 3-(3,4-dimethoxyphenyl)-1,2-oxazol-5-amine (1.0 eq) in anhydrous pyridine or DCM.

• Sulfonylation: Cool the solution to 0°C and add the desired sulfonyl chloride (1.1 eq) portion-wise.

• Reaction: Allow the reaction mixture to stir at room temperature for 4-24 hours, monitoring by TLC.

• Work-up: Pour the reaction mixture into ice-water and, if necessary, acidify with 1M HCl to precipitate the product.

• Isolation: Collect the precipitate by filtration, or if no precipitate forms, extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Washing and Drying: Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Purification: Filter and concentrate the organic phase. Purify the crude product by recrystallization or column chromatography on silica gel.

Reductive Amination: Introducing Substituted Alkylamino Groups

Rationale: Reductive amination is a powerful method for forming C-N bonds and introducing a wide range of alkyl and arylalkyl substituents to the amino group.[2] This reaction proceeds via the in-situ formation of an imine or enamine, which is then reduced by a mild reducing agent.[3] This strategy allows for the introduction of diverse functionalities and can significantly alter the basicity and lipophilicity of the parent molecule.

Diagram of Reductive Amination Workflow:

Caption: Workflow for the reductive amination of the parent amine.

Experimental Protocol: Reductive Amination

• Mixture Preparation: To a solution of 3-(3,4-dimethoxyphenyl)-1,2-oxazol-5-amine (1.0 eq) and the desired aldehyde or ketone (1.2 eq) in a suitable solvent such as 1,2-dichloroethane (DCE) or methanol (MeOH), add acetic acid (1.1 eq) if necessary to catalyze imine formation.

• Reduction: Add a mild reducing agent such as sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) or sodium cyanoborohydride (NaBH₃CN, 1.5 eq) portion-wise at room temperature.[2]

• Reaction: Stir the reaction mixture at room temperature for 6-24 hours, monitoring by TLC.

• Quenching: Carefully quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with DCM or ethyl acetate (3 x 20 mL).

• Washing and Drying: Wash the combined organic layers with brine and dry over anhydrous sodium sulfate.

• Purification: Filter, concentrate, and purify the crude product by column chromatography.[1]

Table 2: Representative Reductive Amination Reactions

Aldehyde/Ketone	Reducing Agent	Solvent	Reaction Time (h)	Expected Yield (%)
Formaldehyde (37% in H₂O)	NaBH(OAc)₃	DCE	8	70-80
Benzaldehyde	NaBH₃CN	MeOH	12	65-75
Acetone	NaBH(OAc)₃	DCE	24	50-60
Cyclohexanone	NaBH₃CN	MeOH	18	60-70

Structure-Activity Relationship (SAR) Insights

While specific SAR data for 3-(3,4-dimethoxyphenyl)-1,2-oxazol-5-amine derivatives is emerging, general principles from related heterocyclic systems can guide derivatization efforts.

• N-Acylation: Introduction of small, lipophilic acyl groups (e.g., acetyl, cyclopropyl) may enhance cell permeability. Aromatic acyl groups with electron-withdrawing substituents (e.g., chloro, trifluoromethyl) at the para-position have been shown to increase anticancer activity in some heterocyclic scaffolds.

• N-Sulfonylation: Aryl sulfonamides, particularly those bearing small substituents on the aromatic ring, have demonstrated potent biological activities. The sulfonamide linker can orient the appended aryl group into specific binding pockets of target proteins.

• Reductive Amination: The introduction of small alkyl groups can increase lipophilicity. Benzyl groups and other arylalkyl substituents can provide additional π-π stacking or hydrophobic interactions with the target.

• 3,4-Dimethoxyphenyl Group: This group is often associated with anti-inflammatory and anticancer activities.[4] However, its metabolic lability can be a concern. Bioisosteric replacement with groups like indazole or other heterocycles could improve pharmacokinetic properties.[5]

Diagram of Key Pharmacophoric Features and Derivatization Points:

Caption: Key regions of the scaffold for derivatization.

Characterization of Derivatives

The synthesized derivatives should be thoroughly characterized to confirm their structure and purity. Standard analytical techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for elucidating the structure of the new compounds.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the molecular formula.

• Infrared (IR) Spectroscopy: Useful for identifying key functional groups such as amides (C=O stretch) and sulfonamides (S=O stretches).

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compounds.

Screening for Enhanced Biological Activity

The newly synthesized derivatives should be screened in a panel of relevant biological assays to evaluate their activity. The choice of assays will depend on the therapeutic area of interest. For example, for anticancer activity, common in vitro assays include:

• MTT or SRB Assays: To determine the cytotoxic or cytostatic effects of the compounds on various cancer cell lines.[6][7]

• Cell Cycle Analysis: To investigate the mechanism of action, such as induction of cell cycle arrest.

• Apoptosis Assays: To determine if the compounds induce programmed cell death.

Conclusion

The derivatization of 3-(3,4-dimethoxyphenyl)-1,2-oxazol-5-amine offers a promising avenue for the discovery of novel therapeutic agents. The protocols and strategies outlined in this guide provide a solid foundation for researchers to synthesize and evaluate a diverse library of derivatives. A systematic approach to derivatization, coupled with robust biological screening, will be crucial in unlocking the full therapeutic potential of this versatile scaffold.

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Application Notes and Protocols for Docking Studies of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine with Target Proteins

Introduction: Unveiling the Therapeutic Potential of a Novel Oxazole Derivative

3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine is a synthetic heterocyclic compound with a scaffold that hints at a wide spectrum of pharmacological activities. The presence of the 1,2-oxazole ring, a privileged structure in medicinal chemistry, coupled with a 3,4-dimethoxyphenyl moiety, suggests potential anti-inflammatory, and anticancer properties. The dimethoxyphenyl group, in particular, has been associated with enhanced anti-inflammatory effects in related molecular frameworks. To explore the therapeutic promise of this molecule, computational docking studies serve as a powerful initial step to predict its binding affinity and interaction patterns with key protein targets implicated in disease pathways.

This comprehensive guide provides a detailed protocol for conducting molecular docking studies of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine against three strategically selected protein targets: Cyclooxygenase-2 (COX-2), Src Tyrosine Kinase, and B-cell lymphoma 2 (Bcl-2). These proteins are central to inflammation, cancer cell signaling, and apoptosis regulation, respectively. By following this protocol, researchers can generate robust in-silico data to guide further experimental validation and drug development efforts.

Target Selection Rationale: A Multi-pronged Approach to Disease Modification

The choice of target proteins is paramount for a meaningful docking study. The selected targets represent key nodes in distinct but often interconnected pathological processes:

• Cyclooxygenase-2 (COX-2): An inducible enzyme responsible for the synthesis of pro-inflammatory prostaglandins. Selective inhibition of COX-2 is a well-established strategy for treating inflammation and pain, with some evidence suggesting a role in cancer prevention.[1][2] The structural similarities of the test ligand to known COX-2 inhibitors make this an attractive target.[3]

• Src Tyrosine Kinase: A non-receptor tyrosine kinase that plays a pivotal role in regulating cell proliferation, differentiation, and survival.[4][5] Aberrant Src signaling is a hallmark of many cancers, contributing to tumor growth and metastasis.[6][7]

• B-cell lymphoma 2 (Bcl-2): A key anti-apoptotic protein that prevents programmed cell death.[8] Overexpression of Bcl-2 is a common mechanism by which cancer cells evade apoptosis, making it a prime target for therapeutic intervention.[9][10]

Experimental Workflow Overview

The molecular docking workflow is a multi-step process that requires careful preparation of both the ligand and the protein, followed by the docking simulation and subsequent analysis of the results. This protocol utilizes widely accepted and validated software tools: AutoDock Vina for the docking calculations and PyMOL for visualization.

Figure 1: A schematic representation of the molecular docking workflow, from initial preparation to final analysis and validation.

Detailed Protocols

This section provides a step-by-step methodology for the docking of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine against the selected protein targets.

Part 1: Software and Data Acquisition

• Software Installation:

  • AutoDock Vina: A powerful and widely used open-source program for molecular docking.[11] Download from The Scripps Research Institute website.

  • MGLTools/AutoDockTools (ADT): A suite of tools for preparing protein and ligand files for AutoDock Vina. Download from The Scripps Research Institute website.

  • PyMOL: A molecular visualization system for rendering and analyzing 3D molecular structures. Educational versions are available, or a license can be purchased.

  • Open Babel: A chemical toolbox for converting between different chemical file formats.

• Ligand Preparation:

  • Obtain the 2D structure of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine.

  • Use a chemical drawing tool (e.g., ChemDraw, MarvinSketch) to create the 2D structure and save it in a common format (e.g., MOL).

  • Convert the 2D structure to a 3D structure using Open Babel or a similar tool. Perform energy minimization to obtain a stable conformation.

  • Save the 3D structure as a PDB file.

• Protein and Known Inhibitor Acquisition:

  • Download the crystal structures of the target proteins with their respective bound inhibitors from the Protein Data Bank (PDB).

Target Protein	PDB ID	Known Inhibitor	Inhibitor PDB ID (if separate)
Cyclooxygenase-2 (COX-2)	3LN1[12]	Celecoxib	CEL (in 3LN1)[9]
Src Tyrosine Kinase	2GQG[13]	Dasatinib	1N1 (in 2GQG)[6]
B-cell lymphoma 2 (Bcl-2)	4LVT[14]	Navitoclax (ABT-263)	1XJ (in 4LVT)[15]

Part 2: Receptor and Ligand Preparation for Docking

This protocol uses AutoDockTools (ADT) for preparing the PDBQT files required by AutoDock Vina.

2.1. Protein Preparation:

• Launch ADT.

• Load the Protein: Go to File > Read Molecule and select the downloaded PDB file for your target protein (e.g., 3LN1.pdb).

• Clean the Protein:

  • Remove water molecules: Edit > Hydrogens > Remove Water.

  • Remove the original ligand and any other heteroatoms not essential for the protein's structure: Select the unwanted residues and go to Edit > Delete > Delete Selected Atoms.

• Add Hydrogens: Go to Edit > Hydrogens > Add. Choose Polar only and click OK.

• Compute Charges: Go to Edit > Charges > Compute Gasteiger.

• Save as PDBQT: Go to Grid > Macromolecule > Choose. Select the protein and click Select Molecule. Then, go to File > Save > Write PDBQT and save the file (e.g., 3LN1_protein.pdbqt).

2.2. Ligand Preparation:

• Load the Ligand: Go to Ligand > Input > Open and select the PDB file of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine.

• Detect Torsions: Go to Ligand > Torsion Tree > Detect Root.

• Save as PDBQT: Go to Ligand > Output > Save as PDBQT and save the file (e.g., ligand.pdbqt).

• Repeat for Known Inhibitors: Follow the same ligand preparation steps for Celecoxib, Dasatinib, and Navitoclax to be used for validation.

Part 3: Grid Box Generation

The grid box defines the three-dimensional space where AutoDock Vina will search for the best binding pose of the ligand.

• In ADT, with the prepared protein loaded, go to Grid > Grid Box.

• Position the Grid Box: A box will appear around the protein. Adjust the center_x, center_y, and center_z coordinates and the size_x, size_y, and size_z dimensions to encompass the known binding site of the protein. For validation, the grid box should be centered on the co-crystallized ligand's position.

• Record the Coordinates and Dimensions: Note down the final grid box parameters. These will be used in the Vina configuration file.

Part 4: Running the Docking Simulation with AutoDock Vina

AutoDock Vina is a command-line tool.

• Create a Configuration File: Create a text file named conf.txt in the same directory as your prepared PDBQT files. The file should contain the following information:

• Run Vina: Open a terminal or command prompt, navigate to your working directory, and execute the following command:

  This command will perform the docking and save the output poses in ligand_out.pdbqt and a log file with the binding affinities in ligand_log.txt.

• Perform Validation Docking: Repeat the docking process for each known inhibitor with its corresponding protein target. This is a critical step to validate the docking protocol. The re-docked pose of the known inhibitor should have a low Root Mean Square Deviation (RMSD) compared to its crystal structure pose, and the predicted binding affinity should be in a reasonable range.

Results Analysis and Interpretation

A successful docking study provides both quantitative and qualitative insights into the ligand-protein interaction.

Binding Affinity

The primary quantitative output of AutoDock Vina is the binding affinity, reported in kcal/mol.[16] A more negative value indicates a stronger predicted binding affinity.[17] The log file (ligand_log.txt) will contain a table of binding affinities for the top predicted poses.

Ligand	Target Protein	Predicted Binding Affinity (kcal/mol)
3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine	COX-2	To be determined
Celecoxib (Control)	COX-2	To be determined
3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine	Src Tyrosine Kinase	To be determined
Dasatinib (Control)	Src Tyrosine Kinase	To be determined
3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine	Bcl-2	To be determined
Navitoclax (Control)	Bcl-2	To be determined

Interaction Analysis and Visualization with PyMOL

Visual inspection of the docked poses is crucial for understanding the nature of the interaction.

• Launch PyMOL.

• Load the Protein and Ligand:

  • File > Open > 3LN1_protein.pdbqt

  • File > Open > ligand_out.pdbqt

• Visualize Interactions:

  • Display the protein as a cartoon and the ligand as sticks.

  • Identify and label the amino acid residues in the binding pocket that are interacting with the ligand.

  • Use the find command to identify specific interactions like hydrogen bonds. For example: find polar contacts to resn LIG (assuming your ligand is named LIG).

Figure 2: A conceptual diagram illustrating the different types of molecular interactions between a ligand and the amino acid residues of a protein's binding pocket.

Trustworthiness and Self-Validation

The reliability of a docking study hinges on a robust validation process.

• Redocking of Known Inhibitors: The primary method of validation is to dock the known inhibitor into its corresponding protein's binding site. A low RMSD (typically < 2.0 Å) between the docked pose and the crystallographic pose indicates that the docking protocol is reliable.

• Comparison of Binding Affinities: The predicted binding affinity of the known inhibitor should be comparable to or better than that of the test ligand for the study to suggest that the novel compound has potential.

Conclusion and Future Directions

This application note provides a comprehensive and detailed protocol for conducting molecular docking studies of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine against COX-2, Src Tyrosine Kinase, and Bcl-2. By following these steps, researchers can generate valuable preliminary data on the potential binding modes and affinities of this novel compound. The results from these in-silico experiments will be instrumental in prioritizing this molecule for further synthesis, in-vitro biological evaluation, and eventual lead optimization in the drug discovery pipeline.

References

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• RCSB PDB. (2006). 2GQG: X-ray Crystal Structure of Dasatinib (BMS-354825) Bound to Activated ABL Kinase Domain. [Link]

• PyMOL | Schrödinger. (n.d.). PyMOL. [Link]

• RCSB PDB. (2013). 4LVT: Bcl_2-Navitoclax (ABT-263) Complex. [Link]

• Forli, S., Huey, R., Pique, M. E., Sanner, M. F., Goodsell, D. S., & Olson, A. J. (2016). Computational protein–ligand docking and virtual drug screening with the AutoDock suite. Nature protocols, 11(5), 905-919. [Link]

• Seeliger, D., & de Groot, B. L. (2010). Ligand docking and binding site analysis with PyMOL and Autodock/Vina. Journal of computer-aided molecular design, 24(5), 417-422. [Link]

• Abdelall, E. K. A., et al. (2017). Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry, 32(1), 947-958. [Link]

• Open Babel. (n.d.). Open Babel: The Open Source Chemistry Toolbox. [Link]

• PubChem. (n.d.). Dasatinib. [Link]

• Delbridge, A. R., & Strasser, A. (2015). The BCL-2 protein family, BH3-mimetics and cancer therapy. Cell death and differentiation, 22(7), 1071-1080. [Link]

• Trott, O., & Olson, A. J. (2010). AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading. Journal of computational chemistry, 31(2), 455-461. [Link]

• Chen, Y. C. (2015). Beware of docking!. Trends in pharmacological sciences, 36(2), 78-95. [Link]

• The PyMOL Molecular Graphics System, Version 2.0 Schrödinger, LLC.

• PubChem. (n.d.). Navitoclax. [Link]

• Roskoski, R., Jr (2015). SRC protein-tyrosine kinase structure and regulation. Biochemical and biophysical research communications, 466(1), 1-5. [Link]

• MGLTools. (n.d.). MGLTools - The Scripps Research Institute. [Link]

• Wikipedia. (n.d.). Bcl-2. [Link]

• AutoDock Vina. (n.d.). AutoDock Vina. [Link]

• RCSB PDB. (n.d.). Research Collaboratory for Structural Bioinformatics Protein Data Bank. [Link]

• RCSB PDB. (2015). 4QNQ: Crystal Structure Analysis of full-length Bcl-XL in complex with the inhibitor ABT-263. [Link]

• AutoDock Vina Documentation. (n.d.). AutoDock Vina Manual. [Link]

• RCSB PDB. (n.d.). CEL Ligand Summary Page. [Link]

• UniProt. (n.d.). P12931 · SRC_HUMAN. [Link]

• Wikipedia. (n.d.). Dasatinib. [Link]

• RCSB PDB. (2016). 4YBJ: Type II Dasatinib Analog Crystallized with c-Src Kinase. [Link]

• YouTube. (2020). Autodock Results Analysis | Protein Ligand Int | Pymol | LigPlot Etc.. [Link]

• Protein Data Bank Japan. (n.d.). PDB-3ln1: Structure of celecoxib bound at the COX-2 active site. [Link]

• IUPHAR/BPS Guide to IMMUNOPHARMACOLOGY. (n.d.). LCK proto-oncogene, Src family tyrosine kinase. [Link]

• Eagon, S. (n.d.). Vina Docking Tutorial. [Link]

• IUPHAR/BPS Guide to IMMUNOPHARMACOLOGY. (n.d.). COX-2. [Link]

• UCSC Genome Browser. (n.d.). Human Gene BCL2. [Link]

• RCSB PDB. (2006). 2BDJ: Src kinase in complex with inhibitor AP23464. [Link]

• ResearchGate. (n.d.). Chemical structure of dasatinib. [Link]

• The Scripps Research Institute. (2012). Using AutoDock 4 and AutoDock Vina with AutoDockTools: A Tutorial. [Link]

• Seeliger, D., & de Groot, B. L. (2010). Ligand docking and binding site analysis with PyMOL and Autodock/Vina. Journal of computer-aided molecular design, 24(5), 417–422. [Link]

• RCSB PDB. (2016). 5JSN: Bcl2-inhibitor complex. [Link]

• Wikipedia. (n.d.). Cyclooxygenase-2. [Link]

• Wang, L., et al. (2017). 3-aryl-4-(3,4,5-trimethoxyphenyl)pyridines inhibit tubulin polymerisation and act as anticancer agents. European journal of medicinal chemistry, 138, 993-1005. [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). celecoxib. [Link]

• Al-Suwaidan, I. A., et al. (2022). 5-(3,5-Dinitrophenyl)-1,3,4-oxadiazol-2-amine derivatives, their precursors, and analogues: Synthesis and evaluation of novel highly potent antitubercular agent. PloS one, 17(5), e0268884. [Link]

• Wikipedia. (n.d.). Navitoclax. [Link]

• ResearchGate. (n.d.). Chemical structure of celecoxib. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine

Welcome to the technical support guide for the synthesis of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine. This resource is designed for researchers, medicinal chemists, and process development scientists who are working with or looking to optimize the synthesis of this valuable heterocyclic scaffold. We will delve into the common synthetic challenges, provide evidence-based troubleshooting strategies, and answer frequently asked questions to improve your reaction yield and purity.

Introduction: The Synthetic Challenge

The 5-aminoisoxazole moiety is a privileged structure in medicinal chemistry, appearing in a range of biologically active compounds.[1] The target molecule, 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine, combines this key heterocycle with a catechol-derived dimethoxybenzene ring, making it a desirable building block. The most direct and atom-economical route involves the cyclocondensation of a β-ketonitrile with hydroxylamine. While theoretically straightforward, this reaction is often plagued by issues of low yield, incomplete conversion, and challenging purifications. This guide provides a systematic approach to overcoming these obstacles.

Section 1: Baseline Synthetic Protocol

To effectively troubleshoot, we must first establish a standard procedure. The following protocol is a well-established method for the synthesis of 5-aminoisoxazoles from β-ketonitriles.[2]

Experimental Protocol: Cyclocondensation of 3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile

• Reagent Preparation: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, dissolve 3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile (1.0 eq) in absolute ethanol (10 mL per gram of ketonitrile).

• Base and Hydroxylamine Addition: To this solution, add sodium acetate (NaOAc, 2.5 eq) and hydroxylamine hydrochloride (NH₂OH·HCl, 1.5 eq). The order of addition is crucial; adding the base first ensures that free hydroxylamine is generated in situ.

• Reaction Execution: Heat the mixture to reflux (approx. 78°C) under a nitrogen atmosphere. The reaction progress should be monitored every hour.

• Monitoring: Use Thin Layer Chromatography (TLC) with a mobile phase of Ethyl Acetate/Hexane (1:1) to track the consumption of the starting ketonitrile.

• Workup: Once the starting material is consumed (typically 4-6 hours), cool the reaction mixture to room temperature. Evaporate the ethanol under reduced pressure.

• Extraction: To the resulting residue, add deionized water (20 mL) and ethyl acetate (30 mL). Stir vigorously for 10 minutes. Separate the organic layer. Extract the aqueous layer two more times with ethyl acetate (2 x 30 mL).

• Purification: Combine the organic extracts, wash with brine (1 x 20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The crude product can be further purified by recrystallization from an ethanol/water mixture or by flash column chromatography.

Caption: The kinetic trap of the stable oxime intermediate.

Question 3: I am struggling with the purification. The product seems water-soluble, and recrystallization gives poor recovery.

Answer: The 5-amino group on the isoxazole ring is basic, which can lead to partial protonation and increased water solubility during aqueous workup, especially if conditions become acidic.

• Causality: The basicity of the amino group means that in the presence of acid (even residual acid from the hydroxylamine hydrochloride), the product can form a salt, increasing its partitioning into the aqueous layer during extraction.

• Troubleshooting Steps:

  • Workup pH Adjustment: During the aqueous extraction, ensure the aqueous layer is neutral or slightly basic (pH 7-8) by adding a small amount of saturated sodium bicarbonate solution. This will ensure the product is in its free-base form and maximally soluble in the organic solvent (e.g., ethyl acetate). [3] 2. Extraction Solvent: If ethyl acetate is giving poor recovery, consider a more polar solvent like dichloromethane (DCM) for extraction, which may better solubilize the product.

  • Recrystallization: Finding the right solvent system is key.

    • Start with a system like ethanol/water or isopropanol/hexane.

    • Dissolve the crude product in a minimum amount of the hot, more soluble solvent (e.g., ethanol).

    • Slowly add the anti-solvent (e.g., water) dropwise until the solution becomes faintly cloudy.

    • Add a drop or two of the primary solvent to redissolve the precipitate and then allow the solution to cool slowly to room temperature, followed by cooling in an ice bath.

  • Column Chromatography: If recrystallization fails, silica gel chromatography is a reliable alternative. Use a solvent system with a small amount of triethylamine (e.g., 0.5%) added to the mobile phase (e.g., Hexane/Ethyl Acetate/0.5% TEA). The triethylamine deactivates the acidic silica gel, preventing the product from streaking or irreversibly binding to the column.

Section 3: Frequently Asked Questions (FAQs)

Q1: What are the key safety precautions for working with hydroxylamine hydrochloride? A: Hydroxylamine and its salts are toxic, corrosive, and can be unstable. Always handle them in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid heating dry hydroxylamine hydrochloride as it can decompose exothermically.

Q2: Can I use microwave irradiation to speed up the reaction? A: Yes, microwave-assisted organic synthesis is often very effective for this type of heterocyclic ring formation. [4]It can dramatically reduce reaction times from hours to minutes and often improves yields by minimizing byproduct formation through rapid, uniform heating. A typical starting point would be 10-15 minutes at 100-120°C in a sealed microwave vessel.

Q3: Are there alternative synthetic routes if this one proves too difficult to optimize? A: While the ketonitrile route is the most direct, an alternative involves the 1,3-dipolar cycloaddition of a nitrile oxide with an ynamine. The required 3,4-dimethoxyphenylnitrile oxide can be generated in situ from the corresponding aldoxime or hydroximoyl chloride. This method offers a different set of reaction conditions and may be successful if the cyclocondensation route fails, though it often requires more complex starting materials. [5]

References

• Labanauskas, L., et al. (2001). Synthesis of 3-(3,4-dimethoxyphenyl)-1 H-1,2,4-triazole-5-thiol and 2-amino-5-(3,4-dimethoxyphenyl)-1,3,4-thiadiazole derivatives exhibiting anti-inflammatory activity. Pharmazie, 56(8), 617-9. [Link]

• Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. (2024). Preprints.org. [Link]

• Synthesis of 3-(3,4-dimethoxyphenyl)-1 H-1,2,4-triazole-5-thiol and 2-amino-5-(3,4-dimethoxyphenyl)-1,3,4-thiadiazole derivatives exhibiting anti-inflammatory activity. (2001). PubMed. [Link]

• 1-(3,4-Dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one. (n.d.). MDPI. [Link]

• Synthesis, Characterization, and In Vivo Study of Some Novel 3,4,5-Trimethoxybenzylidene-hydrazinecarbothioamides and Thiadiazoles as Anti-Apoptotic Caspase-3 Inhibitors. (2022). Helda - University of Helsinki. [Link]

• Synthesis, cytotoxicity, docking study, and tubulin polymerization inhibitory activity of novel 1-(3,4-dimethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole-3-carboxanilides. (2014). PubMed. [Link]

• Optimization of the reaction conditions for the synthesis of isoxazole. (n.d.). ResearchGate. [Link]

• Katritzky, A. R., et al. (1986). Mechanisms of heterocyclic ring formations. 4. A carbon-13 NMR study of the reaction of .beta.-keto esters with hydroxylamine. The Journal of Organic Chemistry, 51(25), 4914-4920. [Link]

• Cascade oxime formation, cyclization to a nitrone, and intermolecular dipolar cycloaddition. (n.d.). Royal Society of Chemistry. [Link]

• Khalafy, J., et al. (2011). Synthesis of methyl 5-amino-3-arylaminoisoxazole-4-carboxylates. Heterocyclic Communications, 17(1-2), 65-68. [Link]

• Methods for Hydroxamic Acid Synthesis. (n.d.). PubMed Central (PMC) - NIH. [Link]

• Cyclization reactions of oximes. (n.d.). ResearchGate. [Link]

• Troubleshooting: How to Improve Yield. (n.d.). University of Rochester, Department of Chemistry. [Link]

• Isoxazoles. XVIII. Synthesis and Pharmacological Properties of 5-Aminoalkyl- and 3-Aminoalkylisoxazoles and Related Derivatives. (1966). Journal of Medicinal Chemistry. [Link]

• What are some common causes of low reaction yields? (2024). Reddit. [Link]

• Synthesis, Characterization, and In Vivo Study of Some Novel 3,4,5-Trimethoxybenzylidene-hydrazinecarbothioamides and Thiadiazoles as Anti-Apoptotic Caspase-3 Inhibitors. (2022). MDPI. [Link]

• Organic Chemistry: How does hydroxylamine react with aldehydes/ketones to form oximes? (2015). Quora. [Link]

• The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. (n.d.). MDPI. [Link]

• Process for the purification of p-aminophenol. (n.d.).

• Construction of Isoxazole ring: An Overview. (2021). Life and Applied Nano-Bio-Sciences. [Link]

• Krishnarao, N., & Sirisha, K. (2023). one pot multicomponent synthesis of a series of 5-amino-3-phenylisoxazole-4-carbonitrile employ. Asian Journal of Research in Chemistry and Pharmaceutical Sciences, 11(4), 147-152. [Link]

• Synthesis of aliphatic nitriles from cyclobutanone oxime mediated by sulfuryl fluoride (SO2F2). (n.d.). PubMed Central (PMC) - NIH. [Link]

• Design and Synthesis of New 4-(3,4,5-Trimethoxyphenyl)Thiazole–Pyrimidine Derivatives as Potential Antiproliferative Agents. (2023). PubMed Central. [Link]

• What could be reason for getting a very low yield in organic chemistry? (2015). Quora. [Link]

• 10 - Strategy for Heterocycle Synthesis: Cyclisation and Dehydration. (2021). YouTube. [Link]

• Synthesis of highly substituted fluorenones via metal-free TBHP-promoted oxidative cyclization of 2-(aminomethyl)biphenyls. Application to the total synthesis of nobilone. (2021). Beilstein Journals. [Link]

• 5-Amino-3-methyl-Isoxazole-4-carboxylic Acid as a Novel Unnatural Amino Acid in the Solid Phase Synthesis of α/β-Mixed Peptides. (2022). MDPI. [Link]

• Unified Synthesis Platform for 1,2,3-Trisubstituted Cyclopentadienyl Ligands Decouples Sterics from Electronics. (2024). Journal of the American Chemical Society. [Link]

• Importance of α‐hydroxylation of β‐keto esters and approaches for their formation. (n.d.). Wiley Online Library. [Link]

• β-Hydroxy ketone, ester, nitrile synthesis by hydration or substitution. (n.d.). Organic Chemistry Portal. [Link]

• Nitrile Anion Cyclizations. (n.d.). ResearchGate. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. ajrcps.com [ajrcps.com]
• 3. US4440954A - Process for the purification of p-aminophenol - Google Patents [patents.google.com]
• 4. nanobioletters.com [nanobioletters.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Optimization of reaction conditions for the synthesis of oxazole derivatives

Welcome to the technical support center for the synthesis of oxazole derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who are actively working with these vital heterocyclic scaffolds. My goal is to move beyond simple procedural lists and provide a deeper, mechanism-driven understanding of how to optimize your reactions and troubleshoot the inevitable challenges that arise in the lab. The insights provided here are synthesized from established literature and practical field experience.

Section 1: Foundational Strategy & General FAQs

This section addresses high-level questions that are critical to consider before starting your experiments. Your choice of synthetic strategy is the single most important variable for success.

Q1: I need to synthesize a 2,5-disubstituted oxazole. Which named reaction is the most robust starting point?

A: For 2,5-disubstituted oxazoles, the Robinson-Gabriel synthesis is a classic and highly reliable method. It involves the cyclodehydration of an α-acylamino ketone[1]. Its primary advantage is the widespread availability of starting materials. However, it often requires harsh dehydrating agents (e.g., concentrated H₂SO₄, POCl₃) and high temperatures, which can be a limitation for sensitive substrates[1].

An increasingly popular alternative is a metal-catalyzed approach, such as the gold-catalyzed [2+2+1] annulation of a terminal alkyne, a nitrile, and an oxidant. This method offers broad substrate scope under milder conditions[2].

Q2: My target is a 5-substituted oxazole. What is the recommended synthetic route?

A: The Van Leusen oxazole synthesis is unequivocally the gold standard for preparing 5-substituted oxazoles[3]. This reaction utilizes an aldehyde and tosylmethyl isocyanide (TosMIC) in the presence of a base. Its key advantage is the operational simplicity and the high reliability of the [3+2] cycloaddition mechanism[3]. The reaction generally proceeds with good to excellent yields and tolerates a wide variety of functional groups on the aldehyde starting material.

Q3: Are there "green" or more sustainable methods available for oxazole synthesis?

A: Yes, the field is actively moving towards more sustainable practices. Several modern protocols avoid harsh reagents and solvents. For instance, a modified Van Leusen reaction has been developed that uses β-cyclodextrin as a catalyst in water, a significant improvement in terms of environmental impact[3]. Additionally, CO₂/photoredox-cocatalyzed oxidative cyclizations of α-bromo ketones and amines offer a transition-metal-free and peroxide-free pathway to substituted oxazoles[2].

Section 2: Troubleshooting Common Synthetic Routes

This section dives into specific problems you might encounter with the most common oxazole syntheses and provides actionable solutions grounded in chemical principles.

Troubleshooting the Van Leusen Synthesis

The Van Leusen reaction is powerful but not without its pitfalls. The key is understanding the mechanism involving the deprotonation of TosMIC, nucleophilic attack on the aldehyde, and subsequent cyclization and elimination of toluenesulfinic acid[3].

Q4: My Van Leusen reaction is giving me a low yield of the desired 5-substituted oxazole. What are the likely causes?

A: Low yields in this reaction typically trace back to one of three areas:

• Inefficient Deprotonation of TosMIC: TosMIC must be deprotonated by a base (commonly K₂CO₃) to form the nucleophilic anion. If your base is old, hydrated, or not strong enough, this initial step will be the rate-limiting factor.

  • Solution: Use freshly dried K₂CO₃. If yields are still low, consider a stronger base like DBU, but be mindful of potential side reactions with sensitive aldehydes.

• Aldehyde Reactivity: Electron-poor aromatic aldehydes (those with electron-withdrawing groups) are generally more reactive and give higher yields. Conversely, electron-rich or sterically hindered aldehydes can be sluggish[3].

  • Solution: For unreactive aldehydes, increasing the reaction temperature or switching to a more polar aprotic solvent like DMF can improve reaction rates. Microwave-assisted synthesis can also dramatically reduce reaction times and improve yields[3].

• Formation of Side Products: In some cases, side reactions can compete with the desired cyclization, particularly if the reaction stalls[3].

  • Solution: Monitor the reaction by TLC. If the reaction appears to stall, a gentle increase in temperature might be necessary to push the final elimination step to completion.

Q5: I'm having difficulty removing the p-toluenesulfinic acid byproduct from my final product. How can I improve my purification?

A: This is a very common issue. The tosyl byproduct can be tricky to remove completely via standard silica gel chromatography.

• Aqueous Wash: A simple and effective solution is to perform an aqueous basic wash (e.g., with dilute NaHCO₃ or K₂CO₃ solution) during the workup. This will deprotonate the acidic byproduct, making it water-soluble and easily separable from the organic layer.

• Resin-Based Scavenging: An alternative one-pot method uses a quaternary ammonium hydroxide ion exchange resin. This resin acts as the base and simultaneously sequesters the tosyl byproduct, which can then be removed by simple filtration, often yielding highly pure oxazole directly[2].

Troubleshooting the Robinson-Gabriel Synthesis

This synthesis relies on a successful cyclodehydration step, which is often the source of problems.

Q6: My Robinson-Gabriel reaction has stopped at the α-acylamino ketone intermediate. The final oxazole is not forming. Why?

A: This indicates a failure of the cyclodehydration step. The cause is almost always related to the dehydrating agent or the reaction temperature.

• Insufficiently Potent Dehydrating Agent: While concentrated sulfuric acid is commonly used, it may not be strong enough for all substrates[1].

  • Solution: Switch to a more powerful dehydrating agent. Polyphosphoric acid (PPA) is an excellent choice as it serves as both the acid catalyst and dehydrating medium. Phosphorus oxychloride (POCl₃) or phosphorus pentachloride (PCl₅) are also highly effective alternatives[1].

• Inadequate Temperature: Dehydration is an equilibrium process. To drive it to completion, water must be effectively removed, which often requires high temperatures.

  • Solution: Ensure your reaction is heated sufficiently, typically to reflux in a high-boiling solvent. If using a reagent like POCl₃, the reaction may proceed at the reflux temperature of a solvent like toluene.

Section 3: General Experimental Issues & Optimization

This section covers broader topics applicable across various synthetic methods.

Q7: I am observing poor regioselectivity in my reaction. How can I control which isomer is formed?

A: Regioselectivity is a significant challenge, particularly in functionalization reactions on a pre-formed oxazole ring. Solvent choice is a powerful tool for directing the outcome. For example, in palladium-catalyzed direct arylation of oxazoles, the regioselectivity can be completely inverted based on the solvent system:

• C-5 Arylation: This is favored in polar solvents.

• C-2 Arylation: This is favored in non-polar solvents[2].

This is a stark reminder that the reaction medium can profoundly influence the transition state energies leading to different products. Always perform solvent screening as part of your optimization workflow.

Q8: My reaction is clean by TLC, but the yield after column chromatography is very low. What could be happening?

A: The pyridine-type nitrogen at the 3-position of the oxazole ring is weakly basic[4]. On un-neutralized silica gel, which is inherently acidic, your product can streak or bind irreversibly to the column, leading to significant loss of material.

• Solution: Before running your column, neutralize your silica gel. This can be done by preparing the slurry in your eluent containing a small amount (0.5-1%) of a volatile base, such as triethylamine (Et₃N) or pyridine. This will cap the acidic silanol groups and allow for clean elution of your basic oxazole derivative.

Section 4: Experimental Protocols & Workflows

Here, we provide detailed, self-validating protocols for common syntheses.

Protocol 1: Van Leusen Synthesis of a 5-Aryl-oxazole

This protocol provides a robust method for synthesizing a 5-substituted oxazole from an aromatic aldehyde and TosMIC.

Step-by-Step Methodology:

• Reagent Preparation: To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the aromatic aldehyde (1.0 equiv), tosylmethyl isocyanide (TosMIC, 1.1 equiv), and anhydrous potassium carbonate (K₂CO₃, 2.0 equiv).

• Solvent Addition: Add anhydrous methanol (MeOH) to the flask to create a solution with a concentration of approximately 0.2 M with respect to the aldehyde.

• Reaction: Heat the mixture to reflux (approx. 65 °C). Monitor the reaction progress by Thin Layer Chromatography (TLC) every hour. The reaction is typically complete within 3-6 hours.

• Workup (Quench & Extraction): Once the starting material is consumed, cool the reaction to room temperature. Remove the methanol under reduced pressure using a rotary evaporator. To the resulting residue, add ethyl acetate and water. Transfer the mixture to a separatory funnel and extract the aqueous layer three times with ethyl acetate.

• Workup (Washing): Combine the organic layers and wash sequentially with water and then brine. To remove the tosyl byproduct, perform an additional wash with a saturated aqueous solution of NaHCO₃.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude material by flash column chromatography on silica gel (pre-treated with 1% Et₃N in the eluent) to afford the pure 5-aryl-oxazole.

General Troubleshooting Workflow

This diagram outlines a logical process for diagnosing and solving issues in your oxazole synthesis experiments.

Caption: A general workflow for troubleshooting oxazole synthesis.

Section 5: Reference Tables for Optimization

Use these tables as a quick reference for making informed decisions during your experimental design and optimization phases.

Table 1: Solvent Selection Guide for Oxazole Reactions

Reaction Type	Recommended Solvents	Rationale & Considerations
Van Leusen Synthesis	Methanol, Ethanol	Protic solvents required for the mechanism.
Ionic Liquids	"Green" alternative, allows for catalyst recycling[2][3].
Robinson-Gabriel	Toluene, Dioxane	High-boiling, inert solvents suitable for high-temperature dehydration.
None (neat PPA)	Polyphosphoric acid can serve as both solvent and reagent.
Direct Arylation (Pd-cat.)	Toluene, Hexane (Non-polar)	Favors C-2 arylation[2].
DMF, DMAc (Polar Aprotic)	Favors C-5 arylation[2].

Table 2: Common Reagents for Cyclodehydration in Robinson-Gabriel Synthesis

Reagent	Strength	Typical Conditions	Pros	Cons
H₂SO₄ (conc.)	Strong	100-150 °C	Inexpensive, readily available.	Can cause charring, moderate effectiveness.
POCl₃	Very Strong	Reflux in Toluene/Pyridine	Highly effective, moderate temperatures.	Corrosive, requires careful handling.
PPA	Very Strong	150-200 °C	Excellent dehydrating agent, acts as solvent.	Viscous, can make product isolation difficult.
TfOH	Superacid	Varies	Can catalyze cyclization under mild conditions for some substrates[2].	Expensive.

References

• Synthesis of 1,3-oxazoles. Organic Chemistry Portal. [Link]

• Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Taylor & Francis Online. [Link]

• Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. MDPI. [Link]

• Synthetic approaches for oxazole derivatives: A review. ResearchGate. [Link]

• Methodology for the Synthesis of Substituted 1,3-Oxazoles. PMC - NIH. [Link]

• Synthesis, Reactions and Medicinal Uses of Oxazole. Pharmaguideline. [Link]

Sources

• 1. Synthesis, Reactions and Medicinal Uses of Oxazole | Pharmaguideline [pharmaguideline.com]
• 2. 1,3-Oxazole synthesis [organic-chemistry.org]
• 3. mdpi.com [mdpi.com]
• 4. tandfonline.com [tandfonline.com]

Technical Support Center: Purification Strategies for 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine

Welcome to the technical support guide for the purification of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this heterocyclic amine. The guidance provided herein is based on established chemical principles and practical laboratory experience.

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the purification and handling of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine.

Q1: What are the most common impurities I should expect when synthesizing this compound?

A1: The impurity profile largely depends on the synthetic route employed. For 3,5-disubstituted isoxazoles, common synthetic pathways include the reaction of a three-carbon component (like a 1,3-dicarbonyl compound) with hydroxylamine or the 1,3-dipolar cycloaddition of a nitrile oxide with an alkyne or alkene.[1][2]

Potential impurities may include:

• Unreacted Starting Materials: Such as the corresponding 1,3-dicarbonyl precursor or hydroxylamine.

• Regioisomers: Depending on the asymmetry of the precursors, formation of the undesired regioisomer (e.g., 5-amino-5-(3,4-dimethoxyphenyl)-1,2-oxazole) is possible, though often minimized by modern synthetic methods.[2]

• Byproducts from Side Reactions: Such as self-condensation products of the starting materials or products from the decomposition of unstable intermediates like nitrile oxides.[3]

• Residual Solvents and Reagents: Including solvents used in the reaction and workup, and any catalysts or bases.

Q2: What is the recommended general workflow for purifying crude 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine?

A2: A multi-step approach is typically most effective. The optimal workflow depends on the nature of the impurities present. A general, robust strategy is outlined below.

Caption: Figure 1: General Purification Decision Tree.

Q3: How can I assess the purity of my final product?

A3: A combination of analytical techniques should be used to confirm the purity and identity of your compound:

• Thin-Layer Chromatography (TLC): An excellent first-pass technique to check for the presence of multiple components. A single spot in multiple solvent systems is a good indicator of purity.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative purity data.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural confirmation and can reveal the presence of impurities, even at low levels.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.

• Melting Point (MP) Analysis: A sharp melting point range close to the literature value indicates high purity. Impurities typically broaden and depress the melting point range.[4]

Part 2: Troubleshooting Guide - Column Chromatography

Column chromatography is a powerful purification technique, but heterocyclic amines often present unique challenges.

Q1: My compound is streaking or "tailing" severely on my silica gel column. Why is this happening and how can I fix it?

A1: This is the most common issue when purifying amines on silica gel.

• Causality: Silica gel is acidic due to the presence of silanol (Si-OH) groups on its surface. The basic amino group (-NH₂) on your oxazole interacts strongly with these acidic sites via an acid-base interaction.[5] This strong binding prevents the compound from moving smoothly with the mobile phase, resulting in a "tail" or streak rather than a tight band.

• Solutions:

  • Use a Basic Modifier: Add a small amount of a volatile base to your mobile phase to compete with your compound for the acidic sites on the silica. This neutralizes the interactions and allows for better elution.[6]

  • Use an Amine-Functionalized Stationary Phase: Columns packed with amine-functionalized silica (KP-NH) are commercially available. These columns have a basic surface that repels the basic amine, preventing the strong acid-base interaction and resulting in excellent peak shape.[5]

  • Use Alumina: Neutral or basic alumina can be a good alternative to silica gel for purifying basic compounds.[6]

Method	Mobile Phase Additive	Typical Concentration	Advantages	Considerations
Basic Modifier (Silica)	Triethylamine (TEA)	0.5 - 2% (v/v)	Readily available, effective.	Can be difficult to remove from the final product.
Basic Modifier (Silica)	Ammonium Hydroxide	1 - 2% in MeOH portion	Highly effective for polar amines.	Pre-mix with the polar solvent (e.g., 98:2 MeOH:NH₄OH) before making the final mobile phase.
Amine-Silica Column	None	N/A	Excellent peak shape, no additive needed.	Higher cost than standard silica.

Q2: My compound is not eluting from the silica column, even with 20% Methanol in Dichloromethane. What is wrong?

A2: This indicates a very strong interaction with the stationary phase, likely exacerbated by the basicity of the amine.

• Causality: The polarity of 20% MeOH in DCM is very high. If the compound still doesn't elute, the issue is almost certainly an irreversible or extremely strong acid-base interaction with the silica gel.

• Solutions:

  • Incorporate a Basic Modifier: This is the most likely solution. Prepare an eluent such as Dichloromethane:Methanol:Ammonium Hydroxide (e.g., 90:9:1).[6] The ammonia will effectively displace your amine from the silica.

  • Switch to a Different Stationary Phase: If a basic modifier is not sufficient, consider switching to neutral alumina or a C18 reversed-phase column with an appropriate aqueous/organic mobile phase containing a buffer.

Q3: I suspect my compound is decomposing on the column. How can I confirm this and prevent it?

A3: While the 1,2-oxazole ring is relatively stable, prolonged exposure to acidic silica can sometimes lead to degradation, especially if other sensitive functional groups are present.[7]

• Confirmation: Collect all fractions from the column, combine them, and evaporate the solvent. Obtain a ¹H NMR of the recovered material. Compare it to the NMR of your crude product. The appearance of new, unidentifiable peaks or the disappearance of characteristic peaks (e.g., the oxazole proton) suggests decomposition.

• Prevention:

  • Deactivate the Silica: Before loading your compound, flush the column with your mobile phase containing 1% triethylamine. This will neutralize the most acidic sites.[6]

  • Work Quickly: Do not let the compound sit on the column for extended periods. Prepare your fractions and run the column efficiently.

  • Use a Less Acidic Stationary Phase: Neutral alumina is a good alternative that minimizes the risk of acid-catalyzed degradation.[6]

Part 3: Troubleshooting Guide - Recrystallization

Recrystallization is an excellent technique for purifying solid compounds to a high degree, provided a suitable solvent can be found.[8][9]

Q1: I am struggling to find a good single solvent for recrystallization. What should I do?

A1: The ideal recrystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[4] If a single solvent isn't working, a two-solvent system is the next best choice.

• Procedure for a Two-Solvent System:

  • Choose a "soluble" solvent in which your compound is highly soluble, even at room temperature (e.g., Methanol, Ethyl Acetate).

  • Choose an "anti-solvent" in which your compound is poorly soluble, but which is miscible with the "soluble" solvent (e.g., Water, Hexane).

  • Dissolve your compound in the minimum amount of the hot "soluble" solvent.

  • While the solution is still hot, add the "anti-solvent" dropwise until the solution becomes faintly cloudy (this is the point of saturation).

  • Add a drop or two of the hot "soluble" solvent to redissolve the precipitate and make the solution clear again.

  • Allow the solution to cool slowly. Crystals should form.

Solvent Pair Example	Compound Solubility	Use Case
Ethyl Acetate / Hexane	Soluble in EtOAc, Insoluble in Hexane	For moderately polar compounds.
Methanol / Water	Soluble in MeOH, Insoluble in Water	For polar compounds capable of H-bonding.
Dichloromethane / Hexane	Soluble in DCM, Insoluble in Hexane	For less polar compounds.

Q2: My compound "oils out" as a liquid instead of forming crystals upon cooling. How can I fix this?

A2: "Oiling out" occurs when the solubility of the compound is exceeded at a temperature above its melting point, or if the solution is too concentrated.[6]

• Causality: The compound separates from the supersaturated solution as a liquid phase because the solution is too concentrated or the cooling is too rapid. Impurities can also sometimes inhibit crystal lattice formation.

• Solutions:

  • Reheat and Dilute: Reheat the solution until the oil redissolves completely. Add more of the crystallization solvent (10-20% more) to create a more dilute solution. Allow it to cool more slowly.

  • Reduce Cooling Rate: Let the flask cool to room temperature on the benchtop before moving it to an ice bath. Rapid cooling encourages oiling; slow cooling promotes crystal growth.[10]

  • Scratch or Seed: Gently scratch the inside of the flask with a glass rod at the solution's surface to create nucleation sites. If you have a pure crystal, add it as a "seed" to initiate crystallization.[10]

Q3: My isolated crystals are still colored, but I expect a white solid. How do I remove colored impurities?

A3: Colored impurities are often large, polar, conjugated molecules that can be removed with activated charcoal.

• Procedure:

  • Dissolve the impure solid in the minimum amount of hot recrystallization solvent.

  • Cool the solution slightly to prevent it from boiling over when the charcoal is added.

  • Add a very small amount of activated charcoal (a spatula tip's worth, typically 1-2% of the sample's weight).

  • Heat the mixture back to boiling for a few minutes. The colored impurities will adsorb to the surface of the charcoal.

  • Perform a hot gravity filtration to remove the charcoal.[10] This must be done quickly to prevent the desired compound from crystallizing prematurely in the funnel.

  • Allow the hot, colorless filtrate to cool and crystallize as usual.

Part 4: Protocol and Troubleshooting - Acid-Base Extraction

The basic amine group makes this compound a perfect candidate for purification via acid-base extraction, which separates it from neutral or acidic impurities.[11][12]

Caption: Figure 2: Acid-Base Extraction Workflow for an Amine.

Q1: What is a detailed protocol for performing an acid-base extraction on this compound?

A1:

• Dissolution: Dissolve the crude product in a suitable water-immiscible organic solvent, such as ethyl acetate (EtOAc) or dichloromethane (DCM).

• Acidic Wash: Transfer the solution to a separatory funnel and add an equal volume of 1M hydrochloric acid (HCl). Stopper the funnel, shake vigorously while venting frequently, and then allow the layers to separate.[13]

• Separation: The basic amine will be protonated to form its hydrochloride salt, which is soluble in the aqueous layer. Drain the lower aqueous layer and save it. The organic layer, containing neutral or acidic impurities, can be discarded or processed separately. Repeat the extraction of the organic layer with fresh 1M HCl to ensure complete transfer of the amine.[14]

• Basification: Combine the saved aqueous extracts in a flask and cool the flask in an ice bath. Slowly add a concentrated base, such as 2M sodium hydroxide (NaOH), with stirring until the solution is strongly basic (pH > 10, check with pH paper).

• Isolation: The neutral 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine will precipitate out of the aqueous solution as a solid. Collect the solid by vacuum filtration, wash it thoroughly with cold deionized water to remove excess salts, and dry it under vacuum.[13]

Q2: My final yield after acid-base extraction is very low. What went wrong?

A2: Low recovery can result from several factors.

• Incomplete Extraction: You may not have extracted the organic layer enough times. It is standard practice to perform 2-3 extractions with the aqueous acid to ensure all of the amine has been transferred.

• Incomplete Precipitation: The pH of the aqueous layer was not made sufficiently basic during the recovery step. Ensure the pH is well above the pKa of the amine's conjugate acid (typically pH > 10 for primary amines) to fully deprotonate it and cause precipitation.[12]

• Emulsion Formation: A stable emulsion may have formed between the organic and aqueous layers, trapping your product at the interface. To break an emulsion, try adding a small amount of brine (saturated NaCl solution) or filtering the mixture through a pad of Celite.

• Compound Solubility: If your amine hydrochloride salt has some solubility in the organic solvent, or if the neutral amine has some solubility in the basic aqueous solution, losses will occur. After basification, if no solid precipitates, you may need to perform a "back-extraction" by adding fresh organic solvent to extract the neutral amine from the basic aqueous layer.[13]

References

• Knize, M. G., & Felton, J. S. (1992). Chromatographic methods for the analysis of heterocyclic amine food mutagens/carcinogens. Journal of Chromatography B: Biomedical Sciences and Applications. Available from: [Link]

• Jhu, S.-C., et al. (2021). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography – Mass spectrometry. Journal of Food and Drug Analysis. Available from: [Link]

• Jhu, S.-C., et al. (2021). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography – Mass spectrometry. National Institutes of Health. Available from: [Link]

• Biotage. (2023). Is there an easy way to purify organic amines? Available from: [Link]

• Murkovic, M. (2007). Analysis of heterocyclic aromatic amines. Analytical and Bioanalytical Chemistry. Available from: [Link]

• University of Colorado Boulder. Acid-Base Extraction. Available from: [Link]

• University of California, Los Angeles. Recrystallization. Available from: [Link]

• Wikipedia. Acid–base extraction. Available from: [Link]

• ResearchGate. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents. Available from: [Link]

• CSB SJU Chemistry. (2020). Acid base extraction. YouTube. Available from: [Link]

• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction. Available from: [Link]

• OC-TV. (2020). Acid-Base Extraction Tutorial. YouTube. Available from: [Link]

• Rani, P., & Srivastava, V. (2021). An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. RSC Advances. Available from: [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. Available from: [Link]

• Chemistry LibreTexts. (2023). Recrystallization. Available from: [Link]

• Professor Dave Explains. (2020). Recrystallization. YouTube. Available from: [Link]

• Nevola, L., et al. (2018). Amide-functionalized 1,2,4-Triazol-5-amines as Covalent Inhibitors of Blood Coagulation Factor XIIa and Thrombin. National Institutes of Health. Available from: [Link]

• Pérez, J. M., et al. (2015). Synthesis of 3,5-Disubstituted Isoxazoles and Isoxazolines in Deep Eutectic Solvents. ACS Sustainable Chemistry & Engineering. Available from: [Link]

• Ballini, R., et al. (2012). Synthesis of 3,5-disubstituted isoxazoles by domino reductive Nef reaction/cyclization of β-nitroenones. Organic & Biomolecular Chemistry. Available from: [Link]

• Padwa, A., et al. (2021). 1-(3,4-Dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one. MDPI. Available from: [Link]

• ResearchGate. (2001). ChemInform Abstract: Synthesis of 3-(3,4-Dimethoxyphenyl)-1H-1,2,4-triazole-5-thiol and 2-Amino-5-(3,4-dimethoxyphenyl)-1,3,4-thiadiazole Derivatives Exhibiting Antiinflammatory Activity. Available from: [Link]

• Ghorab, M. M., et al. (2014). Synthesis, cytotoxicity, docking study, and tubulin polymerization inhibitory activity of novel 1-(3,4-dimethoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole-3-carboxanilides. Archiv der Pharmazie. Available from: [Link]

• Wróbel, M. Z., & Wójtowicz-Krawiec, A. (2018). Regioselective synthesis of methyl 5-(N-Boc-cycloaminyl)-1,2-oxazole-4-carboxylates as new amino acid-like building blocks. Beilstein Journal of Organic Chemistry. Available from: [Link]

• Maleki, A., et al. (2022). Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. Molecules. Available from: [Link]

• Labanauskas, L., et al. (2001). Synthesis of 3-(3,4-dimethoxyphenyl)-1 H-1,2,4-triazole-5-thiol and 2-amino-5-(3,4-dimethoxyphenyl)-1,3,4-thiadiazole derivatives exhibiting anti-inflammatory activity. Die Pharmazie. Available from: [Link]

• ResearchGate. (2015). Synthesis of 3,5-Disubstituted Isoxazoles and Isoxazolines in Deep Eutectic Solvents. Available from: [Link]

• ResearchGate. (2015). Synthesis and charecterization of impurities of an anticonvulsant drug, lamotrigine. Available from: [Link]

• Zhou, X., et al. (2020). Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides. National Institutes of Health. Available from: [Link]

• Joshi, S., et al. (2022). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Semantic Scholar. Available from: [Link]

• Google Patents. Process for the purification of p-aminophenol.

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• 14. m.youtube.com [m.youtube.com]

Navigating the Scale-Up Synthesis of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine: A Technical Support Guide

For researchers, process chemists, and drug development professionals, the journey from a laboratory-scale synthesis to a robust, scalable process is fraught with challenges. The synthesis of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine, a key heterocyclic scaffold, is no exception. This technical support center provides a comprehensive guide to troubleshooting and frequently asked questions (FAQs) encountered during the scale-up of its synthesis. Grounded in established chemical principles and practical, field-proven insights, this guide aims to empower you to navigate the complexities of process development and optimization.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable synthetic route to 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine?

A1: The most industrially viable and scalable route to 5-aminoisoxazoles, including the target molecule, is the cyclocondensation of a β-ketonitrile with hydroxylamine.[1][2] This method is favored for its straightforward nature and the accessibility of the starting materials. The key intermediate for this synthesis is 3-(3,4-dimethoxyphenyl)-3-oxopropanenitrile.

Q2: What are the primary challenges when scaling up the synthesis of 5-aminoisoxazoles?

A2: Scaling up this synthesis introduces several critical challenges that are often negligible at the lab scale. These include:

• Thermal Management: The reactions can be exothermic, and inefficient heat dissipation on a larger scale can lead to temperature spikes, promoting side reactions and creating safety hazards.[3][4][5][6][7]

• Mixing and Mass Transfer: Ensuring homogenous mixing in large reactors is crucial for maintaining consistent reaction rates and preventing localized "hot spots" or areas of high reagent concentration.[8]

• Purification Strategy: Lab-scale purification often relies on column chromatography, which is generally not feasible for large quantities. Developing a robust crystallization or extraction procedure is paramount for isolating the final product with high purity.[1][9][10][11]

• Reagent Handling and Safety: Managing large quantities of potentially hazardous reagents like hydroxylamine hydrochloride requires stringent safety protocols and specialized equipment.[12][13][14][15]

Q3: How does the choice of solvent impact the scale-up process?

A3: Solvent selection is critical for a successful scale-up. Beyond just dissolving the reactants, the solvent influences reaction kinetics, regioselectivity, and the ease of product isolation and purification. For large-scale production, factors such as cost, toxicity, environmental impact, and ease of recovery and recycling become primary considerations.[5]

Troubleshooting Guide: From Lab Bench to Pilot Plant

This section addresses specific issues you may encounter during the synthesis of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine, with a focus on scale-up considerations.

Issue 1: Low Yield of the β-Ketonitrile Intermediate

Potential Cause (Lab Scale): Incomplete reaction during the Claisen-Schmidt condensation to form the chalcone precursor, or during the subsequent reaction to form the β-ketonitrile.

Troubleshooting Steps (Lab Scale):

• Monitor the reaction progress meticulously using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Ensure the base used (e.g., sodium hydroxide, potassium hydroxide) is of good quality and used in the correct stoichiometry.

• Optimize the reaction temperature; some condensations may require gentle heating to proceed at a reasonable rate.[16]

Scale-Up Considerations & Solutions:

• Problem: Inefficient mixing in a large reactor can lead to localized depletion of the base or reactants, resulting in a stalled reaction.

• Solution: Ensure the reactor is equipped with an appropriate agitator for the viscosity of the reaction mixture. The addition of reagents should be controlled and potentially subsurface to ensure rapid dispersion.

• Problem: Poor temperature control can lead to the formation of byproducts, such as self-condensation of the ketone or Cannizzaro reaction of the aldehyde.[17]

• Solution: Utilize a reactor with a jacket for efficient heating and cooling. For highly exothermic steps, consider a semi-batch process where one of the reactants is added gradually to control the rate of heat generation.[7]

Issue 2: Formation of Impurities During Cyclization

Potential Cause (Lab Scale): The reaction of the β-ketonitrile with hydroxylamine can sometimes yield regioisomers or other byproducts, depending on the reaction conditions.

Troubleshooting Steps (Lab Scale):

• Carefully control the pH of the reaction mixture. The regioselectivity of the cyclization can be pH-dependent.

• Vary the solvent and temperature to find the optimal conditions for the desired 5-aminoisoxazole isomer.

Scale-Up Considerations & Solutions:

• Problem: Uncontrolled exotherms during the addition of hydroxylamine or base can lead to the degradation of reactants and products, or the formation of undesired side products.

• Solution: Conduct reaction calorimetry studies to understand the thermal profile of the reaction.[3][4][5][6][7] This data is crucial for designing a safe and efficient cooling protocol for the large-scale reactor. The addition of hydroxylamine should be slow and controlled, with continuous monitoring of the internal temperature.

• Problem: Hydroxylamine is an energetic material and can pose a significant safety risk, especially at scale.[12][13][14][15]

• Solution: Implement strict safety protocols for handling and charging hydroxylamine hydrochloride. Ensure the reactor is properly vented and equipped with emergency cooling systems. Consider using a solution of hydroxylamine to mitigate the risks associated with handling the solid.

Issue 3: Difficulty in Product Isolation and Purification

Potential Cause (Lab Scale): The final product, 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine, is a polar molecule, which can make extraction and purification challenging. Oily products that are difficult to crystallize are a common issue.

Troubleshooting Steps (Lab Scale):

• Experiment with a variety of solvent systems for extraction to find one that provides good partitioning of the product.

• For purification, explore different crystallization techniques, such as cooling crystallization, anti-solvent addition, or evaporative crystallization.[9][11]

Scale-Up Considerations & Solutions:

• Problem: Column chromatography is not a viable option for large-scale purification. A robust and reproducible crystallization method is essential.

• Solution: Develop a systematic approach to crystallization development. This includes solubility screening in various solvents, determining the metastable zone width, and optimizing cooling profiles and agitation rates to control crystal size and morphology.[9][10][11]

• Problem: The presence of polar impurities can hinder crystallization or lead to the formation of an impure product.

• Solution: Consider alternative work-up procedures to remove impurities before crystallization. This could involve pH adjustments and extractions, or treatment with activated carbon to remove colored impurities. For highly polar impurities, specialized techniques like Hydrophilic Interaction Liquid Chromatography (HILIC) could be considered for smaller scale, high-value batches, though this is less common for large-scale production.

Experimental Protocols

Protocol 1: Synthesis of 3-(3,4-dimethoxyphenyl)-3-oxopropanenitrile (β-Ketonitrile Intermediate)

This protocol is adapted from established procedures for Claisen-Schmidt condensation and subsequent conversion to a β-ketonitrile.

Reaction Setup:

• In a suitably sized reactor equipped with a mechanical stirrer, thermometer, and addition funnel, dissolve 3,4-dimethoxyacetophenone (1.0 eq) in a suitable solvent such as ethanol or toluene.

• In a separate vessel, prepare a solution of a suitable base, such as sodium ethoxide (1.1 eq) in ethanol.

Reagent Addition:

• Cool the solution of 3,4-dimethoxyacetophenone to 0-5 °C.

• Slowly add the base solution to the reactor, maintaining the temperature below 10 °C.

• After the addition of the base, add ethyl formate (1.2 eq) dropwise, again keeping the temperature below 10 °C.

Reaction and Work-up:

• Stir the reaction mixture at room temperature until the reaction is complete, as monitored by TLC or HPLC.

• Carefully quench the reaction by adding it to a mixture of ice and dilute acid (e.g., hydrochloric acid) to neutralize the base.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude β-ketoaldehyde.

• The crude intermediate can then be converted to the β-ketonitrile by reaction with hydroxylamine followed by dehydration, or through other established methods.

Protocol 2: Synthesis of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine

This protocol is adapted from the general procedure for the synthesis of 5-aminoisoxazoles from β-ketonitriles.[1][2]

Reaction Setup:

• In a reactor equipped for temperature control and stirring, dissolve 3-(3,4-dimethoxyphenyl)-3-oxopropanenitrile (1.0 eq) in a suitable solvent like ethanol.

• Add hydroxylamine hydrochloride (1.2 eq) to the solution.

Reaction and Work-up:

• Add a base, such as sodium acetate or triethylamine (1.5 eq), to the reaction mixture.

• Heat the mixture to reflux and monitor the reaction progress by TLC or HPLC.

• Once the reaction is complete, cool the mixture to room temperature and concentrate the solvent under reduced pressure.

• Add water to the residue and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer to obtain the crude product.

Purification:

• The crude product should be purified by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/heptane).

Data Presentation

Table 1: Troubleshooting Guide for Scale-Up Synthesis

Problem	Potential Cause at Scale	Recommended Solution
Low Yield	Inefficient heat transfer, poor mixing, reagent degradation.	Conduct reaction calorimetry, optimize agitation, control reagent addition rate.
Impurity Formation	Localized "hot spots", incorrect stoichiometry, prolonged reaction times.	Improve reactor temperature control, use calibrated dosing pumps, establish clear reaction endpoints.
Difficult Isolation	Product is an oil, high solubility in work-up solvents.	Develop a robust crystallization protocol (cooling, anti-solvent), screen for optimal extraction solvents.
Safety Concerns	Uncontrolled exotherms, handling of hazardous materials.	Perform thermal hazard analysis, implement strict SOPs for reagent handling, ensure proper reactor venting.

Visualization of the Synthetic Workflow

Caption: Synthetic workflow for 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine with key troubleshooting points.

References

• Syrris. (n.d.). Pharmaceutical Crystallization in drug development. Retrieved from [Link]

• MacLeod, A., et al. (2020). Integrated Purification and Formulation of an Active Pharmaceutical Ingredient via Agitated Bed Crystallization and Fluidized Bed Processing. Organic Process Research & Development.

• Stieger, N., & Liebenberg, W. (n.d.). Recrystallization of Active Pharmaceutical Ingredients. SciSpace. Retrieved from [Link]

• Mettler Toledo. (n.d.). Calorimetry in Chemical Development. Retrieved from [Link]

• Kshirsagar, R. J., et al. (2015). Reaction Calorimetry as a Tool for Thermal Risk Assessment and Improvement of Safe Scalable Chemical Processes. International Journal of Thermal and Environmental Engineering.

• Prime Process Safety Center. (n.d.). Reaction Calorimetry. Retrieved from [Link]

• Singh, J. (1998). Reaction calorimetry for process development: Recent advances. Thermochimica Acta.

• Syrris. (n.d.). Information on the Reaction Calorimetry application. Retrieved from [Link]

• Pure Synth. (2025). Key Factors for Successful Scale-Up in Organic Synthesis. Retrieved from [Link]

• Pharmaceutical Technology. (2016). Advances in Large-Scale Heterocyclic Synthesis. Retrieved from [Link]

• Edwards, P. N., et al. (2001). Preparation of a pharmaceutical intermediate: An example of how inherent safety can be maximised during the early stages of process development. IChemE Symposium Series.

• Active Pharmaceutical Ingredient Purification Advanced Techniques and Methods. (n.d.). Retrieved from [Link]

• Lab Manager. (2022). How to Scale Up a New Synthesis Reaction. Retrieved from [Link]

• Crow, J. M. (2012). When it comes to scaling up organic synthesis, it pays to think small. Chemistry World.

• Biotage. (2023). What can I use to purify polar reaction mixtures? Retrieved from [Link]

• Loba Chemie. (n.d.). HYDROXYLAMINE HYDROCHLORIDE FOR SYNTHESIS - Safety Data Sheet. Retrieved from [Link]

• Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. (n.d.). Retrieved from [Link]

• Keese, R. (2006). Practical Organic Synthesis: A Student's Guide. Wiley.

• Effect of hydroxylamine hydrochloride on chalcones. (n.d.). ResearchGate. Retrieved from [Link]

• A Study on Synthesis of Chalcone Derived -5- Membered Isoxazoline and Isoxazole Scaffolds. (2021).

• Reddit. (2023). Purification of strong polar and basic compounds. Retrieved from [Link]

• ACS Publications. (2010). Process Development and Scale-up of AG035029. Organic Process Research & Development.
• Der Pharma Chemica. (2012).
• PubMed Central (PMC). (2019). Synthesis of some new isoxazole compounds and their biological tyrosinase and antioxidant activities.
• Current Trends in Biotechnology and Pharmacy. (2018).
• ChemistryViews. (2025). Rapid Synthesis of 5-Amino-4-Cyanoxazoles in a Ball Mill.
• PubMed Central (PMC). (2019). In-Line Purification: A Key Component to Facilitate Drug Synthesis and Process Development in Medicinal Chemistry.

• Claisen-Schmidt Condensation. (n.d.). Retrieved from [Link]

• International Journal of Biology, Pharmacy and Allied Sciences. (2022).
• PubMed. (1993). One step regioselective synthesis of 5-aminoisoxazoles from nitrile oxides and alpha-cyanoenamines.
• PubMed Central (PMC). (2025).
• MDPI. (2024). Recent Developments in the Metal-Catalyzed Synthesis of Nitrogenous Heterocyclic Compounds.
• ScienceScholar. (2022). Synthesis of heterocyclic compounds and their utilities in the field biological science.

• Sciencemadness.org. (2012). problem in claisen condensation reaction. Retrieved from [Link]

• Nevolab. (n.d.).
• ResearchGate. (2020).
• American Chemical Society. (2006). A Convenient Synthesis of 4-Alkyl-5-aminoisoxazoles. Organic Letters.
• eScholarship.org. (2011).
• PubMed Central (PMC). (2023). Design and Synthesis of New 4-(3,4,5-Trimethoxyphenyl)

Sources

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Section 1: Understanding the Stability Challenges of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine

Technical Support Center: 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine

A Senior Application Scientist's Guide to Ensuring Compound Stability in In Vitro Assays

Welcome to the technical support center for 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on maintaining the stability and integrity of this compound throughout your in vitro experiments. As a Senior Application Scientist, my goal is to not only provide protocols but to explain the underlying scientific principles to empower you to troubleshoot and optimize your assays effectively.

The 1,2-oxazole (or isoxazole) ring is a common scaffold in medicinal chemistry, valued for its diverse biological activities.[1][2] However, the stability of this heterocyclic system can be a critical factor in the reproducibility and accuracy of in vitro assays. The primary concern for compounds like 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine is the potential for ring opening, which can be catalyzed by various factors present in typical assay conditions.

The Achilles' Heel: pH-Dependent Hydrolysis

The isoxazole ring is susceptible to both acid- and base-catalyzed hydrolysis.[3][4] This degradation often leads to the opening of the ring, forming inactive or different bioactive species that can confound experimental results.

• Acidic Conditions (pH < 3.5): Specific acid catalysis can occur, leading to degradation of the isoxazole moiety.[4]

• Basic Conditions (pH > 7.4): The compound is particularly vulnerable to base-catalyzed ring opening. This is a significant concern in many cell culture media, which are typically buffered around pH 7.4. Even slight increases in local pH can accelerate degradation.[3] For instance, the anti-inflammatory drug leflunomide, which also contains an isoxazole ring, shows noticeable decomposition at 37°C and pH 7.4.[3]

The Impact of Temperature

Elevated temperatures, such as the 37°C required for most cell-based assays, can significantly accelerate the rate of degradation, especially in combination with non-optimal pH.[3][4]

Oxidative and Photolytic Degradation

Oxazole rings can be susceptible to oxidation and photolysis.[5][6] While typically less of a concern than hydrolysis in standard in vitro assays, prolonged exposure to light or the presence of strong oxidizing agents in the assay buffer could contribute to compound instability.

Section 2: Troubleshooting Guide

This section addresses specific problems you might encounter and provides a logical workflow for diagnosing and resolving them.

Issue: Poor Reproducibility of Assay Results

Potential Cause: Degradation of the compound in the stock solution or during the experiment.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor assay reproducibility.

Step-by-Step Guide:

• Assess Stock Solution Stability:

  • Rationale: The first point of failure is often the stock solution, especially if it has been stored for an extended period or subjected to multiple freeze-thaw cycles. While many compounds are stable in DMSO, water content can be a significant factor in degradation.[7][8]

  • Action: Analyze an aliquot of your stock solution using LC-MS to determine its purity.[9] Compare this to the purity at the time of initial preparation if available.

  • Solution: If degradation is observed, prepare a fresh stock solution in anhydrous DMSO.[9] For long-term storage, aliquot the stock solution into single-use vials to minimize freeze-thaw cycles and exposure to atmospheric moisture.[7][10] Store at -20°C or -80°C in amber vials to protect from light.[9][11]

• Evaluate Stability in Assay Buffer/Media:

  • Rationale: The aqueous environment of the assay buffer or cell culture medium is often where degradation is most pronounced.

  • Action: Prepare a solution of the compound in your assay buffer or medium at the final working concentration. Incubate this solution under the same conditions as your experiment (e.g., 37°C, 5% CO2). Take aliquots at various time points (e.g., 0, 2, 4, 8, 24 hours) and analyze them by LC-MS to quantify the amount of remaining parent compound.[12]

  • Solution: If significant degradation is observed, consider the following modifications:

    • Reduce Incubation Time: If the assay allows, shorten the incubation period with the compound.

    • pH Optimization: If possible, adjust the pH of your assay buffer to be within a more stable range for the compound (ideally between pH 3-5, though this may not be compatible with cell-based assays).[13][14]

    • Use of Stabilizing Agents: Consider the addition of antioxidants like ascorbic acid or tocopherol if oxidation is suspected.[11][15] For cell culture, specialized supplements can also help stabilize small molecules.[16]

Issue: Decreasing Compound Potency Over Time in a High-Throughput Screen (HTS)

Potential Cause: "Edge effects" in microplates or systematic degradation during a long HTS run.

Troubleshooting Workflow:

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• 16. 細胞培養サプリメント・試薬 [sigmaaldrich.com]

Troubleshooting common side reactions in the synthesis of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine

Welcome to the technical support guide for the synthesis of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine. This document is intended for researchers, chemists, and drug development professionals who are working with this important heterocyclic scaffold. The 5-aminoisoxazole moiety is a privileged structure in medicinal chemistry, and its successful synthesis is crucial for many research endeavors.[1]

This guide provides in-depth troubleshooting for common side reactions and synthetic challenges, structured in a practical question-and-answer format. Our goal is to move beyond simple procedural steps to explain the underlying chemical principles, enabling you to diagnose and resolve issues effectively in your laboratory.

Core Synthesis Overview

The most common and direct route to 3-aryl-5-aminoisoxazoles is the cyclocondensation of a β-ketonitrile with hydroxylamine.[2][3] In this case, the precursor is 3-(3,4-dimethoxyphenyl)-3-oxopropanenitrile, which reacts with hydroxylamine, typically in the presence of a base, to form the target isoxazole ring.

While the reaction appears straightforward, its success is sensitive to substrate purity, reagent stoichiometry, and reaction conditions. Deviations can lead to a range of side products that complicate purification and reduce yields.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Method Refinement for Consistent Results in Biological Assays with 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine

Welcome to the technical support center for researchers utilizing 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine in biological assays. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions, ensuring the consistency, reliability, and reproducibility of your experimental results. We will delve into the causality behind experimental choices and offer protocols that serve as self-validating systems.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the use of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine in a research setting.

Q1: What are the primary challenges when working with a novel small molecule like 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine in cell-based assays?

A1: When introducing a novel small molecule into a biological assay, researchers often face challenges related to compound stability, solubility, and potential off-target effects or assay interference.[1][2][3] For 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine, it is crucial to first establish its stability and solubility in your specific cell culture medium and conditions. A gradual loss of activity over the course of a multi-day experiment could indicate degradation in the culture medium or adsorption to plasticware.[3] Furthermore, the dimethoxyphenyl moiety might contribute to autofluorescence, which could interfere with fluorescent-based readouts.[1][4]

Q2: How can I determine the optimal concentration range for 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine in my initial experiments?

A2: The optimal concentration range should be determined empirically through a dose-response experiment. We recommend starting with a broad range of concentrations, for example, from 1 nM to 100 µM, using a semi-logarithmic dilution series. This will help you identify the concentration at which the compound exhibits its desired biological effect, as well as any potential cytotoxicity at higher concentrations. It is also important to include appropriate vehicle controls (e.g., DMSO) to account for any solvent effects.

Q3: What are the best practices for preparing and storing stock solutions of this compound?

A3: For consistent results, stock solutions of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine should be prepared in a high-quality, anhydrous solvent such as dimethyl sulfoxide (DMSO). We recommend preparing a high-concentration primary stock (e.g., 10-50 mM), which can then be used to make smaller, single-use aliquots. These aliquots should be stored at -20°C or -80°C to minimize degradation from repeated freeze-thaw cycles. Before use, ensure the thawed aliquot is brought to room temperature and vortexed thoroughly to ensure homogeneity. Precipitation upon thawing can indicate that the solubility limit has been exceeded at the storage temperature.[3]

Section 2: Troubleshooting Guide - Addressing Inconsistent Assay Results

This section provides a structured approach to troubleshooting common issues encountered during biological assays with 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine.

Issue 1: High Variability Between Replicate Wells

Q: I'm observing significant variability in the readouts between my replicate wells treated with 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine. What could be the cause?

A: High variability between replicates is a common issue in microplate-based assays and can stem from several factors.[5][6] The primary culprits are often inconsistent cell seeding, poor compound mixing, or edge effects in the microplate.

Troubleshooting Steps:

• Optimize Cell Seeding Technique: Uneven cell distribution is a major source of variability.[4][5] Ensure your cell suspension is homogenous before and during seeding. Employ a consistent pipetting technique, and consider gently rocking the plate after seeding to ensure an even distribution of cells.

• Ensure Thorough Compound Mixing: After adding 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine to the wells, ensure it is thoroughly mixed with the culture medium. Inadequate mixing can lead to concentration gradients within the well. Gentle orbital shaking of the plate after compound addition can improve consistency.

• Mitigate Edge Effects: The outer wells of a microplate are more susceptible to evaporation, leading to changes in media and compound concentration. To minimize this "edge effect," consider not using the outermost wells for experimental samples. Instead, fill them with sterile water or media to create a humidity barrier.

• Check for Compound Precipitation: At higher concentrations, the compound may precipitate out of solution in the culture medium. Visually inspect the wells under a microscope for any signs of precipitation. If observed, you may need to adjust the solvent concentration or lower the working concentration of the compound.

Issue 2: Poor Z'-factor and a Small Assay Window

Q: My assay is producing a low Z'-factor, indicating a small separation between my positive and negative controls. How can I improve my assay window?

A: A low Z'-factor suggests that the difference between your positive and negative controls is not large enough relative to the variability in your measurements. This can be due to suboptimal assay conditions or issues with the compound's activity.

Troubleshooting Steps:

• Optimize Incubation Time: The effect of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine may be time-dependent. Perform a time-course experiment to determine the optimal incubation period that yields the largest difference between your controls.

• Adjust Cell Seeding Density: The number of cells per well can significantly impact the assay window.[7] Test different cell seeding densities to find the optimal number that provides a robust signal without overcrowding the wells.

• Re-evaluate Control Concentrations: Ensure that the concentrations of your positive and negative controls are appropriate for the assay. The positive control should elicit a maximal response, while the negative control should represent the baseline.

• Assess Compound Stability: As mentioned in the FAQs, compound degradation can lead to a weaker than expected signal. Confirm the stability of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine under your assay conditions.[3]

Table 1: Key Parameters for Assay Optimization

Parameter	Recommended Range	Rationale for Optimization
Cell Seeding Density	5,000 - 50,000 cells/well (96-well plate)	To ensure a measurable signal without over-confluence.[7]
Compound Concentration	1 nM - 100 µM	To determine the optimal dose-response range.
Incubation Time	4 - 72 hours	To identify the time point of maximum biological effect.
DMSO Concentration	< 0.5% (v/v)	To minimize solvent-induced cytotoxicity.

Issue 3: Suspected Assay Interference

Q: I am concerned that 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine might be interfering with my fluorescence-based assay readout. How can I test for this?

A: Compound interference is a significant source of false-positive or false-negative results in high-throughput screening.[1][2] For fluorescence-based assays, the most common interference is the compound's intrinsic fluorescence (autofluorescence).

Troubleshooting Protocol: Assessing Compound Autofluorescence

• Prepare a "Compound-Only" Plate: In a microplate identical to the one used for your assay, add 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine at the same concentrations used in your experiment to wells containing cell-free assay buffer or medium.

• Include a "Buffer-Only" Control: Have wells that contain only the assay buffer or medium to serve as your background control.

• Read the Plate: Measure the fluorescence of the plate using the same excitation and emission wavelengths as your main experiment.

• Analyze the Data: If the fluorescence intensity of the "compound-only" wells is significantly higher than the "buffer-only" wells, this indicates that the compound is autofluorescent at the tested wavelengths.

Workflow for Mitigating Autofluorescence

Caption: A workflow for identifying and mitigating compound autofluorescence.

Section 3: Advanced Protocols for Ensuring Data Integrity

This section provides a detailed protocol for a critical aspect of working with small molecules: assessing their stability in the experimental medium.

Protocol: Assessing the Stability of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine in Cell Culture Medium

Objective: To determine the stability of the compound in the complete cell culture medium under standard incubation conditions (e.g., 37°C, 5% CO₂).

Materials:

• 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine stock solution (e.g., 10 mM in DMSO)

• Complete cell culture medium (the same used in your assays)

• HPLC-grade solvents (e.g., acetonitrile, water)

• HPLC system with a UV detector

Procedure:

• Prepare the Test Solution: Spike the complete cell culture medium with 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine to a final concentration relevant to your experiments (e.g., 10 µM).

• Time Point Zero (T=0): Immediately after preparation, take an aliquot of the test solution. This will serve as your baseline measurement.

• Incubation: Place the remaining test solution in a cell culture incubator under your standard experimental conditions.

• Time Points: At various time points (e.g., 2, 4, 8, 24, 48 hours), remove aliquots of the test solution.

• Sample Preparation for HPLC: For each time point, precipitate proteins from the medium (e.g., by adding an equal volume of cold acetonitrile). Centrifuge to pellet the precipitate and collect the supernatant.

• HPLC Analysis: Analyze the supernatant from each time point using a suitable HPLC method to quantify the amount of intact 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine.

• Data Analysis: Compare the peak area of the compound at each time point to the peak area at T=0. A decrease in the peak area over time indicates degradation of the compound.

Data Interpretation:

• >90% of compound remaining: The compound is considered stable under the assay conditions.

• 50-90% of compound remaining: The compound has moderate stability. Consider this when interpreting results from long-term assays.

• <50% of compound remaining: The compound is unstable. It may be necessary to replenish the compound during the assay or consider a different assay format.

Signaling Pathway Visualization (Hypothetical)

Should 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine be identified as an inhibitor of a specific kinase pathway, the following diagram illustrates a hypothetical mechanism of action.

Caption: Hypothetical inhibition of Kinase B by 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine.

By systematically addressing these common challenges and implementing robust validation protocols, researchers can significantly enhance the quality and consistency of their data when working with 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine and other novel small molecules.

References

• Bioassay Evolution: Finding Best Practices for Biopharmaceutical Quality Systems. (2020). BPI-US. Retrieved from [Link]

• The Ultimate Guide to Troubleshooting Microplate Assays. (2024). Bitesize Bio. Retrieved from [Link]

• High-Throughput Screening in Drug Discovery Explained. (2025). Technology Networks. Retrieved from [Link]

• CHALLENGES IN SECONDARY ANALYSIS OF HIGH THROUGHPUT SCREENING DATA. (n.d.). Retrieved from [Link]

• How to Troubleshoot Common In-cell Western Issues. (2024). Azure Biosystems. Retrieved from [Link]

• Troubleshooting Cell based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An. (2021). YouTube. Retrieved from [Link]

• Reporting biological assay screening results for maximum impact. (n.d.). PubMed Central. Retrieved from [Link]

• Optimizing Bioassays for Biologics. (n.d.). Immunogenicity and Bioassay Summit. Retrieved from [Link]

• A troubleshooting guide to microplate-based assays. (n.d.). BMG LABTECH. Retrieved from [Link]

• Ten Tips for Optimizing Cell-Based Assays. (2018). Biocompare. Retrieved from [Link]

• Detecting and overcoming systematic bias in high-throughput screening technologies: a comprehensive review of practical issues and methodological solutions. (2015). Briefings in Bioinformatics. Retrieved from [Link]

• Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. (n.d.). PubMed Central. Retrieved from [Link]

• Challenges of HTS in early-stage drug discovery. (n.d.). Axxam SpA. Retrieved from [Link]

• Structure-Based Optimization of Covalent, Small-Molecule Stabilizers of the 14-3-3σ/ERα Protein–Protein Interaction from Nonselective Fragments. (2023). PubMed Central. Retrieved from [Link]

• Optimizing Stability in Dynamic Small-Molecule Binding Proteins. (n.d.). Read by QxMD. Retrieved from [Link]

• Optimizing stability in dynamic small-molecule binding proteins. (2025). bioRxiv. Retrieved from [Link]

• Biophysical Approaches to Small Molecule Discovery and Validation. (2021). YouTube. Retrieved from [Link]

• Synthesis and Anticancer Activity of 1,3,4-Thiadiazoles with 3-Methoxyphenyl Substituent. (n.d.). MDPI. Retrieved from [Link]

• ChemInform Abstract: Synthesis of 3-(3,4-Dimethoxyphenyl)-1H-1,2,4-triazole-5-thiol and 2-Amino-5-(3,4-dimethoxyphenyl)-1,3,4-thiadiazole Derivatives Exhibiting Antiinflammatory Activity. (2025). ResearchGate. Retrieved from [Link]

• Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents. (n.d.). National Institutes of Health. Retrieved from [Link]

• 1 H-1,2,4-triazole-5-thiol and 2-amino-5-(3,4-dimethoxyphenyl)-1,3,4-thiadiazole derivatives exhibiting anti-inflammatory activity. (n.d.). PubMed. Retrieved from [Link]

• Synthesis and biological activity of 5-(4-methoxyphenyl)-oxazole derivatives. (2015). PubMed. Retrieved from [Link]

• Synthesis of Two Novel 3-Amino-5-[4-chloro-2-phenoxyphenyl]-4H-1,2,4-triazoles with Anticonvulsant Activity. (n.d.). Retrieved from [Link]

• Synthesis and bioevaluation of N-(3,4,5-trimethoxyphenyl)-1H-pyrazolo[3,4-b]pyridin-3-amines as tubulin polymerization inhibitors with anti-angiogenic effects. (2021). PubMed. Retrieved from [Link]

• 5-(3,5-Dinitrophenyl)-1,3,4-oxadiazol-2-amine derivatives, their precursors, and analogues: Synthesis and evaluation of novel highly potent antitubercular agent. (2025). PubMed. Retrieved from [Link]

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Optimizing dosage and incubation times for 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine in cell culture

A Guide for Experimental Optimization in Cell Culture

Introduction: Characterizing a Novel Bioactive Compound

Welcome to the technical guide for 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine. As a compound with a structure related to isoxazoles and other heterocyclic entities known for a range of biological activities, including potential anti-inflammatory or anticancer effects, its characterization in cellular models is a critical first step.[1][2][3] This guide is designed for researchers, scientists, and drug development professionals to establish a robust experimental framework for this and other novel small molecules.

Since this compound is not extensively characterized in the public domain, this document provides a comprehensive, first-principles approach to determining its optimal dosage and incubation parameters de novo. We will proceed from fundamental questions to detailed experimental protocols and troubleshooting, ensuring that your results are both reliable and reproducible. The core principle of this guide is to empower you to build a self-validating experimental system.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions when working with a new compound.

Q1: What are the first steps I should take before using this compound in a cell-based assay?

A: Before any biological experiment, you must understand the compound's basic physicochemical properties.[4]

• Solubility: Determine the best solvent for creating a high-concentration stock solution. Dimethyl sulfoxide (DMSO) is a common choice for many small molecules, but its concentration in the final culture medium should be kept low (typically <0.5%, ideally <0.1%) to avoid solvent-induced toxicity.[4] Always run a "vehicle-only" control to account for any effects of the solvent.[5]

• Stability: Check the supplier's datasheet for information on stability in solution and sensitivity to light or temperature.[6] If not available, it is best practice to prepare fresh dilutions from a frozen stock for each experiment.

• Purity: Always use a high-purity source of the compound to ensure that the observed effects are not due to contaminants.

Q2: What is a reasonable starting concentration range for a completely new compound?

A: For an unknown compound, it is essential to screen a wide range of concentrations to capture the full dose-response curve. A logarithmic or semi-log dilution series is most effective.[7][8] A standard starting range might span from low nanomolar (nM) to high micromolar (µM), for example:

• 10 nM, 100 nM, 1 µM, 10 µM, 50 µM, 100 µM. This broad range helps identify the concentration at which the compound begins to exert a biological effect and where it reaches maximal effect or toxicity.[7]

Q3: What are typical incubation times to test?

A: The compound's mechanism of action dictates the optimal incubation time.[9]

• Short-term (4-24 hours): Often sufficient for compounds that trigger rapid signaling events, apoptosis, or acute cytotoxicity.

• Mid-term (48 hours): A common time point for assessing effects on cell proliferation, as it allows for at least one full cell doubling cycle for many common cancer cell lines.

• Long-term (72+ hours): Useful for detecting cytostatic effects (slowing of growth) or for compounds that require longer to induce a cellular phenotype. A good starting point is to test at 24, 48, and 72 hours to build a kinetic profile of the compound's activity.[9]

Q4: Which cell-based assays are most appropriate for an initial screen?

A: The choice of assay depends on the presumed effect of the compound (e.g., cell death vs. growth inhibition).

• For Cytotoxicity (Cell Death): Assays that measure membrane integrity are ideal. The Lactate Dehydrogenase (LDH) assay, which measures the release of LDH from damaged cells into the culture medium, is a gold standard.[10]

• For Cell Viability (Metabolic Activity): Tetrazolium-based assays like the MTT or MTS assay are widely used.[11][12] These colorimetric assays measure the metabolic activity of mitochondrial dehydrogenases, which is generally proportional to the number of viable cells.

• For Apoptosis (Programmed Cell Death): If you suspect the compound induces apoptosis, a Caspase-Glo® 3/7 assay can be used to measure the activity of key executioner caspases.[13][14]

Part 2: Core Experimental Protocols & Workflow

This section provides detailed, step-by-step methodologies for determining the optimal dosage (IC50) and incubation time for 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine.

Overall Experimental Workflow

The following diagram outlines the logical flow from compound preparation to final data analysis.

Caption: General workflow for compound optimization.

Protocol 1: Determining the Optimal Dose-Response (IC50 Value)

This protocol uses an MTT assay to determine the concentration of the compound that inhibits cell viability by 50% (IC50).

Materials:

• 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine

• Sterile, high-purity DMSO

• Chosen cell line (e.g., MCF-7, A549)

• Complete cell culture medium

• Sterile 96-well flat-bottom plates

• MTT reagent (5 mg/mL in PBS)

• Solubilization buffer (e.g., 4 mM HCl, 0.1% NP40 in isopropanol, or SDS-HCl solution)[12][15]

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding:

  • One day prior to treatment, seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of medium.[12] The goal is for cells to be in the exponential growth phase at the time of assay, and the vehicle-control wells should not exceed 80-90% confluency by the end of the experiment.[8]

• Compound Preparation:

  • Prepare a 10 mM stock solution of the compound in DMSO.

  • Perform a serial dilution to create working solutions. For example, to achieve final well concentrations of 0.1, 1, 10, and 100 µM, you would prepare intermediate dilutions in culture medium at 2x the final concentration (0.2, 2, 20, 200 µM).

• Cell Treatment:

  • Remove the old medium from the cells.

  • Add 100 µL of the medium containing the appropriate concentration of the compound (or vehicle control) to each well. Refer to the plate layout table below.

• Incubation:

  • Incubate the plate for your chosen time point (e.g., 48 hours) at 37°C in a 5% CO2 incubator.

• MTT Assay:

  • Add 10-20 µL of MTT stock solution (5 mg/mL) to each well.[11][15]

  • Incubate for 2-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan crystals.[11]

  • Carefully aspirate the medium.

  • Add 100-150 µL of solubilization buffer to each well to dissolve the formazan crystals.[15]

  • Cover the plate in foil and place it on an orbital shaker for 15 minutes to ensure complete dissolution.[15]

• Data Acquisition:

  • Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 620-630 nm can be used to subtract background noise.[15]

Data Presentation: Example 96-Well Plate Layout

Proper plate setup is crucial for reliable data. This includes blanks, vehicle controls, and multiple replicates.

Plate Column

1

2

3

4

5

6

7

8

9

10

11

12

Row A-C

Blank

Vehicle

C1

C2

C3

C4

C5

C6

C7

C8

C9

C10

Row D-F

Blank

Vehicle

C1

C2

C3

C4

C5

C6

C7

C8

C9

C10

Row G-H

Spare

Spare

Spare

Spare

Spare

Spare

Spare

Spare

Spare

Spare

Spare

Spare

Legend:

• Blank: Medium only (no cells). Used for background subtraction.

• Vehicle: Cells + Medium + DMSO (at the highest concentration used in any well). Represents 100% viability.

• C1-C10: Cells + Medium + Compound at 10 different concentrations (e.g., in a log series).

Protocol 2: Determining Optimal Incubation Time

This protocol helps determine the kinetics of the compound's effect.

Procedure:

• Setup: Prepare three identical 96-well plates as described in Protocol 1. Use a focused range of concentrations around the approximate IC50 value determined from the initial dose-response experiment.

• Incubation & Assay:

  • Process Plate 1 at 24 hours .

  • Process Plate 2 at 48 hours .

  • Process Plate 3 at 72 hours .

• Analysis:

  • Calculate the IC50 value for each time point.

  • Compare the IC50 values. A significant decrease in the IC50 value at later time points suggests a cytostatic effect or a slow-acting cytotoxic mechanism. If the IC50 remains stable after 24 hours, the compound likely acts quickly.[9][16] This information is critical for designing future mechanism-of-action studies.

Part 3: Troubleshooting Guide

Even with robust protocols, issues can arise. This section provides solutions to common problems.

Caption: Troubleshooting common experimental issues.

Q5: My results show high variability between triplicate wells. What's wrong?

A: High variability is often due to technical inconsistencies.

• Uneven Cell Seeding: Ensure your cell suspension is homogenous and free of clumps before and during plating.

• Pipetting Inaccuracy: Use calibrated pipettes and practice consistent technique, especially when performing serial dilutions. For 96-well plates, multichannel pipettes can improve consistency.[8]

• Edge Effects: The outer wells of a 96-well plate are prone to evaporation. Avoid using the outermost wells for critical measurements or ensure proper humidification by filling them with sterile PBS.

Q6: The compound shows no effect, even at the highest concentration. What should I do?

A: This could be biological or technical.

• Check Solubility: Visually inspect your highest concentration dilutions. If you see precipitate, the compound is not fully dissolved, and the actual concentration is lower than calculated.[4] You may need to use a different solvent or a lower stock concentration.

• Expand Concentration Range: The compound may only be active at higher concentrations. Perform a new experiment extending the range up to 100-200 µM.[7]

• Compound Inactivity: The compound may simply be inactive or non-toxic in your chosen cell line or assay. Consider testing on a different cell line or using an orthogonal assay to confirm the lack of effect.[17]

Q7: My vehicle control (DMSO) is killing the cells. Why?

A: Most cell lines tolerate DMSO up to 0.5%, but some are more sensitive.

• Verify DMSO Concentration: Double-check your dilution calculations to ensure the final DMSO concentration is as low as possible (ideally ≤0.1%).

• Run a DMSO Dose-Response: Treat your cells with a range of DMSO concentrations (e.g., 0.05% to 1.0%) to determine the maximum tolerated level for your specific cell line.

Appendix: Core Assay Protocols

For your convenience, here are brief summaries of other relevant assays.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

Measures membrane integrity by quantifying LDH released from damaged cells.[18]

• Treat cells as described in Protocol 1.

• After incubation, transfer a small aliquot of supernatant from each well to a new plate.[19]

• Add the LDH reaction mixture (containing lactate, NAD+, and a tetrazolium salt) to the supernatant.

• Incubate for 30 minutes at room temperature, protected from light.[5][19]

• Measure absorbance (typically at 490 nm). Higher absorbance correlates with more cell death.

Caspase-3/7 Activity Assay (Apoptosis)

Measures the activity of executioner caspases-3 and -7, key mediators of apoptosis.[13]

• Treat cells in a white-walled 96-well plate suitable for luminescence.

• After incubation, add an equal volume of Caspase-Glo® 3/7 Reagent directly to each well.[14] This reagent contains a proluminescent substrate (containing the DEVD sequence) and lyses the cells.[13]

• Mix briefly on a plate shaker and incubate at room temperature for 1-2 hours.[20]

• Measure luminescence with a plate reader. Higher luminescence indicates greater caspase-3/7 activity.

References

• Abcam. (n.d.). MTT assay protocol.
• Promega Corporation. (n.d.). Caspase-Glo® 3/7 Assay Protocol.
• OPS Diagnostics. (n.d.). Lactate Dehydrogenase (LDH) Assay Protocol.
• Thermo Fisher Scientific. (n.d.). Cytotoxicity Assays.
• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual.
• Ahmed, S. A., et al. (2024). Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery.
• Thermo Fisher Scientific. (n.d.). CyQUANT MTT Cell Proliferation Assay Kit Protocol.
• Provost, J. & Wallert, M. (2025). MTT Proliferation Assay Protocol.
• Alfa Cytology. (n.d.). In Vitro Cytotoxicity Assay.
• Scribd. (n.d.). MTT Assay Protocol for Lab Use.
• Abcam. (n.d.). LDH assay kit guide: Principles and applications.
• NorthEast BioLab. (n.d.). Cell Cytotoxicity Assay, Cell Toxicity Assay.
• Creative Bioarray. (n.d.). Caspase Activity Assay.
• Kosheeka. (2025). In Vitro Cytotoxicity Assays: Applications in Drug Discovery.
• National Center for Biotechnology Information. (n.d.). Caspase Protocols in Mice.
• Promega Corporation. (n.d.). LDH-Glo™ Cytotoxicity Assay Technical Manual.
• protocols.io. (2024). LDH cytotoxicity assay.
• protocols.io. (2025). Caspase 3/7 Activity.
• Cell Biologics Inc. (n.d.). LDH Assay.
• Cell Signaling Technology. (n.d.). Caspase-3 Activity Assay Kit.
• Sigma-Aldrich. (n.d.). Improving Reproducibility: Best Practices for Small Molecules.
• National Center for Biotechnology Information. (n.d.). Figure 3. [Determination of compound incubation time...]. Assay Guidance Manual.
• TheWell Bioscience. (n.d.). What is the optimal incubation time?.
• YouTube. (2023). Calculating Amount of Drug Needed for Cell Culture: Practical Guide.
• Scribd. (n.d.). Optimal Antibiotic Dosing for Cell Lines.
• ResearchGate. (2015). How can I determine incubation time of an anticancer drug in vitro MTT assay?.
• ResearchGate. (2021). Dose optimization for cell culture.
• National Institutes of Health. (n.d.). A Beginner's Guide to Cell Culture: Practical Advice for Preventing Needless Problems.
• National Institutes of Health. (n.d.). Assessing chemotherapy dosing strategies in a spatial cell culture model.
• Sorger Lab. (2017). Measuring Cancer Drug Sensitivity and Resistance in Cultured Cells. Current Protocols in Chemical Biology.
• National Institutes of Health. (2019). The optimal incubation time for in vitro hemocompatibility testing.
• National Institutes of Health. (n.d.). Cell cultures in drug development: Applications, challenges and limitations.
• BOC Sciences. (n.d.). Common problems encountered in cell culture and their causes.
• MDPI. (n.d.). Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches.
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Reference Data & Comparative Studies

Comparative Efficacy and Mechanistic Analysis of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine (ISO-1) Against Targeted and Conventional Anticancer Agents

An in-depth guide for researchers, scientists, and drug development professionals.

The isoxazole moiety is a versatile heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its presence in numerous biologically active compounds.[1] Isoxazole derivatives have demonstrated a wide range of anticancer activities, including the induction of apoptosis, inhibition of protein kinases, and disruption of tubulin polymerization.[2][3] This guide will explore the potential of ISO-1 as a novel anticancer candidate by comparing its performance with agents that represent different mechanistic classes: Paclitaxel (a microtubule stabilizer), Gefitinib (an EGFR inhibitor), and Vemurafenib (a BRAF inhibitor).

Part 1: Mechanistic Overview of Compared Agents

A fundamental aspect of drug development is understanding the mechanism of action. The selected comparator agents operate on distinct cellular pathways, providing a robust framework for evaluating the unique properties of ISO-1.

1.1. 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine (ISO-1): A Multi-Targeted Approach

While the specific molecular targets of ISO-1 are under investigation, the broader class of isoxazole derivatives is known to exert its anticancer effects through various mechanisms.[4] These include:

• Induction of Apoptosis: Many isoxazole-containing compounds have been shown to trigger programmed cell death, a critical pathway for eliminating cancerous cells.[2]

• Kinase Inhibition: The isoxazole scaffold can be tailored to inhibit key signaling kinases involved in cell proliferation and survival, such as those in the EGFR and PI3K/Akt pathways.[2][5]

• Tubulin Polymerization Disruption: Some derivatives interfere with microtubule dynamics, a mechanism shared with established chemotherapeutics like taxanes.[4]

Given this background, ISO-1 is hypothesized to function as a multi-targeted agent, potentially offering advantages in overcoming the resistance mechanisms that often develop against single-target drugs.[6]

1.2. Comparator Agents: Established Mechanisms

• Paclitaxel: A cornerstone of chemotherapy, Paclitaxel stabilizes microtubules, leading to the arrest of the cell cycle at the G2/M phase and subsequent induction of apoptosis. Its broad cytotoxicity against rapidly dividing cells is effective but also a source of significant side effects.[7]

• Gefitinib: A targeted therapy, Gefitinib is a tyrosine kinase inhibitor (TKI) that specifically targets the Epidermal Growth Factor Receptor (EGFR).[8] By blocking the EGFR signaling pathway, it inhibits cancer cell proliferation, survival, and metastasis in tumors where this pathway is overactive.[9][10]

• Vemurafenib: This agent is a potent inhibitor of the BRAF kinase, specifically the V600E mutant form, which is a common driver mutation in melanoma and other cancers.[11][12] It blocks the constitutively active BRAF-MEK-ERK signaling pathway, thereby halting uncontrolled cell proliferation.[13]

Key Signaling Pathways in Oncology

To visualize the intervention points of these agents, it is crucial to understand the signaling cascades they target. The following diagrams illustrate three of the most critical pathways in cancer progression.

Figure 1: EGFR Signaling Pathway and Gefitinib's point of inhibition.

Figure 2: BRAF-MEK-ERK pathway with Vemurafenib targeting the BRAF V600E mutation.

Part 2: Comparative Experimental Data

The following data represents a hypothetical, yet plausible, outcome of preclinical studies designed to evaluate the efficacy and selectivity of ISO-1. The experiments are conducted on cell lines chosen for their relevance to the comparator drugs' known targets:

• A549: Non-small cell lung cancer (often EGFR-driven).

• A375: Malignant melanoma (BRAF V600E positive).

• MCF-7: Breast adenocarcinoma (a more general cancer type).

• MRC-5: Normal human lung fibroblasts (to assess selectivity).[7]

In Vitro Cytotoxicity: IC50 Values

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. The values below were determined using the MTT assay after a 72-hour exposure.

Compound	A549 (Lung Cancer) IC50 (µM)	A375 (Melanoma) IC50 (µM)	MCF-7 (Breast Cancer) IC50 (µM)	MRC-5 (Normal Fibroblast) IC50 (µM)	Selectivity Index (MRC-5 IC50 / A375 IC50)
ISO-1	7.5 ± 0.8	5.2 ± 0.6	9.8 ± 1.1	45.1 ± 4.2	8.7
Paclitaxel	0.05 ± 0.01	0.02 ± 0.005	0.03 ± 0.007	0.15 ± 0.03	7.5
Gefitinib	1.2 ± 0.2	25.6 ± 3.1	18.4 ± 2.5	> 50	> 1.95
Vemurafenib	30.1 ± 3.5	0.5 ± 0.07	22.7 ± 2.9	> 50	> 100

Data are presented as mean ± standard deviation.

Interpretation:

• ISO-1 shows broad-spectrum activity against all tested cancer cell lines with moderate potency. Importantly, it displays a favorable selectivity index, suggesting it is significantly more toxic to cancer cells than normal cells.

• Paclitaxel is highly potent but shows lower selectivity, reflecting its mechanism as a general cytotoxic agent.[14]

• Gefitinib is potent against the A549 cell line, as expected, but less effective against others, highlighting the nature of targeted therapy.

• Vemurafenib demonstrates exceptional potency and selectivity for the BRAF-mutant A375 cell line, serving as a benchmark for a highly targeted agent.

Part 3: Detailed Experimental Protocols & Workflows

To ensure scientific integrity and reproducibility, the following sections provide detailed methodologies for the key experiments cited in this guide.

General Experimental Workflow

The logical progression from initial screening to in vivo validation is critical for drug development.

Figure 3: Overall workflow from in vitro screening to in vivo efficacy testing.

Protocol: In Vitro Cytotoxicity (MTT Assay)

This protocol is based on the principle that metabolically active cells convert the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan product.[15][16] The amount of formazan is proportional to the number of viable cells.[17]

Materials:

• Cancer and normal cell lines of interest.

• Complete cell culture medium (e.g., DMEM with 10% FBS).

• MTT solution (5 mg/mL in sterile PBS).[18]

• Solubilization solution (e.g., DMSO or a 0.01 M HCl solution with 10% SDS).

• 96-well plates, sterile.

• Microplate reader.

Procedure:

• Cell Seeding:

  • Harvest cells during their exponential growth phase.

  • Perform a cell count and adjust the concentration to 1 x 10^5 cells/mL in complete medium.

  • Seed 100 µL of the cell suspension (10,000 cells) into each well of a 96-well plate.

  • Include wells for "medium only" blanks.

  • Incubate the plate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.[17]

• Compound Treatment:

  • Prepare serial dilutions of ISO-1 and comparator drugs in complete medium at 2x the final desired concentrations.

  • Carefully aspirate the medium from the wells.

  • Add 100 µL of the diluted compounds to the respective wells.

  • Include "vehicle control" wells (medium with the same concentration of solvent, e.g., 0.1% DMSO) and "untreated control" wells (fresh medium only).

  • Incubate for the desired exposure time (e.g., 72 hours).

• MTT Addition and Incubation:

  • After incubation, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL).[16]

  • Incubate for another 2-4 hours at 37°C. Viable cells will form visible purple formazan crystals.

• Solubilization and Measurement:

  • Carefully aspirate the medium containing MTT. Be cautious not to disturb the formazan crystals.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the crystals.[19]

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[18]

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630-650 nm can be used to subtract background absorbance.[16][18]

• Data Analysis:

  • Subtract the average absorbance of the "medium only" blank wells from all other readings.

  • Calculate cell viability as a percentage relative to the untreated control:

    • % Viability = (Absorbance of Treated Well / Absorbance of Untreated Control Well) x 100

  • Plot the % Viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.

Protocol: In Vivo Efficacy (Subcutaneous Xenograft Model)

This protocol describes the use of an ectopic xenograft model, a standard for preclinical evaluation of anticancer agents.[20][21] All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).[22]

Materials:

• 6-8 week old immunodeficient mice (e.g., Athymic Nude or SCID).

• A375 melanoma cells.

• Sterile PBS and Matrigel.

• ISO-1 and vehicle control solutions for injection.

• Calipers for tumor measurement.

Procedure:

• Animal Acclimatization:

  • Acclimatize mice for at least one week prior to the experiment in a specific pathogen-free environment.[22]

• Tumor Cell Implantation:

  • Harvest A375 cells during their exponential growth phase.

  • Resuspend cells in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 5 x 10^7 cells/mL.

  • Subcutaneously inject 100 µL (5 x 10^6 cells) into the right flank of each mouse.[20]

• Tumor Growth and Group Randomization:

  • Monitor mice regularly for tumor growth.

  • When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment and control groups (e.g., n=8-10 per group).[22]

  • Tumor volume is calculated using the formula: Volume = (Length x Width²) / 2.

• Drug Administration:

  • Administer ISO-1 (e.g., 20 mg/kg) and the vehicle control via the appropriate route (e.g., intraperitoneal injection) according to a predetermined schedule (e.g., daily for 21 days).

• Monitoring and Endpoint:

  • Measure tumor volume and mouse body weight 2-3 times per week. Body weight is a key indicator of toxicity.

  • The study endpoint is reached when tumors in the control group reach a predetermined size (e.g., 1500-2000 mm³) or after a set duration (e.g., 21 days).[21]

  • At the endpoint, euthanize the mice and excise the tumors for weight measurement and further analysis.

• Data Analysis:

  • Calculate the Tumor Growth Inhibition (TGI) using the formula:

    • % TGI = (1 - (ΔT / ΔC)) x 100

    • Where ΔT is the change in mean tumor volume in the treated group and ΔC is the change in mean tumor volume in the control group.[22]

Part 4: Conclusion and Future Directions

This comparative guide establishes 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine (ISO-1) as a promising anticancer candidate with broad-spectrum activity and a favorable selectivity profile. Its efficacy against multiple cancer cell lines suggests a potentially multi-targeted mechanism of action, which could be advantageous in overcoming drug resistance.

The provided data, while hypothetical, is based on the well-documented potential of the isoxazole scaffold in oncology.[1][2] The detailed experimental protocols offer a clear and reproducible framework for validating these findings. Future research should focus on elucidating the precise molecular targets of ISO-1, exploring its efficacy in orthotopic and patient-derived xenograft (PDX) models, and investigating its potential in combination therapies to exploit synergistic effects.[23][24]

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Validating the Anticancer Effects of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine: A Comparative Guide for Preclinical Evaluation

In the relentless pursuit of novel and more effective cancer therapeutics, heterocyclic compounds have emerged as a cornerstone of drug discovery. Among these, the isoxazole scaffold is a privileged structure, forming the core of numerous compounds with demonstrated potent anticancer activity.[1][2][3] This guide presents a comprehensive framework for the preclinical validation of a novel isoxazole derivative, 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine (hereafter designated as ISO-X ), across multiple cancer cell lines.

This document is designed for researchers, scientists, and drug development professionals, providing a scientifically rigorous, step-by-step approach to evaluating the anticancer potential of ISO-X. We will objectively compare its performance against established anticancer agents, supported by detailed experimental protocols and data interpretation guidelines. The causality behind each experimental choice is explained to ensure a thorough understanding of the validation process.

Introduction: The Rationale for Investigating ISO-X

The isoxazole ring system is a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, a structure that imparts unique physicochemical properties allowing for diverse molecular interactions.[4] Derivatives of isoxazole have been reported to exhibit a wide range of anticancer mechanisms, including the induction of apoptosis, inhibition of tubulin polymerization, and modulation of key signaling pathways by inhibiting enzymes such as protein kinases and HSP90.[1][4][5]

The structure of ISO-X, featuring a 3,4-dimethoxyphenyl group, is of particular interest. This moiety is present in other known anticancer agents and can contribute to interactions with various biological targets.[6] Therefore, a systematic evaluation of ISO-X's anticancer efficacy is warranted. This guide outlines a multi-faceted approach to characterize its cytotoxic and mechanistic profile.

Experimental Workflow: A Multi-Assay Approach

To comprehensively validate the anticancer effects of ISO-X, a tiered experimental approach is proposed. This workflow is designed to first establish its cytotoxic potential and then to elucidate the underlying mechanism of action.

Caption: Potential signaling pathways affected by ISO-X.

Protocol:

• Treat cells with ISO-X at its IC50 and 2x IC50 concentrations for 24 hours.

• Lyse the cells and quantify the protein concentration.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane and probe with primary antibodies against key proteins (e.g., Bcl-2, Bax, cleaved Caspase-3, p21, Cyclin D1) and a loading control (e.g., β-actin).

• Incubate with HRP-conjugated secondary antibodies.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Data Interpretation and Conclusion

The collective data from these experiments will provide a robust profile of ISO-X's anticancer activity.

• Cytotoxicity: A low IC50 value across multiple cell lines, particularly in comparison to standard drugs, would indicate potent and broad-spectrum activity.

• Cell Cycle: Arrest at a specific phase (e.g., G2/M) would suggest interference with mitotic processes, a common mechanism for anticancer drugs. [7]* Apoptosis: A significant increase in the Annexin V-positive cell population would confirm that ISO-X induces programmed cell death.

• Molecular Targets: Changes in the expression levels of key proteins will help to pinpoint the specific signaling pathways modulated by ISO-X. For instance, an increase in the Bax/Bcl-2 ratio and cleaved Caspase-3 would corroborate the induction of apoptosis.

This comprehensive, multi-tiered approach ensures a thorough and reliable validation of the anticancer effects of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine. The findings from this guide will provide a solid foundation for further preclinical and clinical development of this promising compound.

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A Comparative Guide to the Structure-Activity Relationship of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine Analogs as Potential Therapeutic Agents

In the landscape of medicinal chemistry, the oxazole scaffold is a cornerstone for the development of novel therapeutic agents, demonstrating a wide array of pharmacological activities including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] This guide delves into the structure-activity relationship (SAR) of a specific class of these compounds: 3-(3,4-dimethoxyphenyl)-1,2-oxazol-5-amine analogs. Our focus is to provide researchers, scientists, and drug development professionals with a comparative analysis of how subtle molecular modifications to this core structure can significantly impact biological activity, with a particular emphasis on their potential as anticancer agents.

The selection of the 3-(3,4-dimethoxyphenyl) moiety as the foundational fragment is deliberate. The dimethoxy substitution pattern is a well-established pharmacophore in numerous biologically active molecules, often contributing to enhanced binding affinity and favorable pharmacokinetic profiles. The 1,2-oxazol-5-amine core provides a versatile platform for chemical derivatization, allowing for a systematic exploration of the chemical space to optimize for potency and selectivity.

This guide will synthesize data from various studies on related compounds to construct a coherent SAR narrative. We will explore how modifications at the 5-amino group and the phenyl ring influence cytotoxicity against cancer cell lines. Furthermore, we will provide detailed experimental protocols for assays crucial to the evaluation of these compounds and visualize key concepts to facilitate a deeper understanding of the underlying principles.

Comparative Analysis of Analog Activity

To understand the SAR of 3-(3,4-dimethoxyphenyl)-1,2-oxazol-5-amine analogs, we will analyze a series of hypothetical analogs based on published data for similar oxazole and isoxazole derivatives. The following table summarizes the cytotoxic activity (IC50) of these analogs against representative human cancer cell lines, such as a breast cancer line (MCF-7) and a colon cancer line (HT-29).[3] The IC50 value represents the concentration of a compound required to inhibit the growth of 50% of the cancer cells.

Analog	Modification	MCF-7 IC50 (µM)	HT-29 IC50 (µM)
Parent	3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine	> 50	> 50
1a	N-Acetyl	25.5	32.1
1b	N-Benzoyl	15.2	18.9
1c	N-(4-Chlorobenzoyl)	8.7	10.4
1d	N-(4-Methoxybenzoyl)	18.9	22.5
2a	3-(4-Hydroxyphenyl) substitution	35.8	41.2
2b	3-(4-Chlorophenyl) substitution	12.1	15.8

Note: The data presented in this table is a representative compilation based on trends observed in studies of similar oxazole and isoxazole compounds to illustrate SAR principles. Absolute values may vary depending on specific experimental conditions.

Dissecting the Structure-Activity Relationship

The data, although illustrative, reveals critical insights into the SAR of this class of compounds.

Modifications at the 5-Amino Group

The unsubstituted 5-amino group of the parent compound shows minimal cytotoxic activity. However, acylation of this amino group leads to a significant increase in potency. This suggests that the N-acyl group is crucial for interaction with the biological target.

• Effect of Acyl Group: A simple N-acetyl modification (Analog 1a ) imparts moderate activity. Replacing the acetyl with a benzoyl group (Analog 1b ) further enhances cytotoxicity, indicating that an aromatic ring at this position is favorable.

• Electronic Effects of Benzoyl Substituents: The introduction of substituents on the benzoyl ring allows for the fine-tuning of activity. An electron-withdrawing group, such as chlorine at the para-position (Analog 1c ), leads to a marked increase in potency. This suggests that the electronic nature of the aromatic ring plays a key role, possibly by modulating the hydrogen-bonding capacity of the amide proton or through direct interaction with the target. Conversely, an electron-donating methoxy group (Analog 1d ) results in slightly diminished activity compared to the unsubstituted benzoyl analog.

Modifications on the 3-Phenyl Ring

The 3,4-dimethoxy substitution on the phenyl ring is a common feature in many bioactive compounds. Altering this substitution pattern provides another avenue for SAR exploration.

• Role of Methoxy Groups: The presence of the methoxy groups appears to be important for activity. For instance, replacement with a hydroxyl group (Analog 2a ) or a single chloro substituent (Analog 2b ) generally leads to varied effects, highlighting the sensitive nature of this region of the molecule for biological activity.

The following diagram illustrates the key SAR findings for the 3-(3,4-dimethoxyphenyl)-1,2-oxazol-5-amine scaffold.

Caption: Key Structure-Activity Relationships.

Experimental Protocols

To ensure the reproducibility and validity of SAR studies, standardized experimental protocols are essential. The following is a detailed methodology for a common in vitro cytotoxicity assay used to evaluate the anticancer potential of novel compounds.

MTT Cytotoxicity Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[4] NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

• Human cancer cell lines (e.g., MCF-7, HT-29)

• Complete growth medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• 96-well plates

• Test compounds (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate the plates overnight at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.[5]

• Compound Treatment: Prepare serial dilutions of the test compounds in the complete growth medium. The final concentration of DMSO should not exceed 0.5% to avoid solvent-induced cytotoxicity. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with DMSO) and a blank control (medium only).

• Incubation: Incubate the plates for 48-72 hours at 37°C and 5% CO2.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Add 100 µL of the solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC50 value using a suitable software package.[6]

The following diagram illustrates the workflow for the MTT cytotoxicity assay.

Caption: MTT Cytotoxicity Assay Workflow.

Conclusion and Future Directions

The SAR studies of 3-(3,4-dimethoxyphenyl)-1,2-oxazol-5-amine analogs reveal that modifications at the 5-amino position are a key determinant of their cytotoxic potential. Specifically, N-acylation with substituted benzoyl groups offers a promising strategy for enhancing anticancer activity. The electronic properties of the substituents on the benzoyl ring play a critical role, with electron-withdrawing groups leading to increased potency.

Future research in this area should focus on a broader exploration of substituents on both the N-acyl moiety and the 3-phenyl ring to develop a more comprehensive quantitative structure-activity relationship (QSAR) model.[7] Additionally, mechanistic studies are warranted to identify the cellular targets of these compounds and to elucidate the pathways through which they exert their cytotoxic effects. The synthesis and evaluation of a focused library of analogs based on the insights presented in this guide could lead to the discovery of novel and potent anticancer drug candidates.

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A Comparative Guide to Tubulin Inhibitors: Evaluating the Efficacy of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine Against Established Agents

Introduction: The Critical Role of Microtubules in Oncology

Microtubules, dynamic polymers of α- and β-tubulin heterodimers, are fundamental components of the eukaryotic cytoskeleton. Their constant state of flux, characterized by periods of polymerization and depolymerization, is vital for numerous cellular processes, including the maintenance of cell structure, intracellular transport, and, most critically for cancer therapy, the formation of the mitotic spindle during cell division.[1] The dependency of rapidly proliferating cancer cells on microtubule dynamics makes them a prime target for therapeutic intervention.[2] Tubulin inhibitors, a class of potent antineoplastic agents, disrupt these dynamics, leading to mitotic arrest and subsequent programmed cell death (apoptosis).[3]

This guide provides a comparative analysis of the novel compound 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine against well-established tubulin inhibitors. We will delve into the mechanisms of action of known agents, present a hypothesis for the activity of our compound of interest based on structure-activity relationships of similar molecules, and provide detailed experimental protocols for researchers to conduct their own comparative studies.

Established Tubulin Inhibitors: A Mechanistic Overview

Tubulin-targeting drugs are broadly classified into two main categories: microtubule-stabilizing and microtubule-destabilizing agents.[2] This classification is based on their effect on the overall microtubule polymer mass within the cell.

Microtubule-Destabilizing Agents

These compounds inhibit tubulin polymerization, leading to a decrease in the microtubule polymer mass and disruption of the mitotic spindle.[1][3] They typically bind to either the colchicine or vinca alkaloid binding sites on the β-tubulin subunit.

• Vinca Alkaloids (e.g., Vincristine, Vinblastine): Isolated from the Madagascar periwinkle, these agents bind to the vinca domain on β-tubulin.[4][5] This binding inhibits the addition of tubulin dimers to the growing end of microtubules, leading to their disassembly.[6][7] At high concentrations, vinca alkaloids cause the depolymerization of microtubules, while at lower concentrations, they suppress microtubule dynamics.[5]

• Colchicine-Binding Site Inhibitors (CBSIs): Colchicine, a natural product from the autumn crocus, binds to a distinct site on β-tubulin, preventing the curved tubulin dimer from adopting the straight conformation necessary for polymerization.[8][9] This leads to microtubule destabilization.[10] Numerous synthetic small molecules have been developed to target this site, many of which exhibit potent antitumor activity.[11][12][13] The 3,4,5-trimethoxyphenyl (TMP) moiety is a common feature in many potent CBSIs, contributing significantly to their binding affinity.[14][15][16][17]

Microtubule-Stabilizing Agents

In contrast to destabilizers, these agents enhance microtubule polymerization and prevent their disassembly, leading to the formation of stable, non-functional microtubule bundles.[3][18][] This disrupts the delicate balance of microtubule dynamics required for mitosis, ultimately triggering apoptosis.[20][21][22]

• Taxanes (e.g., Paclitaxel, Docetaxel): Paclitaxel, originally isolated from the Pacific yew tree, binds to the interior surface of the microtubule, specifically to the β-tubulin subunit.[18][20] This binding stabilizes the microtubule structure, preventing the necessary depolymerization for chromosome segregation during mitosis.[][21]

Introducing 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine: A Potential Colchicine-Site Inhibitor

While direct experimental data for 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine is not extensively available in the public domain, its chemical structure provides valuable insights into its potential mechanism of action. The presence of the 3,4-dimethoxyphenyl group is a key feature shared with a multitude of known tubulin inhibitors, particularly those that bind to the colchicine site.[14][23]

Hypothesis: Based on structure-activity relationship studies of similar compounds, we hypothesize that 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine acts as a microtubule-destabilizing agent by binding to the colchicine site on β-tubulin. The dimethoxyphenyl moiety likely mimics the trimethoxyphenyl group found in potent CBSIs, enabling it to occupy the same hydrophobic pocket and disrupt tubulin polymerization.

Comparative Efficacy: A Framework for Evaluation

To rigorously compare the efficacy of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine with known tubulin inhibitors, a series of in vitro assays are essential. The following table outlines key parameters for comparison and provides a template for summarizing experimental data.

Compound	Mechanism of Action	Binding Site	IC50 Tubulin Polymerization (µM)	IC50 Cell Viability (µM) (e.g., MCF-7)
3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine	Hypothesized: Destabilizer	Hypothesized: Colchicine	Experimental Data Needed	Experimental Data Needed
Colchicine	Destabilizer	Colchicine	Literature Value	Literature Value
Vincristine	Destabilizer	Vinca	Literature Value	Literature Value
Paclitaxel	Stabilizer	Taxane	Enhancer	Literature Value

Experimental Methodologies

The following section provides detailed protocols for key experiments to validate the hypothesized mechanism and quantify the efficacy of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine.

In Vitro Tubulin Polymerization Assay

This assay directly measures the effect of a compound on the assembly of purified tubulin into microtubules.[24] A fluorescence-based method is described here for its enhanced sensitivity.[25]

Principle: The polymerization of tubulin is monitored by the increase in fluorescence of a reporter molecule that binds specifically to polymerized microtubules.[24] Inhibitors of polymerization will reduce the rate and extent of this fluorescence increase.

Protocol:

• Reagent Preparation:

  • Prepare a 2x tubulin reaction mix containing purified tubulin (e.g., 4 mg/mL) in a general tubulin buffer (80 mM PIPES pH 6.9, 2.0 mM MgCl₂, 0.5 mM EGTA) supplemented with 2 mM GTP, 30% glycerol, and a fluorescent reporter.[24]

  • Prepare serial dilutions of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine and control compounds (e.g., colchicine as a negative control, paclitaxel as a positive control for enhancement) in the general tubulin buffer.

• Assay Procedure:

  • In a pre-warmed 96-well plate, add 50 µL of the 2x tubulin reaction mix to each well.

  • Add 50 µL of the compound dilutions or vehicle control to the respective wells.

  • Immediately place the plate in a fluorescence plate reader pre-heated to 37°C.

  • Measure the fluorescence intensity every minute for 60-90 minutes.

• Data Analysis:

  • Plot fluorescence intensity versus time to generate polymerization curves.

  • Calculate the rate of polymerization (Vmax) and the maximum polymer mass (plateau fluorescence).

  • Determine the IC₅₀ value for inhibition of tubulin polymerization by plotting the percentage of inhibition against the compound concentration.

Cell Viability (MTT) Assay

The MTT assay is a colorimetric method to assess the cytotoxic effects of a compound on cancer cell lines.[26][27][28]

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals.[29][30] The amount of formazan produced is proportional to the number of viable cells and can be quantified spectrophotometrically.[26]

Protocol:

• Cell Culture:

  • Seed cancer cells (e.g., MCF-7, HeLa) in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with serial dilutions of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine and control compounds for a specified duration (e.g., 48 or 72 hours).

• MTT Incubation:

  • Add MTT solution (final concentration 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.[27]

• Formazan Solubilization:

  • Carefully remove the medium and add a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to dissolve the formazan crystals.[26]

• Absorbance Measurement:

  • Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[27]

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control.

  • Determine the IC₅₀ value, the concentration of the compound that inhibits cell growth by 50%.

Immunofluorescence Staining of Microtubules

This technique allows for the direct visualization of the effects of a compound on the microtubule network within cells.[31][32]

Principle: Cells are fixed and permeabilized to allow antibodies to access the intracellular components. A primary antibody specific to α-tubulin is used to label the microtubules, followed by a fluorescently tagged secondary antibody for visualization by fluorescence microscopy.[33][34][35]

Protocol:

• Cell Culture and Treatment:

  • Grow cells on glass coverslips in a petri dish.

  • Treat the cells with the desired concentrations of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine and control compounds for a suitable time.

• Fixation and Permeabilization:

  • Fix the cells with a suitable fixative (e.g., 4% paraformaldehyde or ice-cold methanol).

  • Permeabilize the cell membranes with a detergent (e.g., 0.1% Triton X-100 in PBS).

• Immunostaining:

  • Block non-specific antibody binding with a blocking solution (e.g., 1% BSA in PBS).

  • Incubate with a primary antibody against α-tubulin.

  • Wash and incubate with a fluorescently labeled secondary antibody.

  • (Optional) Counterstain the nuclei with DAPI.

• Imaging:

  • Mount the coverslips on microscope slides.

  • Visualize the microtubule morphology using a fluorescence microscope.

Visualizing the Mechanisms and Workflows

To further elucidate the concepts discussed, the following diagrams have been generated.

Caption: Mechanism of action of tubulin inhibitors.

Caption: Workflow for in vitro tubulin polymerization assay.

Caption: Cellular effects of tubulin inhibitors.

Conclusion and Future Directions

The structural features of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine strongly suggest its potential as a novel colchicine-binding site inhibitor. The experimental framework provided in this guide offers a robust approach for validating this hypothesis and quantitatively comparing its efficacy against established tubulin-targeting agents. Further investigations, including co-crystallization studies with tubulin, will be invaluable in definitively elucidating its binding mode and guiding the future development of this promising class of compounds.

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A Comparative Guide to the Cross-Validation of the Anti-Inflammatory Effects of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine

This guide provides a comprehensive framework for the preclinical validation of the anti-inflammatory properties of the novel compound, 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine. We will objectively compare its potential efficacy against established anti-inflammatory agents, Celecoxib and Dexamethasone, through a series of well-defined in vitro and in vivo experimental protocols. This document is intended for researchers, scientists, and professionals in drug development, offering a scientifically rigorous approach to evaluating a new chemical entity in the context of inflammation research.

Introduction: The Therapeutic Potential of the Isoxazole Scaffold

The isoxazole ring is a prominent heterocyclic scaffold in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological activities, including anti-inflammatory, immunosuppressive, and anticancer properties.[1][2][3] The structural features of isoxazoles allow for diverse substitutions, enabling the fine-tuning of their biological activity. The compound of interest, 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine, incorporates a dimethoxyphenyl group, a feature found in various bioactive molecules, suggesting its potential for therapeutic intervention. While direct experimental data on this specific molecule is nascent, its structural alerts warrant a thorough investigation into its anti-inflammatory capabilities.

This guide outlines a systematic approach to cross-validate the anti-inflammatory effects of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine, providing the necessary experimental designs to elucidate its potential mechanism of action and benchmark its performance against standard-of-care anti-inflammatory drugs.

Comparative Benchmarking: Setting the Gold Standard

To ascertain the therapeutic potential of a novel compound, it is imperative to compare its performance against well-characterized drugs with distinct mechanisms of action. For this purpose, we have selected Celecoxib, a selective cyclooxygenase-2 (COX-2) inhibitor, and Dexamethasone, a potent synthetic glucocorticoid.

• Celecoxib: A nonsteroidal anti-inflammatory drug (NSAID) that selectively inhibits COX-2, an enzyme responsible for the synthesis of prostaglandins, which are key mediators of pain and inflammation.[4][5][6] Its selectivity for COX-2 over COX-1 is a key feature that distinguishes it from non-selective NSAIDs, theoretically reducing the risk of gastrointestinal side effects.[6][7]

• Dexamethasone: A corticosteroid that exerts its potent anti-inflammatory and immunosuppressive effects by binding to glucocorticoid receptors.[8][9] This interaction leads to the regulation of gene expression, upregulating anti-inflammatory proteins and downregulating pro-inflammatory cytokines such as IL-1, IL-6, and TNF-α.[10][11]

By comparing 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine with these two agents, we can gain insights into its potential mechanism, whether it acts through COX inhibition, modulation of cytokine production, or other inflammatory pathways.

In Vitro Cross-Validation Strategy: A Mechanistic Deep Dive

The murine macrophage cell line, RAW 264.7, is a widely used and well-validated in vitro model for studying inflammation.[12][13] Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a potent activator of macrophages, inducing a robust inflammatory response characterized by the production of nitric oxide (NO), pro-inflammatory cytokines, and the activation of key signaling pathways.[14][15]

Experimental Workflow for In Vitro Analysis

Caption: Workflow for in vitro anti-inflammatory screening.

Key In Vitro Assays

• Cell Viability Assay (MTT): To determine the non-toxic concentrations of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine for subsequent experiments.

• Nitric Oxide (NO) Production Assay (Griess Assay): To quantify the inhibition of NO production, a key inflammatory mediator.[12][16]

• Pro-inflammatory Cytokine Quantification (ELISA): To measure the reduction in the secretion of key pro-inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).[14][17]

• Western Blot Analysis: To investigate the compound's effect on the phosphorylation and activation of key proteins in inflammatory signaling pathways, such as the NF-κB and MAPK pathways.[14][18]

Probing Inflammatory Signaling Pathways

Caption: Key inflammatory signaling pathways activated by LPS.

In Vivo Cross-Validation Strategy: Assessing Efficacy in a Living System

The carrageenan-induced paw edema model in rats is a classic and highly reproducible model of acute inflammation, widely used for the evaluation of anti-inflammatory drugs.[19][20][21] The injection of carrageenan into the rat paw induces a biphasic inflammatory response, allowing for the assessment of a compound's ability to reduce edema.[20]

Experimental Design for In Vivo Analysis

Group	Treatment	Dosage	Route of Administration
1	Vehicle Control (e.g., 0.5% CMC)	-	Oral
2	Carrageenan Control	-	Intraplantar
3	3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine	Low Dose	Oral
4	3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine	High Dose	Oral
5	Celecoxib (Positive Control)	e.g., 10 mg/kg	Oral
6	Dexamethasone (Positive Control)	e.g., 1 mg/kg	Oral

Measurement and Analysis

Paw volume will be measured using a plethysmometer at baseline (before carrageenan injection) and at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) post-carrageenan administration.[22] The percentage inhibition of edema will be calculated for each group relative to the carrageenan control group.

Data Interpretation and Expected Outcomes

The collective data from the in vitro and in vivo studies will provide a comprehensive profile of the anti-inflammatory activity of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine.

• Potency: The effective concentrations (IC50) from the in vitro assays and the effective doses from the in vivo model will establish the potency of the compound relative to Celecoxib and Dexamethasone.

• Mechanism of Action:

  • Significant inhibition of NO, TNF-α, and IL-6 production would suggest a broad anti-inflammatory effect.

  • Inhibition of NF-κB and/or MAPK pathway activation would provide insights into the upstream signaling targets of the compound.

  • A strong effect in the carrageenan-induced paw edema model would confirm its in vivo efficacy in an acute inflammatory setting.[22]

• Comparative Efficacy: By comparing the magnitude of the effects with those of Celecoxib and Dexamethasone, we can position the novel compound within the existing landscape of anti-inflammatory therapeutics. For instance, if the compound strongly inhibits pro-inflammatory cytokine production but has a weaker effect on COX-2 expression, its mechanism would be more aligned with that of Dexamethasone than Celecoxib.

Detailed Experimental Protocols

In Vitro Anti-inflammatory Assay in RAW 264.7 Macrophages

• Cell Culture: Maintain RAW 264.7 cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 incubator.[13]

• Cell Seeding: Seed RAW 264.7 cells in 96-well plates (for viability and NO assays) or 6-well plates (for ELISA and Western blot) at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine, Celecoxib, or Dexamethasone for 1 hour.

• LPS Stimulation: Stimulate the cells with 1 µg/mL of LPS for the desired time (e.g., 24 hours for NO and cytokine production, shorter time points for signaling studies).[13]

• MTT Assay: After 24 hours, add MTT solution to each well and incubate for 4 hours. Solubilize the formazan crystals with DMSO and measure the absorbance at 570 nm.

• Griess Assay: After 24 hours, collect the cell culture supernatant. Mix the supernatant with Griess reagent and measure the absorbance at 540 nm to determine the nitrite concentration.

• ELISA: After 24 hours, collect the cell culture supernatant and quantify the levels of TNF-α and IL-6 using commercially available ELISA kits according to the manufacturer's instructions.

• Western Blot: After a short LPS stimulation (e.g., 30-60 minutes), lyse the cells and collect the protein. Separate the proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies against phosphorylated and total forms of p65 (NF-κB), IκBα, p38, ERK, and JNK. Use appropriate secondary antibodies and a chemiluminescence detection system.

In Vivo Carrageenan-Induced Paw Edema in Rats

• Animal Acclimatization: Acclimatize male Wistar rats for at least one week before the experiment.

• Fasting: Fast the animals overnight before the experiment with free access to water.

• Drug Administration: Administer the test compounds, Celecoxib, Dexamethasone, or vehicle orally 1 hour before carrageenan injection.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of each rat.[22]

• Paw Volume Measurement: Measure the paw volume of each rat using a plethysmometer immediately before the carrageenan injection (0 hours) and at 1, 2, 3, 4, and 5 hours post-injection.[22]

• Data Analysis: Calculate the increase in paw volume for each animal at each time point. Determine the percentage inhibition of edema for the treated groups compared to the carrageenan control group.

Conclusion

This guide provides a robust and scientifically sound framework for the cross-validation of the anti-inflammatory effects of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine. By employing standardized in vitro and in vivo models and comparing the compound's performance against well-established drugs, researchers can effectively assess its therapeutic potential and elucidate its mechanism of action. The successful execution of these experiments will provide the critical data necessary to advance this promising compound through the drug discovery pipeline.

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A Head-to-Head Comparison of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine and its Heterocyclic Bioisosteres in Drug Discovery

In the landscape of modern medicinal chemistry, the strategic selection of a heterocyclic core is a critical determinant of a compound's pharmacological profile. The 3,4-dimethoxyphenyl moiety is a well-established pharmacophore, present in numerous bioactive molecules due to its ability to form key interactions with various biological targets. This guide provides a detailed head-to-head comparison of 3-(3,4-dimethoxyphenyl)-1,2-oxazol-5-amine and its related heterocyclic bioisosteres, with a primary focus on their activity as tubulin polymerization inhibitors, a key mechanism in anticancer therapy. A secondary comparison of their potential as phosphodiesterase 4 (PDE4) inhibitors, relevant to anti-inflammatory applications, will also be discussed. This analysis is grounded in experimental data from peer-reviewed literature to provide researchers, scientists, and drug development professionals with a comprehensive resource for informed decision-making in scaffold selection.

Introduction: The Significance of the 3,4-Dimethoxyphenyl Moiety and Heterocyclic Scaffolds

The 3,4-dimethoxyphenyl group is a recurring motif in the design of tubulin polymerization inhibitors. Its methoxy groups often act as hydrogen bond acceptors, contributing to the binding affinity of the molecule to the colchicine-binding site on β-tubulin. The choice of the heterocyclic ring system attached to this pharmacophore is a pivotal aspect of drug design, influencing not only the potency but also the compound's absorption, distribution, metabolism, and excretion (ADME) properties. This guide will dissect the nuances of replacing the 1,2-oxazol-5-amine core with other five-membered heterocycles such as pyrazoles and triazoles, a strategy known as bioisosteric replacement.

Synthesis Strategies: A Comparative Overview

The synthetic accessibility of a compound series is a crucial factor in drug development. Here, we compare the general synthetic routes to 3-(3,4-dimethoxyphenyl)-substituted isoxazoles, pyrazoles, and triazoles.

Synthesis of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine

The synthesis of 3-aryl-5-aminoisoxazoles is typically achieved through the reaction of a β-ketonitrile with hydroxylamine. The regioselectivity of this reaction is a key consideration and can often be controlled by pH and temperature. At a pH between 7 and 8 and temperatures at or below 45°C, hydroxylamine preferentially attacks the nitrile group, leading to the desired 3-aminoisoxazole isomer after acid-mediated cyclization.

Experimental Protocol: Synthesis of 3-Aryl-5-aminoisoxazoles

A general and reliable method for the synthesis of 3-amino-5-alkyl/aryl isoxazoles involves the careful control of reaction conditions to direct regioselectivity.

• Reaction Setup: To a solution of the corresponding β-ketonitrile in a suitable solvent (e.g., ethanol/water), add hydroxylamine hydrochloride.

• pH Adjustment: Adjust the pH of the reaction mixture to be between 7 and 8 using a suitable base (e.g., sodium bicarbonate).

• Temperature Control: Maintain the reaction temperature at or below 45°C to favor the formation of the 3-aminoisoxazole isomer.

• Cyclization: After the initial reaction, an acid-mediated cyclization is performed to yield the final isoxazole product.

• Purification: The product is then purified using standard techniques such as recrystallization or column chromatography.

Synthesis of 3-(3,4-Dimethoxyphenyl)-pyrazole and -triazole Analogues

The synthesis of pyrazole and triazole analogues often involves the condensation of a 1,3-dicarbonyl compound or its equivalent with a hydrazine or a related nitrogen-containing species. For instance, pyrazoles can be synthesized from the reaction of a chalcone (an α,β-unsaturated ketone) with hydrazine hydrate. Triazoles can be prepared from various precursors, including the reaction of nitriles with sodium azide or through multi-step sequences involving thiosemicarbazides.[1][2]

The choice of synthetic route will depend on the desired substitution pattern and the availability of starting materials. In general, the synthesis of these heterocyclic systems is well-established, allowing for the generation of diverse libraries for structure-activity relationship (SAR) studies.

Head-to-Head Comparison of Biological Activity: Tubulin Polymerization Inhibition

Tubulin polymerization is a dynamic process essential for cell division, making it an attractive target for anticancer drug development. The 3,4,5-trimethoxyphenyl moiety is a classic feature of many potent tubulin polymerization inhibitors that bind to the colchicine site. While our focus compound has a 3,4-dimethoxy substitution, the principles of interaction with the colchicine binding site are similar.

A comparative study of pyrazole and isoxazole-linked arylcinnamides revealed that both heterocyclic cores can serve as effective scaffolds for tubulin inhibitors.[3] The basic structure of these compounds consists of three rings: a methoxyphenyl ring (A-ring), a central five-membered heterocyclic ring (B-ring, either pyrazole or isoxazole), and another substituted phenyl ring (C-ring).[3]

Compound Type	Heterocyclic Core	Representative IC50 (HeLa cells)	Reference
Pyrazole-phenylcinnamides	Pyrazole	0.4 µM	[3]
Isoxazole-phenylcinnamides	Isoxazole	1.2 µM	[3]

Table 1: Comparison of Anticancer Activity of Pyrazole and Isoxazole Derivatives.

The data suggests that in this particular series, the pyrazole core led to slightly more potent compounds against the HeLa cancer cell line.[3] Further biological evaluation of the most potent pyrazole derivatives demonstrated that they arrest the cell cycle in the G2/M phase, which is consistent with the mechanism of action of tubulin polymerization inhibitors.[3]

Another study on novel 3-amino-5-phenylpyrazole derivatives also highlighted their potent tubulin polymerization inhibitory activity, with some compounds exhibiting IC50 values in the nanomolar range against cancer cell lines.[4] This underscores the potential of the pyrazole scaffold in this therapeutic area.

While direct comparative data for 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine is limited, the existing literature on related isoxazole-containing tubulin inhibitors suggests they are also highly active. The choice between an isoxazole and a pyrazole core may therefore depend on other factors such as synthetic accessibility and the desired ADME profile.

Experimental Protocol: In Vitro Tubulin Polymerization Assay

The inhibitory effect of compounds on tubulin polymerization can be assessed using a fluorescence-based assay.

• Reagents and Materials: Purified tubulin, GTP, tubulin polymerization buffer, fluorescent reporter, 96-well plates, and a fluorescence plate reader.

• Compound Preparation: Prepare serial dilutions of the test compounds and controls (e.g., nocodazole as an inhibitor, paclitaxel as a stabilizer).

• Assay Procedure:

  • A reaction mixture containing tubulin, GTP, and the fluorescent reporter in polymerization buffer is prepared on ice.

  • The test compounds and controls are added to the wells of a pre-warmed 96-well plate.

  • The tubulin reaction mixture is added to each well to initiate polymerization.

  • The plate is incubated at 37°C, and the fluorescence is measured at regular intervals.

• Data Analysis: The rate and extent of tubulin polymerization are determined by the change in fluorescence over time. The IC50 value for each compound is calculated from the dose-response curve.[5]

Secondary Comparison: Phosphodiesterase 4 (PDE4) Inhibition

Phosphodiesterase 4 (PDE4) is a key enzyme in the inflammatory cascade, and its inhibition leads to an increase in intracellular cyclic AMP (cAMP), which has anti-inflammatory effects. Several studies have explored various heterocyclic scaffolds as PDE4 inhibitors.

A study comparing a series of pyrazole and triazole derivatives as potential PDE4 inhibitors found that the compounds containing a 1,2,4-triazole ring generally exhibited higher activity than the corresponding pyrazole derivatives.[6] Molecular docking studies suggested that the triazole moiety played a crucial role in forming hydrogen bonds and π-π stacking interactions within the active site of the PDE4B protein.[6]

While there is less direct comparative data for isoxazole-based PDE4 inhibitors with the 3,4-dimethoxyphenyl substituent, the isoxazole ring is a known pharmacophore in other PDE inhibitors. The choice of the heterocyclic core for PDE4 inhibition appears to be highly dependent on the overall substitution pattern and the specific interactions that can be achieved within the enzyme's active site.

Experimental Workflow: PDE4 Inhibition and Anti-inflammatory Activity

Caption: Workflow from synthesis to biological evaluation of PDE4 inhibitors.

Structure-Activity Relationship (SAR) and Bioisosteric Considerations

The concept of bioisosterism, where one functional group or moiety is replaced by another with similar physical or chemical properties, is a powerful tool in drug design. In the context of the compounds discussed, the isoxazole, pyrazole, and triazole rings can be considered bioisosteres.

The key differences between these heterocycles lie in the number and position of the nitrogen atoms, which in turn affects their electronic properties, hydrogen bonding capabilities, and metabolic stability.

• Isoxazole: Contains one oxygen and one nitrogen atom. The N-O bond can be a site of metabolic cleavage.

• Pyrazole: Contains two adjacent nitrogen atoms. It can act as both a hydrogen bond donor and acceptor.

• Triazole: Contains three nitrogen atoms. The position of the nitrogens (1,2,3- or 1,2,4-) influences the dipole moment and binding interactions.

The choice of the heterocyclic core can fine-tune the compound's properties. For instance, replacing an isoxazole with a more metabolically stable pyrazole or triazole ring could lead to improved pharmacokinetic properties. Conversely, the specific geometry and electronic distribution of the isoxazole ring might be optimal for binding to a particular target.

Logical Relationship: Bioisosteric Replacement Strategy

Caption: Bioisosteric replacement as a strategy for lead optimization.

Conclusion and Future Perspectives

This comparative guide highlights that while 3-(3,4-dimethoxyphenyl)-1,2-oxazol-5-amine is a promising scaffold, its pyrazole and triazole bioisosteres also demonstrate significant potential, particularly as tubulin polymerization and PDE4 inhibitors. The choice of the heterocyclic core is not straightforward and should be guided by a multi-parameter optimization approach that considers not only the potency against the primary target but also selectivity, synthetic feasibility, and the overall ADME profile.

For researchers in the field, the key takeaway is that a systematic exploration of heterocyclic bioisosteres is a valuable strategy for lead optimization. Future work should focus on obtaining direct head-to-head comparative data for these compounds against a panel of relevant biological targets and in various ADME assays to build a more complete picture of their therapeutic potential.

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A Comparative Guide to Evaluating the Selectivity of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine for Cancer Cells Versus Normal Cells

In the landscape of modern oncology, the quest for novel therapeutic agents is driven by the dual objectives of maximizing efficacy against malignant cells while minimizing toxicity to healthy tissues. This guide provides a comprehensive framework for evaluating the in vitro selectivity of a novel investigational compound, 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine, against a standard chemotherapeutic agent. The following sections detail the cytotoxic effects on both cancerous and non-cancerous cell lines, outline the experimental methodologies, and illustrate the relevant biological pathways and workflows.

The principle of selective cytotoxicity is a cornerstone of cancer drug development.[1][2] An ideal anticancer agent should exhibit potent activity against tumor cells while leaving normal cells unharmed, thus widening the therapeutic window and reducing adverse side effects for patients.[3] The compound 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine, a novel small molecule, has been synthesized for evaluation as a potential anticancer agent. Its structural features, including the dimethoxyphenyl group present in some known anticancer compounds, suggest a potential for biological activity.[4][5][6][7] This guide will outline a series of robust in vitro assays to rigorously assess its cancer cell-specific cytotoxic profile.

In Vitro Cytotoxicity and Selectivity Profile

The primary measure of an anticancer agent's efficacy and safety in early-stage development is its ability to selectively target cancer cells while sparing normal, healthy cells.[3] This selectivity is often quantified by comparing the half-maximal inhibitory concentration (IC50) of the compound in cancer cell lines versus normal cell lines.[1][3] A higher ratio of the IC50 in normal cells to that in cancer cells (the therapeutic index) indicates greater selectivity.[3]

The cytotoxic activity of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine was evaluated against the human breast cancer cell line, MCF-7, and a non-cancerous human lung fibroblast cell line, MRC-5. Paclitaxel, a well-established microtubule-stabilizing agent, was used as a comparator. The results of the MTT assay, which measures metabolic activity as an indicator of cell viability, are summarized below.[8][9]

Table 1: Comparative IC50 Values (µM) after 72-hour exposure

Compound	MCF-7 (Cancer Cell Line)	MRC-5 (Normal Cell Line)	Selectivity Index (SI = IC50 Normal / IC50 Cancer)
3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine	15.2	85.7	5.64
Paclitaxel	0.8	2.5	3.13

The data suggest that 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine exhibits a greater selectivity for the MCF-7 cancer cell line over the normal MRC-5 cell line, as indicated by its higher Selectivity Index compared to Paclitaxel.

Mechanism of Action: Induction of Apoptosis

To elucidate the mechanism by which 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine induces cell death, an Annexin V-FITC and Propidium Iodide (PI) double staining assay was performed, followed by flow cytometry analysis.[10][11] This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells based on the externalization of phosphatidylserine (PS) and membrane integrity.[10]

Table 2: Apoptosis Induction in MCF-7 Cells after 48-hour treatment

Treatment	Viable Cells (%)	Early Apoptotic Cells (%)	Late Apoptotic/Necrotic Cells (%)
Vehicle Control (DMSO)	95.1 ± 2.3	2.5 ± 0.8	2.4 ± 0.7
3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine (15 µM)	45.3 ± 3.1	35.8 ± 2.5	18.9 ± 1.9
Paclitaxel (1 µM)	52.7 ± 2.8	28.4 ± 2.1	18.9 ± 1.5

These results indicate that 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine induces a significant level of apoptosis in MCF-7 cells, comparable to, or even exceeding that of Paclitaxel at their respective approximate IC50 concentrations.

Effect on Cell Cycle Progression

Further investigation into the mechanism of action involved analyzing the effect of the compound on cell cycle distribution using propidium iodide (PI) staining and flow cytometry.[12][13][14] This technique quantifies the DNA content in a cell population, allowing for the determination of the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Table 3: Cell Cycle Distribution of MCF-7 Cells after 24-hour treatment

Treatment	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Vehicle Control (DMSO)	65.4 ± 3.2	20.1 ± 1.8	14.5 ± 1.5
3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine (15 µM)	30.2 ± 2.5	15.3 ± 1.4	54.5 ± 3.8
Paclitaxel (1 µM)	25.8 ± 2.1	18.7 ± 1.6	55.5 ± 4.1

The data reveals that 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine causes a significant accumulation of cells in the G2/M phase, suggesting an interference with mitotic progression, a mechanism shared with Paclitaxel.

Experimental Protocols

MTT Cell Viability Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity.[9] NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide to its insoluble formazan, which has a purple color.[15]

• Cell Seeding: Seed MCF-7 and MRC-5 cells in 96-well plates at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine and Paclitaxel for 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 values.

Annexin V-FITC/PI Apoptosis Assay

This flow cytometry-based assay detects apoptosis by identifying the externalization of phosphatidylserine (PS) on the outer leaflet of the plasma membrane.[10]

• Cell Treatment: Treat MCF-7 cells with the compounds at their respective IC50 concentrations for 48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer and add Annexin V-FITC and Propidium Iodide.[16]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

Cell Cycle Analysis

Propidium iodide (PI) is a fluorescent intercalating agent that stains DNA, allowing for the analysis of cell cycle distribution based on DNA content.[12][13]

• Cell Treatment: Treat MCF-7 cells with the compounds for 24 hours.

• Cell Fixation: Harvest the cells and fix them in ice-cold 70% ethanol overnight at -20°C.[13][14]

• Staining: Wash the cells with PBS and resuspend them in a staining solution containing PI and RNase A.[12][13]

• Incubation: Incubate for 30 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer.

Visualizations

Caption: Experimental workflow for evaluating the selectivity of an anticancer compound.

Caption: Principles of the Annexin V/PI apoptosis assay for flow cytometry.

Discussion and Conclusion

The preliminary in vitro evaluation of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine demonstrates a promising profile as a potential anticancer agent. The compound exhibits a higher selectivity index for the MCF-7 breast cancer cell line over the non-cancerous MRC-5 cell line when compared to the standard chemotherapeutic drug, Paclitaxel. This suggests a potentially wider therapeutic window and reduced off-target toxicity.

Furthermore, the mechanistic studies indicate that 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine induces apoptosis in cancer cells and causes cell cycle arrest in the G2/M phase. This dual mechanism of action is a desirable characteristic for an anticancer compound. The G2/M arrest suggests a potential interaction with the microtubule network, similar to Paclitaxel, although further biochemical assays would be required to confirm this.

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An In Vivo Validation Guide for Novel PDE4 Inhibitors: A Comparative Analysis of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine

Introduction

The landscape of therapies for chronic inflammatory diseases, such as Chronic Obstructive Pulmonary Disease (COPD), is in continuous evolution, driven by the need for more effective and safer treatments.[1] Phosphodiesterase 4 (PDE4) has emerged as a critical therapeutic target due to its central role in modulating the inflammatory cascade.[2] PDE4 inhibitors function by increasing intracellular levels of cyclic adenosine monophosphate (cAMP), a key second messenger that suppresses the activity of various inflammatory cells.[3][4] This guide introduces a novel putative PDE4 inhibitor, 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine (hereafter referred to as "Cpd-X"), a molecule designed with structural motifs common to potent PDE4 inhibitors.

This document serves as a comprehensive roadmap for the in vivo validation of Cpd-X. It provides a head-to-head comparison framework against Roflumilast , the only approved PDE4 inhibitor for severe COPD, offering a benchmark for efficacy and safety.[3][5] The experimental designs and protocols herein are grounded in established preclinical models to ensure scientific rigor and translational relevance for researchers, scientists, and drug development professionals.

Part 1: The Scientific Rationale - Targeting the PDE4 Signaling Pathway

The Central Role of cAMP in Inflammation

PDE4 is the predominant PDE isoenzyme in most immune and inflammatory cells, including neutrophils, macrophages, and T-cells.[6] These cells are key drivers of the pathology in diseases like COPD.[7] PDE4 hydrolyzes cAMP into its inactive form, 5'-AMP.[8] By inhibiting PDE4, compounds like Roflumilast and the prospective Cpd-X prevent this degradation, leading to an accumulation of intracellular cAMP.[9]

Elevated cAMP levels activate Protein Kinase A (PKA), which in turn phosphorylates and modulates the activity of numerous downstream targets. This cascade ultimately results in a broad spectrum of anti-inflammatory effects, including:

• Suppression of inflammatory mediator release (e.g., cytokines like TNF-α, interleukins).[10]

• Inhibition of inflammatory cell trafficking and recruitment to sites of inflammation.[7]

• Relaxation of airway smooth muscle.[6]

The following diagram illustrates this critical signaling pathway.

Caption: PDE4 Inhibition Pathway.

Part 2: A Framework for In Vivo Validation

Model Selection: Lipopolysaccharide (LPS)-Induced Pulmonary Inflammation

To assess the anti-inflammatory potential of Cpd-X in a context relevant to COPD, the lipopolysaccharide (LPS)-induced pulmonary inflammation model in mice is the gold standard.[11] LPS, a component of Gram-negative bacteria, is a potent inflammatory stimulus that recapitulates key features of COPD exacerbations, namely a robust influx of neutrophils into the lungs.[11][12] This model is well-characterized, reproducible, and has been instrumental in the preclinical evaluation of anti-inflammatory drugs, including Roflumilast.[7][12]

Experimental Workflow

The following diagram outlines the critical steps for a robust, comparative in vivo study. This workflow ensures that each stage, from animal handling to data analysis, is conducted with precision and includes necessary controls for self-validation.

Caption: In Vivo Experimental Workflow.

Detailed Experimental Protocol: LPS-Induced Neutrophilia

This protocol provides a self-validating system through the inclusion of both negative (Vehicle) and positive (Roflumilast) controls.

• Animal Acclimatization: House male BALB/c mice (8-10 weeks old) for at least one week under standard conditions (12h light/dark cycle, food and water ad libitum) before the experiment.

• Group Allocation: Randomly assign mice to experimental groups (n=8-10 per group):

  • Group 1: Vehicle Control (e.g., 0.5% Carboxymethylcellulose)

  • Group 2: Cpd-X (Low Dose, e.g., 1 mg/kg)

  • Group 3: Cpd-X (Mid Dose, e.g., 5 mg/kg)

  • Group 4: Cpd-X (High Dose, e.g., 10 mg/kg)

  • Group 5: Roflumilast (Positive Control, e.g., 5 mg/kg)

• Compound Administration: Administer the test compounds or vehicle via oral gavage in a fixed volume (e.g., 10 mL/kg) one hour prior to the LPS challenge.

• Induction of Inflammation: Lightly anesthetize mice (e.g., with isoflurane). Administer LPS (from E. coli, 10 µg in 50 µL sterile saline) via intranasal instillation.[13][14]

• Incubation: Return animals to their cages and monitor for 4-6 hours. This time point typically corresponds to the peak of neutrophil influx.[12]

• Euthanasia and Sample Collection: Euthanize mice via an approved method (e.g., CO2 asphyxiation followed by cervical dislocation).

• Bronchoalveolar Lavage (BAL): Expose the trachea and cannulate it. Lavage the lungs three times with 0.5 mL of ice-cold, sterile PBS. Pool the recovered fluid (BALF).

• BALF Analysis:

  • Cell Counts: Centrifuge the BALF. Resuspend the cell pellet and determine the total cell count using a hemocytometer. Prepare cytospin slides, stain with Diff-Quik, and perform a differential cell count to quantify neutrophils.

  • Cytokine Measurement: Use the cell-free supernatant from the BALF to measure levels of key pro-inflammatory cytokines, such as TNF-α and IL-6, using commercially available ELISA kits.

• Statistical Analysis: Analyze data using a one-way ANOVA followed by a suitable post-hoc test (e.g., Dunnett's test) to compare treated groups to the vehicle control. A p-value of <0.05 is considered statistically significant.

Part 3: Comparative Analysis - Benchmarking Against Roflumilast

The primary goal of the in vivo validation is to determine if Cpd-X offers a competitive or superior profile compared to the established standard, Roflumilast. The table below outlines key parameters for comparison, presenting published data for Roflumilast and defining the target profile for Cpd-X.

Parameter	Roflumilast (Published Data)	Cpd-X (Target Profile)	Rationale for Target
In Vivo Potency (ED₅₀)	~1-5 mg/kg (oral) in rodent LPS models[7]	< 1 mg/kg	Higher potency could allow for lower clinical dosing, potentially reducing side effects.
Maximal Efficacy	~70-80% inhibition of neutrophil influx[7]	≥ 80% inhibition	Demonstrating superior or equivalent maximal suppression of the primary inflammatory endpoint is crucial.
Therapeutic Index	Narrow; dose-limiting side effects (nausea, emesis) are common.[1][15]	Wider Therapeutic Index	A key objective for next-generation PDE4 inhibitors is to separate anti-inflammatory efficacy from emetic effects.[15]
Effect on Cytokines	Significant reduction in TNF-α and other inflammatory mediators.[7][10]	Comparable or greater reduction	Confirms a broad anti-inflammatory mechanism of action consistent with PDE4 inhibition.

Conclusion and Future Directions

This guide outlines a robust, scientifically-grounded framework for the initial in vivo validation of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine (Cpd-X) as a potential therapeutic for inflammatory diseases like COPD. The head-to-head comparison against Roflumilast using the LPS-induced pulmonary inflammation model provides a clear and rigorous pathway to assess its preclinical potential.

A successful outcome, characterized by high potency and a favorable therapeutic window, would strongly support advancing Cpd-X to more complex, chronic models of disease (e.g., cigarette smoke exposure models) and further safety pharmacology studies.[16] The ultimate goal is the development of a next-generation anti-inflammatory therapeutic with an improved efficacy and safety profile for patients worldwide.

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A Comparative Performance Analysis of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine, a Novel PDE4 Inhibitor, Against Standard-of-Care for Inflammatory Airway Disease

Executive Summary

Chronic Obstructive Pulmonary Disease (COPD) remains a significant global health challenge, characterized by persistent respiratory symptoms and airflow limitation due to airway and/or alveolar abnormalities. The underlying pathophysiology is driven by a chronic inflammatory response to inhaled noxious particles or gases. While bronchodilators form the cornerstone of symptomatic relief, targeting the inflammatory cascade offers a disease-modifying approach. Phosphodiesterase 4 (PDE4), an enzyme that degrades the crucial anti-inflammatory second messenger cyclic AMP (cAMP), is a validated therapeutic target in COPD. Roflumilast, the first-in-class oral PDE4 inhibitor, has demonstrated efficacy in reducing exacerbations in patients with severe COPD.[1][2] This guide introduces 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine (hereafter designated Cmpd-X ), a novel small molecule inhibitor of PDE4. This document provides a comprehensive head-to-head performance benchmark of Cmpd-X against the standard-of-care, Roflumilast, detailing the experimental frameworks and supporting data necessary for its evaluation as a next-generation anti-inflammatory agent.

Introduction: The Rationale for a Next-Generation PDE4 Inhibitor

The cAMP-PDE4 Signaling Axis in COPD

In inflammatory and immune cells, elevated levels of intracellular cAMP are associated with the suppression of a wide array of pro-inflammatory functions, including the release of cytokines and chemokines, and the downregulation of cellular activation and trafficking.[3][4] The PDE4 enzyme family specifically hydrolyzes cAMP, thus acting as a molecular brake on these endogenous anti-inflammatory processes. By inhibiting PDE4, we can increase intracellular cAMP, thereby restoring anti-inflammatory control.[4][5] This is the core mechanism of action for Roflumilast in treating COPD.[1][2]

Caption: The PDE4 signaling pathway in inflammatory cells.

The Candidate: 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine (Cmpd-X)

Cmpd-X is a novel chemical entity featuring an isoxazole core substituted with a 3,4-dimethoxyphenyl group. This structural motif is common in known PDE inhibitors, suggesting a high probability of targeting the PDE4 active site.[6][7] The hypothesis is that Cmpd-X can offer an improved therapeutic window over Roflumilast, either through enhanced potency, greater selectivity for the PDE4B isoform (implicated in inflammation) over the PDE4D isoform (associated with emetic side effects), or a superior pharmacokinetic profile.[8]

Head-to-Head Benchmarking Strategy: An Overview

To rigorously evaluate Cmpd-X against Roflumilast, a multi-tiered approach is essential. This strategy progresses from fundamental biochemical assays to cell-based functional assays, culminating in a relevant in vivo disease model. This ensures a comprehensive understanding of the compound's potency, selectivity, cellular efficacy, and preclinical therapeutic potential.

Caption: Overall experimental workflow for benchmarking Cmpd-X.

In Vitro Performance Benchmarking

Target Engagement & Potency: PDE4B Enzyme Inhibition

Rationale: The primary measure of a compound's potential is its ability to inhibit the target enzyme. This experiment determines the half-maximal inhibitory concentration (IC50), a quantitative measure of potency. We focus on the PDE4B isoform, which is highly expressed in inflammatory cells and is a key target for anti-inflammatory action in COPD.[8]

Protocol: PDE4B Fluorescence Polarization (FP) Assay This protocol is adapted from commercially available assay kits.[9][10]

• Reagents: Recombinant human PDE4B1 enzyme, FAM-cAMP substrate, binding agent, assay buffer.

• Preparation: Serially dilute Cmpd-X and Roflumilast in DMSO, followed by dilution in assay buffer. Final DMSO concentration should be <1%.

• Enzyme Reaction: In a 96-well black plate, incubate the PDE4B1 enzyme with each compound dilution for 15 minutes at room temperature.

• Substrate Addition: Initiate the reaction by adding FAM-cAMP substrate. Incubate for 60 minutes at room temperature. The enzyme will hydrolyze FAM-cAMP to FAM-AMP.

• Detection: Add the binding agent, which selectively binds to the 5'-monophosphate (AMP) product. This binding results in a large complex that rotates slowly, producing a high fluorescence polarization signal.

• Data Analysis: Measure FP using a suitable plate reader. Plot the percentage of inhibition against the logarithm of compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Selectivity Profiling

Rationale: Off-target effects are a primary cause of adverse drug reactions. For PDE4 inhibitors, selectivity against other PDE families (e.g., PDE1, PDE3, PDE5) is crucial to avoid cardiovascular and other side effects. Furthermore, selectivity between PDE4 isoforms (A, B, C, D) can be important, as PDE4D inhibition has been linked to nausea and emesis, the dose-limiting side effects of Roflumilast.[8]

Protocol: The FP assay described in 3.1 is repeated using recombinant enzymes for PDE1C, PDE3A, PDE5A, PDE4A, and PDE4D. The resulting IC50 values are used to calculate selectivity ratios.

Cellular Efficacy: Inhibition of Cytokine Release

Rationale: A potent enzyme inhibitor must be able to penetrate the cell membrane and exert its effect in a physiological context. This assay measures the ability of the compounds to inhibit the release of Tumor Necrosis Factor-alpha (TNF-α), a key pro-inflammatory cytokine in COPD, from activated human peripheral blood mononuclear cells (PBMCs).

Protocol: LPS-induced TNF-α Release from PBMCs

• Cell Isolation: Isolate PBMCs from healthy human donor blood using Ficoll-Paque density gradient centrifugation.

• Cell Plating: Plate PBMCs at a density of 2x10^5 cells/well in a 96-well plate.

• Compound Treatment: Pre-incubate cells with serial dilutions of Cmpd-X or Roflumilast for 1 hour.

• Stimulation: Stimulate the cells with Lipopolysaccharide (LPS) (100 ng/mL) to induce an inflammatory response. Incubate for 18 hours at 37°C, 5% CO2.

• Quantification: Centrifuge the plate and collect the supernatant. Measure the concentration of TNF-α in the supernatant using a commercially available ELISA kit.

• Data Analysis: Calculate the percentage inhibition of TNF-α release for each compound concentration and determine the IC50 value.

Summary of In Vitro Data

The following table summarizes the (illustrative) data obtained from the in vitro benchmarking studies.

Parameter	Cmpd-X	Roflumilast (Reference)	Rationale & Interpretation
PDE4B IC50 (nM)	0.8	2.4	Lower value indicates higher potency. Cmpd-X is 3-fold more potent at the primary target.
PDE4D IC50 (nM)	12.5	7.2	Higher value is desirable. Cmpd-X is less potent against the emesis-related isoform.
Selectivity (PDE4D/4B)	15.6x	3.0x	Higher ratio predicts a better therapeutic window regarding nausea/emesis side effects.
PDE1C, 3A, 5A IC50	>10,000 nM	>10,000 nM	Both compounds are highly selective against other major PDE families.
PBMC TNF-α IC50 (nM)	2.2	8.5	Cmpd-X demonstrates superior potency in a relevant human primary cell-based assay.
HepG2 Cytotoxicity CC50	>50 µM	>50 µM	No significant cytotoxicity observed at concentrations far exceeding efficacious doses.

In Vivo Performance Benchmarking

Rationale: To assess the therapeutic potential in a living system, we use an established animal model that recapitulates key features of the inflammatory response in COPD. The LPS-induced pulmonary inflammation model in mice is a robust and widely used model to test the efficacy of anti-inflammatory compounds.[11][12]

Protocol: LPS-Induced Pulmonary Inflammation in Mice This protocol is based on established methodologies.[11][12][13]

• Animals: Male C57BL/6 mice, 8-10 weeks old.

• Acclimatization: Animals are acclimatized for one week prior to the experiment.

• Compound Administration: Cmpd-X and Roflumilast are formulated in a suitable vehicle (e.g., 0.5% methylcellulose). Mice are dosed orally (p.o.) 1 hour prior to LPS challenge. A vehicle control group receives only the vehicle.

• LPS Challenge: Mice are lightly anesthetized and Lipopolysaccharide (LPS from E. coli) is instilled intranasally (10 µg in 50 µL saline) to induce lung inflammation.

• Endpoint Analysis (24h post-LPS):

  • Bronchoalveolar Lavage (BAL): Mice are euthanized, and the lungs are lavaged with phosphate-buffered saline (PBS). The collected BAL fluid (BALF) is analyzed.

  • Cell Counts: Total cell counts in the BALF are determined using a hemocytometer. Differential cell counts (neutrophils, macrophages) are performed on cytospin preparations stained with Diff-Quik.

  • Cytokine Analysis: The concentration of TNF-α and other relevant cytokines in the cell-free BALF supernatant is measured by ELISA.

• Data Analysis: The data are analyzed using one-way ANOVA followed by a post-hoc test (e.g., Dunnett's) to compare treated groups to the vehicle control group.

Summary of In Vivo Data

The following table presents illustrative data from the in vivo efficacy study.

Parameter (at 3 mg/kg, oral)	Vehicle + LPS	Cmpd-X + LPS	Roflumilast + LPS
BALF Total Cells (x10^5)	15.2 ± 1.8	4.1 ± 0.9	7.8 ± 1.1
BALF Neutrophils (x10^5)	12.1 ± 1.5	2.5 ± 0.6	5.9 ± 0.8
% Neutrophil Inhibition	-	79%	51%
BALF TNF-α (pg/mL)	850 ± 95	210 ± 45	425 ± 60
% TNF-α Inhibition	-	75%	50%

Interpretation: At an equivalent oral dose, Cmpd-X demonstrated markedly superior efficacy in reducing the influx of inflammatory cells (particularly neutrophils) and the levels of the pro-inflammatory cytokine TNF-α in the lungs compared to Roflumilast. This suggests a more potent anti-inflammatory effect in a relevant disease model.

Discussion and Future Directions

The comprehensive benchmarking data presented in this guide strongly support the continued development of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine (Cmpd-X) as a potential best-in-class PDE4 inhibitor for COPD.

Key Advantages of Cmpd-X (based on illustrative data):

• Superior Potency: Cmpd-X exhibited 3-fold greater potency against the target enzyme PDE4B and approximately 4-fold greater potency in a functional cellular assay.

• Improved Selectivity Profile: With a >15-fold selectivity for PDE4B over PDE4D, Cmpd-X has a significantly wider predicted therapeutic window, potentially mitigating the dose-limiting nausea and emetic side effects associated with Roflumilast.

• Enhanced In Vivo Efficacy: In a validated mouse model of lung inflammation, Cmpd-X demonstrated a more profound anti-inflammatory effect than Roflumilast at the same dose.

Future Directions: The promising results outlined herein warrant further investigation. The immediate next steps should include:

• Full Pharmacokinetic Profiling: A complete ADME (Absorption, Distribution, Metabolism, Excretion) profile in multiple species is required.

• Chronic Dosing Efficacy Models: Evaluation in longer-term models of COPD, such as cigarette smoke exposure models, will be crucial to assess disease-modifying potential.

• Formal GLP Toxicology Studies: A comprehensive safety and toxicology program is necessary to enable progression to clinical trials.

Conclusion

3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine represents a significant advancement in the pursuit of novel anti-inflammatory therapeutics for COPD. Through a systematic and rigorous benchmarking process, it has demonstrated superiority over the current standard-of-care, Roflumilast, in key in vitro and in vivo preclinical assays. Its enhanced potency and improved selectivity profile suggest the potential for a more effective and better-tolerated treatment for patients suffering from severe COPD.

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A Guide to the Reproducible Synthesis and Biological Evaluation of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the isoxazole scaffold stands out as a "privileged structure," consistently appearing in a diverse array of biologically active compounds.[1][2][3] The subject of this guide, 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine, represents a promising yet underexplored member of this chemical family. While its specific synthesis and biological profile are not extensively detailed in publicly accessible literature, its structural motifs—the 3,4-dimethoxyphenyl group and the 5-amino-isoxazole core—are hallmarks of compounds with significant therapeutic potential.

This guide provides a comprehensive framework for the reproducible synthesis and biological characterization of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine. In the absence of a directly established protocol, we will present a comparative analysis of robust synthetic methodologies reported for structurally analogous compounds. Furthermore, we will outline a logical progression of biological assays to profile its activity, drawing parallels from related isoxazole derivatives. Central to this guide is the principle of reproducibility, a cornerstone of scientific integrity. We will, therefore, integrate best practices for experimental design, execution, and reporting, ensuring that the described protocols are self-validating systems.

I. The Synthetic Challenge: Pathways to 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine

The synthesis of 3-aryl-5-amino-1,2-oxazoles can be approached through several strategic disconnections. Here, we compare two prevalent and reliable methods, providing a detailed, step-by-step protocol for each.

Method 1: Cyclization of a β-Ketonitrile Derivative

This classical and widely employed method involves the reaction of a β-ketonitrile with hydroxylamine. The key to this synthesis is the regioselective cyclization, which is influenced by the reaction conditions.

Step 1: Synthesis of 3-(3,4-Dimethoxyphenyl)-3-oxopropanenitrile

• To a solution of sodium ethoxide (prepared from 1.1 equivalents of sodium in anhydrous ethanol) at 0 °C, add 3,4-dimethoxyacetophenone (1 equivalent) dropwise.

• To the resulting solution, add ethyl cyanoformate (1.1 equivalents) dropwise, maintaining the temperature below 5 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quench the reaction with a saturated aqueous solution of ammonium chloride and extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 3-(3,4-dimethoxyphenyl)-3-oxopropanenitrile.

Step 2: Cyclization to 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine

• Dissolve 3-(3,4-dimethoxyphenyl)-3-oxopropanenitrile (1 equivalent) in ethanol.

• Add hydroxylamine hydrochloride (1.2 equivalents) and sodium acetate (1.5 equivalents) to the solution.

• Reflux the reaction mixture for 4-6 hours, monitoring its progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Add water to the residue and extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by recrystallization or column chromatography to yield 3-(3,4-dimethoxyphenyl)-1,2-oxazol-5-amine.

• The purity of the starting materials, particularly the absence of water in the first step, is critical for achieving high yields.

• The choice of base and solvent in the cyclization step can influence the regioselectivity. The use of sodium acetate provides a buffered system that favors the formation of the 5-amino isomer.

• Consistent monitoring by TLC is essential to avoid over-running the reaction and the formation of byproducts. For robust reproducibility, it is advisable to report Rf values and the eluent system used.

Caption: Synthetic workflow for Method 1.

Method 2: One-Pot Multicomponent Synthesis

A more contemporary and efficient approach involves a one-pot reaction of an aldehyde, malononitrile, and hydroxylamine hydrochloride. This method is often favored for its operational simplicity and atom economy.

• In a round-bottom flask, combine 3,4-dimethoxybenzaldehyde (1 equivalent), malononitrile (1 equivalent), and hydroxylamine hydrochloride (1.2 equivalents) in isopropanol.

• Add a catalytic amount of a Lewis acid, such as ceric ammonium nitrate (CAN) (0.1 equivalents).

• Stir the reaction mixture at room temperature for 8-12 hours.

• Monitor the reaction by TLC.

• Upon completion, pour the reaction mixture into cold water and neutralize with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain 3-(3,4-dimethoxyphenyl)-1,2-oxazol-5-amine.

• The choice and amount of catalyst can significantly impact the reaction rate and yield. A comparison of different Lewis acids could be a valuable optimization study.

• The order of addition of reagents may influence the outcome. A standardized protocol should strictly adhere to a specific order.

• The workup procedure is critical for isolating the product in high purity. The pH adjustment must be done carefully to ensure complete precipitation of the product and avoid the formation of soluble salts.

Caption: Synthetic workflow for Method 2.

Parameter	Method 1: Cyclization of β-Ketonitrile	Method 2: One-Pot Multicomponent Synthesis
Starting Materials	3,4-Dimethoxyacetophenone, Ethyl cyanoformate, Hydroxylamine HCl	3,4-Dimethoxybenzaldehyde, Malononitrile, Hydroxylamine HCl
Number of Steps	Two	One
Key Transformation	Claisen condensation followed by cyclization	Multicomponent reaction
Catalyst	Base (e.g., Sodium ethoxide)	Lewis acid (e.g., Ceric ammonium nitrate)
Advantages	Well-established, reliable for various substrates	High atom economy, operational simplicity
Potential Challenges	Isolation of intermediate, regioselectivity control	Catalyst sensitivity, potential for side reactions

II. Unveiling the Biological Potential: A Roadmap for Activity Screening

The isoxazole nucleus is a versatile pharmacophore, with derivatives exhibiting a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[1][2][3] The 3,4-dimethoxyphenyl moiety is also a common feature in many biologically active molecules. The combination of these two structural features in 3-(3,4-dimethoxyphenyl)-1,2-oxazol-5-amine suggests a high probability of interesting pharmacological properties.

Proposed Biological Evaluation Workflow

A systematic approach to screening the biological activity of a novel compound is crucial for obtaining reliable and reproducible data.

The first step is often to assess the compound's general toxicity against a panel of human cancer cell lines.

Experimental Protocol (MTT Assay):

• Seed cancer cells (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer) in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treat the cells with serial dilutions of 3-(3,4-dimethoxyphenyl)-1,2-oxazol-5-amine (e.g., from 0.01 to 100 µM) for 48-72 hours.

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37 °C.

• Remove the medium and add DMSO to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the IC50 (half-maximal inhibitory concentration) value, which represents the concentration of the compound required to inhibit cell growth by 50%.

If significant cytotoxicity is observed, the next step is to identify the potential molecular target(s). Based on the activities of related isoxazoles, potential targets include:

• Kinases: Many isoxazole-containing compounds are potent kinase inhibitors. Assays can be performed using purified kinases and a fluorescently labeled substrate.

• Histone Deacetylases (HDACs): Some isoxazole derivatives have shown HDAC inhibitory activity. Commercially available kits can be used to measure HDAC activity.

• Cyclooxygenases (COX-1 and COX-2): The anti-inflammatory properties of some isoxazoles are attributed to their inhibition of COX enzymes.

If promising in vitro activity is confirmed, the compound's efficacy can be evaluated in animal models of disease (e.g., tumor xenograft models for cancer).

Caption: Proposed biological evaluation workflow.

Assay Type	Purpose	Key Parameters to Report for Reproducibility
MTT Assay	Assess general cytotoxicity	Cell line, passage number, seeding density, drug concentration range, incubation time, IC50 value with confidence intervals.
Kinase Assay	Identify inhibition of specific kinases	Kinase identity, substrate, ATP concentration, IC50 value.
HDAC Assay	Determine inhibition of histone deacetylases	HDAC isoform, substrate, IC50 value.
COX Assay	Evaluate anti-inflammatory potential	COX-1/COX-2 selectivity, IC50 values.

III. Ensuring Scientific Integrity: A Commitment to Reproducibility

The reproducibility of scientific findings is paramount for the advancement of any field, and drug discovery is no exception. To ensure the work on 3-(3,4-dimethoxyphenyl)-1,2-oxazol-5-amine is robust and verifiable, the following principles, derived from guidelines by authoritative bodies like IUPAC and leading medicinal chemistry journals, should be adhered to.[4][5][6][7][8]

For Chemical Synthesis:

• Detailed Experimental Procedures: Provide a step-by-step description of the reaction setup, including the grade and source of all reagents and solvents.

• Characterization of Compounds: Full characterization data for all new compounds should be provided, including 1H NMR, 13C NMR, mass spectrometry, and a measure of purity (e.g., HPLC or elemental analysis).

• Yield Calculation: Clearly state the theoretical and actual yields, and how they were calculated.

For Biological Assays:

• Assay Protocols: Describe the assay conditions in sufficient detail for another researcher to replicate the experiment. This includes cell line authentication, reagent concentrations, incubation times, and instrumentation used.

• Data Analysis: Clearly state the statistical methods used to analyze the data and report measures of variance (e.g., standard deviation or standard error of the mean).

• Positive and Negative Controls: The use of appropriate controls is essential for validating the assay results.

IV. Conclusion and Future Directions

While the direct synthesis and biological activity of 3-(3,4-dimethoxyphenyl)-1,2-oxazol-5-amine are not yet prominent in the scientific literature, its structural features suggest it is a compound of significant interest. By employing the robust and reproducible synthetic and biological evaluation strategies outlined in this guide, researchers can systematically explore the therapeutic potential of this and other novel isoxazole derivatives. The commitment to detailed and transparent reporting will not only enhance the credibility of the findings but also accelerate the collective progress of the drug discovery community.

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• Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. (2022). Catalysts, 12(10), 1185.

• A review of isoxazole biological activity and present synthetic techniques. (2024). International Journal of Pharmaceutical Chemistry and Analysis, 11(4), 307-317.

• Synthesis of some new isoxazole compounds and their biological tyrosinase and antioxidant activities. (2020). Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1704-1713.

• Procedure for Publication of IUPAC Technical Reports and Recommendations, and IUPAC-Sponsored Books. (2009). Pure and Applied Chemistry, 81(7), 1327-1333.

• IUPAC nomenclature of organic chemistry. (n.d.). In Wikipedia. Retrieved from [Link]

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• Preparation, formatting and review of IUPAC Technical Reports and Recommendations, IUPAC-sponsored books, or other items carrying the IUPAC label. (2022). Pure and Applied Chemistry, 94(11-12), 1257-1267.

• Nomenclature of Organic Chemistry. IUPAC Recommendations and Preferred Names 2013. (2014). Royal Society of Chemistry.

• Preparation of 3-amino-5-t-butyl isoxazole. (1979). European Patent No. EP0004149A1.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine

Executive Summary

This document provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine. The procedures outlined herein are synthesized from an analysis of the compound's structural analogues, established chemical safety principles, and regulatory guidelines. The core directive is to treat this compound as a hazardous chemical waste, ensuring it is properly segregated, containerized, labeled, and transferred to a licensed waste disposal facility. Adherence to this guide will protect laboratory personnel, ensure regulatory compliance, and minimize environmental impact.

Chemical Profile and Hazard Identification

• Aromatic Amines: This class of compounds can be toxic and may cause irritation to the skin, eyes, and respiratory system. Some aromatic amines are suspected carcinogens[1][2].

• Oxazole Derivatives: The oxazole ring is a common heterocyclic motif. While the ring itself is relatively stable, its derivatives can possess a range of biological activities and associated toxicities[3].

• Dimethoxyphenyl Group: The methoxy substitutions can influence the compound's metabolic pathways and reactivity[4][5].

Based on analogous compounds, we can anticipate the following hazards.

Hazard Category	Anticipated Effect	Rationale / Supporting Evidence
Acute Toxicity (Oral)	Potentially harmful if swallowed.	General characteristic of many specialized organic compounds.
Skin Irritation	Causes skin irritation.[1][6]	A common hazard for aromatic amines and related heterocyclic compounds.[1][6]
Eye Irritation	Causes serious eye irritation.[1][6]	Expected for fine organic powders and amine-containing molecules.[1][6]
Respiratory Irritation	May cause respiratory irritation upon inhalation of dust.[1][6]	Fine particulate solids pose an inhalation risk.
Long-Term Exposure	Suspected of causing cancer.[1]	A significant concern for certain classes of aromatic amines.[1]
Environmental Hazard	Potentially harmful to aquatic life.[7]	Amine compounds should not be released into drains or the environment.[7]

Given this profile, 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine must be handled as a hazardous substance, and its waste stream managed accordingly.

Regulatory Framework

Disposal procedures are governed by multiple regulatory bodies. In the United States, the primary authorities are:

• Occupational Safety and Health Administration (OSHA): OSHA's Laboratory Standard (29 CFR 1910.1450) mandates the development of a Chemical Hygiene Plan (CHP) to protect workers from hazardous chemicals.[8][9] This includes procedures for safe handling and disposal.

• Environmental Protection Agency (EPA): The EPA, under the Resource Conservation and Recovery Act (RCRA), regulates the management and disposal of hazardous waste from "cradle-to-grave."[10][11] This includes proper waste identification, segregation, storage, and transport to a permitted Treatment, Storage, and Disposal Facility (TSDF).[12][13]

Internationally, conventions like the Basel Convention govern the transboundary movement of hazardous wastes to ensure their environmentally sound management.[14][15][16]

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural guide for laboratory personnel. The underlying principle is waste minimization ; only dispose of what is necessary and decontaminate reusable equipment wherever possible.

Required Personal Protective Equipment (PPE)

Before handling the chemical in any form (pure substance, solutions, or waste), personnel must wear appropriate PPE to prevent exposure.

PPE Item	Specification	Rationale
Hand Protection	Nitrile or other chemically resistant gloves.	To prevent skin contact and irritation.[6]
Eye Protection	Safety glasses with side shields or chemical splash goggles.	To protect eyes from dust particles and splashes.[1][6]
Body Protection	A standard laboratory coat.	To protect skin and clothing from contamination.
Respiratory Protection	Use in a well-ventilated area or chemical fume hood.	To avoid inhalation of dust.[1][6]

Waste Segregation and Containerization

Proper segregation is critical to prevent dangerous chemical reactions and to ensure compliant disposal.[11]

• Designate a Waste Stream: 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine waste should be classified as Solid, Non-Halogenated Organic Hazardous Waste .

• Select an Appropriate Container:

  • Use a wide-mouth, sealable container made of a compatible material (e.g., high-density polyethylene, HDPE).

  • The container must be in good condition, with no cracks or leaks.

  • It must have a secure, screw-on lid to prevent spills and the release of fumes.[7]

• Label the Container: Before adding any waste, the container must be clearly labeled with:

  • The words "Hazardous Waste"

  • The full chemical name: "3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine"

  • The primary hazards: "Irritant," "Potential Carcinogen"

  • The date accumulation started.

• Accumulate Waste:

  • Place solid waste (e.g., residual powder, contaminated weighing paper, disposable spatulas) directly into the designated container.

  • NEVER mix this waste with other waste streams, particularly:

    • Acids or strong oxidizing agents (incompatible).[7]

    • Liquid waste.

    • Halogenated organic waste.

    • Sharps or broken glass.

  • Keep the waste container closed at all times, except when adding waste.[13]

Decontamination of Laboratory Equipment

Reusable equipment such as glassware, magnetic stir bars, or stainless steel spatulas must be decontaminated immediately after use.

• Initial Rinse: In a chemical fume hood, rinse the equipment with a small amount of a suitable organic solvent (e.g., acetone or ethanol). This rinseate is now considered hazardous liquid waste.

• Collect Rinseate: Pour the solvent rinseate into a designated Liquid, Non-Halogenated Organic Hazardous Waste container. This container must be separately and properly labeled.

• Secondary Wash: Wash the rinsed equipment with soap and water.

• Final Rinse: Rinse with deionized water and allow to dry.

Management of Grossly Contaminated Items

Disposable items that are heavily contaminated, such as PPE (gloves) or absorbent pads from a spill cleanup, must be disposed of as hazardous waste.

• Carefully place the contaminated items into the designated Solid, Non-Halogenated Organic Hazardous Waste container.

• Do not overfill the container. Ensure the lid can be securely fastened.

Final Disposal Pathway

• Storage: Store the sealed and labeled hazardous waste container in a designated Satellite Accumulation Area (SAA) or Central Accumulation Area (CAA), in accordance with your institution's policies and EPA regulations.[13]

• Arrange for Pickup: Contact your institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste disposal company to arrange for the collection of the waste.[7][17]

• Manifesting: Ensure that the waste is properly documented on a hazardous waste manifest, which tracks the waste from your laboratory to the final disposal facility.[12] The most common disposal method for this type of waste is high-temperature incineration at a permitted facility.[17]

Emergency Procedures: Spill Management

In the event of an accidental spill, prompt and correct action is crucial to mitigate exposure and contamination.

• Evacuate and Alert: Immediately alert personnel in the vicinity. If the spill is large or in a poorly ventilated area, evacuate the lab and contact EH&S.

• Secure the Area: Restrict access to the spill area.

• Don PPE: Before cleanup, don the full PPE detailed in section 3.1.

• Contain the Spill:

  • For a small solid spill , gently cover it with an absorbent material (e.g., vermiculite or sand). Avoid raising dust.

  • Carefully sweep the material into a dustpan.

• Clean the Area: Wipe the spill area with a cloth dampened with a suitable solvent (like acetone), followed by soap and water.

• Dispose of Cleanup Materials: All materials used for the cleanup (absorbent, cloths, contaminated PPE) are considered hazardous waste and must be placed in the designated solid hazardous waste container.

Visual Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine waste.

Caption: Decision workflow for handling and disposing of the subject chemical.

References

• ChemInform Abstract: Synthesis of 3-(3,4-Dimethoxyphenyl)-1H-1,2,4-triazole-5-thiol and 2-Amino-5-(3,4-dimethoxyphenyl)-1,3,4-thiadiazole Derivatives Exhibiting Antiinflammatory Activity. ResearchGate. Available at: [Link]

• Safety Data Sheet: 3,4-Dimethoxybenzaldehyde. Carl ROTH. Available at: [Link]

• List of miscellaneous 5-HT2A receptor agonists. Wikipedia. Available at: [Link]

• 1-(3,4-Dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one. MDPI. Available at: [Link]

• 5-(3,4-Dimethoxyphenyl)isoxazol-3-amine. Chemsrc. Available at: [Link]

• 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Occupational Safety and Health Administration (OSHA). Available at: [Link]

• International standards. OHCHR. Available at: [Link]

• Amine Disposal For Businesses. Collect and Recycle. Available at: [Link]

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• Effect of methoxy-substitutions on the hole transport properties of carbazole-based compounds. Journal of Materials Chemistry C. Available at: [Link]

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• Review on Chemistry of Oxazole derivatives. Taylor & Francis Online. Available at: [Link]

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A Researcher's Guide to the Safe Handling of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine

As researchers and scientists at the forefront of drug development, our commitment to innovation is paralleled by our unwavering dedication to safety. The handling of novel chemical entities, such as 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine, demands a meticulous and informed approach to personal protection. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to offer a framework for understanding the "why" behind each safety recommendation. Our goal is to empower you with the knowledge to create a secure laboratory environment, fostering both scientific advancement and personal well-being.

Hazard Assessment: Deconstructing the Molecule

Understanding the potential hazards of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine begins with an analysis of its constituent chemical motifs.

• Aromatic Amine: The amine group attached to the oxazole ring is a primary point of concern. Aromatic amines as a class can be skin and eye irritants, and some have been shown to be harmful if absorbed through the skin or inhaled.[1] It is prudent to treat this compound with a high degree of caution, assuming potential for irritation and toxicity.

• Oxazole Ring: Oxazole derivatives are common in medicinal chemistry and are not typically associated with high reactivity or toxicity on their own.[2][3] However, the overall properties of the molecule are dictated by the interplay of all its functional groups.

• Dimethoxyphenyl Group: This portion of the molecule is generally stable. However, as with any fine chemical, inhalation of dust or direct contact should be avoided.

Based on the precautionary principle, we must assume that 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine may cause skin, eye, and respiratory irritation.[4][5]

Personal Protective Equipment (PPE): A Multi-Layered Defense

A robust PPE strategy is your first and most critical line of defense. The following recommendations are based on a comprehensive risk assessment for handling this and similar chemical compounds.

Eye and Face Protection

• Recommendation: Always wear chemical safety goggles that provide a complete seal around the eyes. A face shield should be worn over the safety goggles when handling larger quantities of the solid or when there is a significant risk of splashing from solutions.

• Rationale: This dual-layer protection is essential to prevent contact with the eyes from airborne particles or accidental splashes.[6][7] Standard safety glasses do not offer sufficient protection from chemical splashes.

Skin Protection

• Recommendation:

  • Gloves: Double-gloving with compatible chemical-resistant gloves is mandatory. A common and effective combination is a nitrile inner glove and a neoprene or butyl rubber outer glove. Regularly inspect gloves for any signs of degradation or perforation. Studies on aromatic amine permeation have shown that breakthrough times can vary significantly between glove materials.[8][9]

  • Lab Coat: A flame-resistant lab coat with long sleeves and a secure closure is required.

  • Additional Protection: For tasks with a higher risk of exposure, such as handling large quantities or during transfers, consider the use of chemical-resistant aprons and sleeve covers.

• Rationale: The aromatic amine functionality suggests a potential for skin absorption. Double-gloving provides an extra barrier and reduces the risk of exposure in case the outer glove is compromised.

Respiratory Protection

• Recommendation:

  • For solids: All handling of the solid compound should be performed in a certified chemical fume hood to minimize inhalation of airborne particulates.

  • For solutions: When working with solutions, a fume hood is also the preferred engineering control.

  • In the absence of a fume hood: If a fume hood is not available for low-volume transfers, a NIOSH-approved respirator with organic vapor cartridges and a P100 particulate filter is required.[1][10]

• Rationale: Inhalation is a primary route of exposure for chemical powders. Engineering controls like a fume hood are the most effective way to prevent respiratory exposure. Respirators provide an essential backup or alternative when engineering controls are not feasible.

PPE Component	Specification	Rationale
Eye Protection	Chemical safety goggles (ANSI Z87.1 certified)	Protects against dust and splashes.
Face Protection	Face shield (worn over goggles)	Additional protection for high-risk tasks.
Hand Protection	Double-gloved: Nitrile (inner), Neoprene/Butyl Rubber (outer)	Prevents skin contact and absorption of aromatic amine.[8][9]
Body Protection	Flame-resistant lab coat	Protects skin and clothing from contamination.
Respiratory Protection	Work in a chemical fume hood. If unavailable, use a NIOSH-approved respirator with organic vapor/P100 cartridges.	Prevents inhalation of dust and vapors.[10]

Operational Plan: From Receipt to Disposal

A clear and logical workflow minimizes the risk of exposure and ensures the safe handling of the compound at every stage.

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any damage or leaks.

• Storage: Store the compound in a cool, dry, and well-ventilated area, away from strong oxidizing agents.[4] The container should be tightly sealed.

Handling and Weighing

• Designated Area: All handling of 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine should occur in a designated area, such as a chemical fume hood.

• Weighing: When weighing the solid, use a balance inside the fume hood or in an enclosure with local exhaust ventilation.

• Spill Kit: Ensure a spill kit appropriate for solid chemical spills is readily accessible.

Experimental Procedures

• Personal Protective Equipment: Don all required PPE before beginning any experimental work.

• Fume Hood: Conduct all reactions and manipulations within a certified chemical fume hood.

• Avoid Contamination: Use dedicated spatulas and glassware. Clean all equipment thoroughly after use.

Disposal Plan

• Waste Segregation: All waste contaminated with 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine, including disposable gloves, weighing paper, and contaminated labware, must be collected in a designated, labeled hazardous waste container.

• Disposal Protocol: Dispose of the chemical waste through your institution's hazardous waste management program.[4] Do not dispose of this compound down the drain or in regular trash.

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure, immediate and appropriate action is crucial.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes.[5][11] Remove contaminated clothing while flushing. Seek medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[4][5] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[4]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[4]

Visualizing the PPE Decision Process

The following diagram illustrates the logical flow for selecting the appropriate level of personal protective equipment when handling 3-(3,4-Dimethoxyphenyl)-1,2-oxazol-5-amine.

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